Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

• CAS: 66223-38-9

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a heterocyclic compound of significant interest in the pharmaceutical industry. Primarily utilized as a key intermediate in the synthesis of the immunostimulatory agent Pidotimod, this compound serves as a critical building block for modulating the human immune response. This technical guide provides a comprehensive overview of its chemical and physical properties, a detailed experimental protocol for its synthesis, and an exploration of the biological signaling pathways influenced by its downstream product, Pidotimod.

Chemical and Physical Properties

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a white to off-white crystalline solid.[1] It is soluble in water and various organic solvents, a property that facilitates its use in a range of chemical reactions.[1] The hydrochloride salt form enhances its stability and solubility.[1]

Table 1: Chemical and Physical Properties of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

Property	Value	Reference(s)
Molecular Formula	C₆H₁₂ClNO₂S	[2]
Molecular Weight	197.68 g/mol	[2]
CAS Number	86028-91-3	[2]
Appearance	White crystalline powder	[2]
Boiling Point	289.7 °C at 760 mmHg	[2]
Flash Point	129 °C	[2]
Purity	≥99%	[2]

Synonyms: (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride, Ethyl L-thiazolidine-4-carboxylate HCL, 4-thiazolidinecarboxylic acid ethyl ester hydrochloride.[1][2]

Experimental Protocols

Synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

The synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is typically achieved through a multi-step process involving the condensation of L-cysteine with a formaldehyde equivalent, followed by esterification and salt formation. The following protocol is a representative method based on established chemical principles for the synthesis of similar thiazolidine derivatives.

Materials:

• L-cysteine hydrochloride monohydrate

• Paraformaldehyde

• Anhydrous Ethanol

• Thionyl chloride (SOCl₂) or dry Hydrogen Chloride (HCl) gas

• Diethyl ether

• Sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Ice bath

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Formation of L-Thiazolidine-4-carboxylic acid:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve L-cysteine hydrochloride monohydrate (1 equivalent) in water.

  • To this solution, add paraformaldehyde (1.1 equivalents).

  • Stir the reaction mixture at room temperature for 6-8 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, neutralize the reaction mixture with a saturated solution of sodium bicarbonate until the pH is approximately 7.

  • The resulting solid, L-thiazolidine-4-carboxylic acid, is collected by filtration, washed with cold water, and dried under vacuum.

• Esterification and Hydrochloride Salt Formation:

  • Suspend the dried L-thiazolidine-4-carboxylic acid (1 equivalent) in anhydrous ethanol (excess) in a clean, dry round-bottom flask under an inert atmosphere.

  • Cool the suspension in an ice bath.

  • Slowly add thionyl chloride (1.2 equivalents) dropwise to the suspension. Alternatively, bubble dry hydrogen chloride gas through the mixture.

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring by TLC.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Reduce the volume of the solvent using a rotary evaporator.

  • Add diethyl ether to the concentrated solution to precipitate the product.

  • Collect the white crystalline solid of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride by filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold diethyl ether.

  • Dry the final product under vacuum.

Expected Yield: 75-85%

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Biological Activity and Signaling Pathways

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a precursor to the immunostimulant drug Pidotimod.[3] Therefore, its biological significance is understood through the mechanism of action of Pidotimod, which modulates both the innate and adaptive immune systems.[4][5]

Overview of Pidotimod's Mechanism of Action

Pidotimod exerts its immunostimulatory effects through several key actions:

• Upregulation of Toll-like Receptor 2 (TLR-2): Pidotimod enhances the expression of TLR-2 on airway epithelial cells, a key receptor in recognizing pathogen-associated molecular patterns (PAMPs).[2][4]

• Induction of Dendritic Cell (DC) Maturation: It promotes the maturation of dendritic cells, which are potent antigen-presenting cells (APCs).[4][5] This includes the upregulation of HLA-DR and co-stimulatory molecules like CD83 and CD86.[5]

• Stimulation of T-lymphocyte Proliferation and Differentiation: Pidotimod stimulates the proliferation of T-lymphocytes and their differentiation towards a Th1 phenotype, which is crucial for cell-mediated immunity.[4]

Visualized Signaling Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways influenced by Pidotimod.

Caption: Synthetic and biological workflow of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Caption: Pidotimod-induced Toll-like Receptor 2 (TLR-2) signaling pathway.

References

• 1. An Update on Toll-like Receptor 2, Its Function and Dimerization in Pro- and Anti-Inflammatory Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dendritic cell maturation: functional specialization through signaling specificity and transcriptional programming - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN102167727A - Synthesis method of pidotimod - Google Patents [patents.google.com]
• 4. rupress.org [rupress.org]
• 5. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to Ethyl 1,3-Thiazolidine-4-Carboxylate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a heterocyclic organic compound of significant interest in pharmaceutical synthesis. Primarily recognized as a key intermediate in the production of the immunostimulant drug Pidotimod, this compound serves as a versatile building block for the synthesis of various active pharmaceutical ingredients (APIs).[1] This technical guide provides a comprehensive overview of its structure, properties, synthesis, and analysis, tailored for professionals in research and drug development.

Chemical Structure and Identification

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is the hydrochloride salt of the ethyl ester of L-thiazolidine-4-carboxylic acid. The core structure consists of a five-membered thiazolidine ring, which is a saturated heterocycle containing both sulfur and nitrogen atoms. The ethyl carboxylate group is attached at the 4-position of this ring. The presence of a chiral center at the 4-position results in stereoisomers, with the (R)-enantiomer being a common form.

Chemical Structure:

Caption: 2D Structure of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	ethyl (4R)-1,3-thiazolidine-4-carboxylate;hydrochloride
CAS Number	86028-91-3[1]
Molecular Formula	C₆H₁₂ClNO₂S[1][2]
Molecular Weight	197.68 g/mol [1][2]
Synonyms	(R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride, ETHYL L-THIAZOLIDINE-4-CARBOXYLATE HCL[1]

Physicochemical Properties

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a white to off-white crystalline powder.[1] It is stable under normal storage conditions but should be stored in a dry environment in sealed containers at room temperature.[1]

Table 2: Physicochemical Data

Property	Value
Appearance	White crystalline powder[1]
Melting Point	129 °C
Boiling Point	289.7 °C at 760 mmHg[1]
Flash Point	129 °C[1]
Solubility	Soluble in water and lower alcohols.
Purity	Typically ≥98.5%

Synthesis

The most common method for the synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is the Fischer esterification of L-thiazolidine-4-carboxylic acid with ethanol in the presence of an acid catalyst, typically hydrogen chloride. The hydrogen chloride can be supplied from a cylinder of anhydrous HCl gas or generated in situ from reagents like thionyl chloride or acetyl chloride in ethanol.

Caption: Synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Experimental Protocol: Fischer Esterification

Materials:

• L-Thiazolidine-4-carboxylic acid

• Absolute Ethanol

• Anhydrous Hydrogen Chloride gas or Thionyl Chloride

• Anhydrous Diethyl Ether

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a gas inlet tube is charged with L-thiazolidine-4-carboxylic acid and an excess of absolute ethanol (serving as both reactant and solvent).

• Acid Catalyst Addition: The mixture is cooled in an ice bath. Anhydrous hydrogen chloride gas is then bubbled through the solution until saturation. Alternatively, thionyl chloride can be added dropwise to the cold ethanol to generate HCl in situ before the addition of the carboxylic acid.

• Reaction: The reaction mixture is allowed to warm to room temperature and then heated to reflux. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, the solvent is removed under reduced pressure. The resulting residue is triturated with anhydrous diethyl ether to precipitate the hydrochloride salt.

• Purification: The crude product is collected by filtration, washed with cold anhydrous diethyl ether, and dried under vacuum to yield Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride as a white crystalline solid. Recrystallization from a suitable solvent system like ethanol/ether can be performed for further purification.

Caption: General experimental workflow for the synthesis.

Analytical Characterization

The structure and purity of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride are confirmed by various analytical techniques.

Table 3: Expected Spectroscopic Data

Technique	Expected Observations
¹H NMR	Signals corresponding to the ethyl group (a triplet and a quartet), methylene protons of the thiazolidine ring, and the methine proton at the C4 position. The presence of the hydrochloride salt will result in a broad signal for the amine protons.
¹³C NMR	Resonances for the carbonyl carbon of the ester, the carbons of the ethyl group, and the carbons of the thiazolidine ring.
FT-IR (cm⁻¹)	Characteristic absorption bands for the N-H stretch (as a broad ammonium band), C-H stretches, a strong C=O stretch of the ester, and C-N and C-S stretches.
Mass Spectrometry	The mass spectrum would show the molecular ion peak for the free base (C₆H₁₁NO₂S) upon loss of HCl.

Applications in Drug Development

The primary application of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is as a crucial starting material in the multi-step synthesis of Pidotimod . Pidotimod is an immunostimulant agent used to treat and prevent recurrent respiratory and urinary tract infections. The thiazolidine ring of the title compound forms a core part of the final Pidotimod molecule.

Signaling Pathways

There is no available information in the scientific literature to suggest that Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is directly involved in any biological signaling pathways. Its role is that of a synthetic intermediate, and it is not expected to have significant biological activity itself.

Conclusion

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a well-defined chemical entity with established physicochemical properties and a clear synthetic route. Its significance lies in its role as a key building block in the pharmaceutical industry, particularly for the synthesis of Pidotimod. This guide provides essential technical information for researchers and developers working with this compound, highlighting its synthesis, characterization, and primary application. Further research into novel applications of this versatile intermediate may be a fruitful area of investigation.

References

• 1. Ethyl L-Thiazolidine-4-Carboxylate Hydrochloride | BAISHIXING | ETW [etwinternational.com]
• 2. Ethyl L-thiazolidine-4-carboxylate hydrochloride synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to (R)-Ethyl thiazolidine-4-carboxylate hydrochloride (CAS 86028-91-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Ethyl thiazolidine-4-carboxylate hydrochloride, registered under CAS number 86028-91-3, is a chiral heterocyclic compound of significant interest in pharmaceutical synthesis. It serves as a key intermediate in the manufacturing of Pidotimod, a synthetic dipeptide immunostimulant. This technical guide provides a comprehensive overview of the physical and chemical properties of (R)-Ethyl thiazolidine-4-carboxylate hydrochloride, detailed experimental protocols for their determination, a plausible synthetic workflow, and an examination of the biological signaling pathway associated with its downstream therapeutic application. The information is presented to support researchers and professionals in drug discovery and development.

Core Physical and Chemical Properties

Table 1: Physical and Chemical Properties of CAS 86028-91-3

Property	Value	Source(s)
IUPAC Name	ethyl (4R)-1,3-thiazolidine-4-carboxylate hydrochloride	[1]
Synonyms	Ethyl L-thiazolidine-4-carboxylate hydrochloride, (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride	[2]
CAS Number	86028-91-3	[3]
Molecular Formula	C₆H₁₂ClNO₂S	[2][3]
Molecular Weight	197.68 g/mol	[2][3]
Appearance	White to off-white solid/crystalline powder	[2]
Melting Point	95-98 °C	[2]
Boiling Point	289.7 °C at 760 mmHg	[2]
Flash Point	129 °C	[2]
Solubility	Soluble in water, methanol, and ethanol.	[2]
Storage	Inert atmosphere, room temperature.	[1]
SMILES	CCOC(=O)[C@@H]1CSCN1.Cl
InChI Key	SQRLNYSSTHJCIU-JEDNCBNOSA-N	[1]

Experimental Protocols

Detailed methodologies for the determination of key physical properties are outlined below. These are generalized protocols for organic compounds and should be adapted for the specific substance.

Melting Point Determination (Capillary Method)

The melting point of a solid organic compound can be determined using a capillary tube method with an oil bath or a melting point apparatus.

• Sample Preparation: A small amount of the finely powdered (R)-Ethyl thiazolidine-4-carboxylate hydrochloride is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then immersed in a heat-stable liquid (e.g., silicone oil) within a Thiele tube or placed in the heating block of a melting point apparatus.

• Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the temperature approaches the expected melting point.

• Data Recording: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid has liquefied (completion of melting) are recorded. This range represents the melting point of the substance. A narrow melting range is indicative of high purity.

Boiling Point Determination (Thiele Tube Method)

For liquid compounds or solids that can be melted without decomposition, the boiling point can be determined using a micro-method with a Thiele tube.

• Sample Preparation: A small volume (a few milliliters) of the substance is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed within the test tube containing the liquid.

• Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a heating bath (e.g., a Thiele tube filled with high-boiling point oil).

• Heating and Observation: The heating bath is gently and uniformly heated. As the boiling point is approached, a stream of bubbles will emerge from the open end of the inverted capillary tube.

• Data Recording: The heat source is removed, and the liquid is allowed to cool slowly. The temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.

Solubility Determination

The solubility of (R)-Ethyl thiazolidine-4-carboxylate hydrochloride in various solvents can be assessed through a systematic procedure.

• Sample Preparation: A small, accurately weighed amount of the compound (e.g., 10 mg) is placed in a test tube.

• Solvent Addition: A measured volume of the solvent (e.g., 1 mL of water, ethanol, or other organic solvents) is added to the test tube.

• Observation: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) at a controlled temperature (e.g., room temperature). The dissolution of the solid is observed.

• Classification: The solubility is classified based on the amount of solvent required to dissolve the solute. For instance, if the compound dissolves completely, it is deemed "soluble." If it does not dissolve, it is "insoluble." If only partial dissolution occurs, it is "sparingly soluble." This can be quantified by determining the concentration of a saturated solution.

Synthesis and Workflow

(R)-Ethyl thiazolidine-4-carboxylate hydrochloride is synthesized from the naturally occurring amino acid L-cysteine. A plausible and common synthetic route involves the esterification of L-thiazolidine-4-carboxylic acid, which is itself derived from L-cysteine.

Plausible Synthetic Workflow

The synthesis can be conceptualized as a two-step process:

• Formation of L-Thiazolidine-4-carboxylic Acid: L-cysteine reacts with formaldehyde in an aqueous medium to form L-thiazolidine-4-carboxylic acid. This reaction involves the condensation of the amino group and the thiol group of cysteine with the carbonyl group of formaldehyde to form the thiazolidine ring.

• Fischer Esterification: The resulting L-thiazolidine-4-carboxylic acid undergoes Fischer esterification with ethanol in the presence of an acid catalyst (e.g., hydrogen chloride gas or thionyl chloride) to yield (R)-Ethyl thiazolidine-4-carboxylate hydrochloride. The excess ethanol often serves as the solvent. The hydrochloride salt of the product typically precipitates from the reaction mixture upon cooling or addition of a less polar co-solvent.

Plausible synthetic workflow for CAS 86028-91-3.

Biological Context: Pidotimod's Mechanism of Action

(R)-Ethyl thiazolidine-4-carboxylate hydrochloride is a crucial building block for the synthesis of Pidotimod, an immunostimulatory agent. Pidotimod enhances both innate and adaptive immune responses. Its mechanism of action involves the modulation of key signaling pathways within immune cells. A central aspect of this is its interaction with Toll-like receptors (TLRs), particularly TLR2, on dendritic cells and epithelial cells.

The activation of TLR2 by Pidotimod initiates a downstream signaling cascade that leads to the maturation of dendritic cells, the production of pro-inflammatory cytokines, and the subsequent activation of T-lymphocytes, promoting a Th1-polarized immune response. This cascade is crucial for an effective response against various pathogens.

Signaling pathway of Pidotimod via TLR2 activation.

Safety and Handling

(R)-Ethyl thiazolidine-4-carboxylate hydrochloride should be handled in accordance with standard laboratory safety procedures. It is recommended to use personal protective equipment, including safety glasses, gloves, and a lab coat. The compound should be stored in a tightly sealed container in a dry and well-ventilated area, under an inert atmosphere. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

(R)-Ethyl thiazolidine-4-carboxylate hydrochloride (CAS 86028-91-3) is a valuable chiral intermediate in pharmaceutical synthesis, most notably for the production of the immunostimulant Pidotimod. This guide has provided a consolidated overview of its known physical and chemical properties, standardized protocols for their experimental determination, a logical synthetic workflow, and the biological context of its end-product. While there is a need for more peer-reviewed data to solidify some of its physical constants, the information presented herein serves as a robust resource for scientists and developers working with this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ethyl L-thiazolidine-4-Carboxylate Hcl BP EP USP CAS 86028-91-3 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 3. CN102167727A - Synthesis method of pidotimod - Google Patents [patents.google.com]

(R)-4-Thiazolidinecarboxylic Acid Ethyl Ester Hydrochloride: A Technical Guide to Its Applications in Research and Drug Development

Introduction

(R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride, also known as Ethyl L-thiazolidine-4-carboxylate hydrochloride, is a versatile heterocyclic compound with significant applications in the pharmaceutical and chemical industries.[1][2] As a derivative of L-cysteine, it serves as a crucial chiral building block and a stable prodrug form of this essential amino acid. Its hydrochloride salt form enhances stability and solubility, making it highly suitable for various synthetic and therapeutic applications.[2] This technical guide provides an in-depth overview of its core applications, supported by experimental protocols, quantitative data, and pathway visualizations for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental properties of (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride are summarized below, providing essential data for its handling, storage, and application in experimental settings.

Property	Value	Reference
CAS Number	86028-91-3	[3][4]
Molecular Formula	C6H12ClNO2S	[1][3]
Molecular Weight	197.68 g/mol	[1][3]
Appearance	White crystalline powder	[1]
Boiling Point	289.7°C at 760 mmHg	[1][]
Flash Point	129°C	[1]
Storage	Store in a dry environment at room temperature in sealed containers.	[1]
Synonyms	Ethyl L-thiazolidine-4-carboxylate HCl, (R)-Ethyl thiazolidine-4-carboxylate hydrochloride, L-thioproline ethyl ester hydrochloride	[2][4][]

Core Applications

The utility of (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride spans several key areas in drug discovery and development, primarily as a pharmaceutical intermediate and a prodrug of L-cysteine.

Intermediate in Active Pharmaceutical Ingredient (API) Synthesis

This compound is a valuable intermediate for the synthesis of more complex APIs.[1] Its most prominent role is in the production of Pidotimod , a synthetic immunostimulant used to support immune function.[1] The thiazolidine ring provides a stable scaffold that can be further modified to create a range of biologically active molecules.

Prodrug of L-Cysteine

A primary and powerful application of 2-substituted thiazolidine-4(R)-carboxylic acids and their esters is to act as prodrugs of L-cysteine.[6] L-cysteine is a vital amino acid, but its direct administration is limited by its instability and potential toxicity.[7] Thiazolidine derivatives provide a stable delivery mechanism, releasing L-cysteine in vivo through non-enzymatic ring-opening.[6]

Mechanism of Action: L-Cysteine Release

The thiazolidine ring of the compound can undergo spontaneous, non-enzymatic cleavage at physiological pH to liberate L-cysteine.[6] This released L-cysteine is then available to participate in crucial metabolic pathways, most notably the synthesis of glutathione (GSH), the body's primary intracellular antioxidant.[7]

Caption: Prodrug activation and antioxidant pathway.

Therapeutic Implications of L-Cysteine Delivery:

• Antioxidant and Hepatoprotective Effects: By supplying L-cysteine for GSH synthesis, these compounds protect cells from oxidative damage.[7] This is particularly relevant in protecting the liver from toxins, such as in cases of acetaminophen overdose, where GSH stores are depleted.[6] Studies have shown that 2-substituted thiazolidine-4(R)-carboxylic acids offer protection against acetaminophen-induced hepatotoxicity in mice.[6]

• Respiratory Conditions: Oxidative stress is a key factor in the inflammation associated with conditions like asthma.[8] A prodrug of cysteine, L-2-oxothiazolidine-4-carboxylic acid, has been shown to regulate vascular permeability in a murine asthma model by reducing vascular endothelial growth factor (VEGF) expression, highlighting the potential for cysteine-releasing compounds in treating inflammatory airway diseases.[8]

Building Block in Peptide Synthesis

(R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride is an important building block in solid-phase peptide synthesis (SPPS). It allows for the incorporation of a C-terminal cysteine ester into a peptide chain. The ester group can be varied (methyl, ethyl, benzyl), and the thiazolidine structure provides a stable handle for synthesis. This methodology is valuable for creating peptide analogs for studying biological processes like protein prenylation.[9]

Caption: Workflow for C-terminal ester peptide synthesis.

Quantitative Data

The following table summarizes quantitative data from studies on related thiazolidine derivatives, illustrating their biological potency.

Compound Class	Assay	Target	Result	Reference
2-Aryl Thiazolidine-4-Carboxylic Acids	Antiviral Assay (in ovo)	Avian Influenza Virus (AIV H9N2)	IC50 = 3.47 µM (for compound 1d)	[10]
2-Aryl Thiazolidine-4-Carboxylic Acids	Antiviral Assay (in ovo)	Infectious Bronchitis Virus (IBV)	IC50 = 4.10 µM (for compound 1c)	[10]
Thiazolidine-4(R)-carboxylic acid	Enzyme Kinetics	Rat Liver Mitochondrial Proline Oxidase	Km = 1.1 x 10⁻⁴ M Vmax = 5.4 µmol min⁻¹ (mg protein)⁻¹	[6]
2-Aryl Thiazolidine-4-Carboxylic Acid Synthesis	Chemical Synthesis	N/A	Yields: 60-90%	[10]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative protocols relevant to the synthesis and evaluation of thiazolidine derivatives.

Protocol 1: General Synthesis of 2-Aryl-Thiazolidine-4(R)-Carboxylic Acids

This protocol describes the condensation reaction between L-cysteine and an aromatic aldehyde, which is the foundational step for creating a wide range of thiazolidine derivatives.

Materials:

• L-cysteine hydrochloride

• Appropriate aromatic aldehyde (e.g., benzaldehyde)

• Ethanol

• Diethyl ether

• Round bottom flask, magnetic stirrer

Procedure:

• A mixture of L-cysteine (16.50 mmol) and the selected arylaldehyde (16.50 mmol) is prepared in ethanol (30.00 mL) in a round bottom flask.[10]

• The mixture is stirred vigorously at room temperature for 2-5 hours. Reaction progress can be monitored by TLC.[10]

• Upon completion, a solid precipitate typically forms.[10]

• The solid product is separated by filtration.[10]

• The collected solid is washed with cold diethyl ether and dried to yield the final 2-aryl-thiazolidine-4-carboxylic acid product.[10]

Protocol 2: Esterification of Thiazolidine-4-Carboxylic Acid (Conceptual)

This protocol outlines the conversion of the carboxylic acid to its ethyl ester hydrochloride form, based on standard chemical procedures.

Materials:

• (R)-Thiazolidine-4-carboxylic acid

• Absolute ethanol

• Thionyl chloride (SOCl₂) or Hydrochloric acid (gas or concentrated solution)

• Reaction vessel suitable for reflux

Procedure:

• Suspend (R)-Thiazolidine-4-carboxylic acid in absolute ethanol in the reaction vessel.

• Cool the mixture in an ice bath.

• Slowly add thionyl chloride dropwise to the stirred suspension. Alternatively, bubble dry HCl gas through the solution or add a catalytic amount of concentrated HCl. The conversion to an ester is achieved in the presence of thionyl chloride in absolute ethanol.[11]

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and remove the solvent under reduced pressure.

• The resulting solid is the crude (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride, which can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether).

Protocol 3: In Vitro Antioxidant Evaluation (DPPH Radical Scavenging Assay)

This assay is commonly used to determine the antioxidant potential of compounds like thiazolidine derivatives.[12][13]

Materials:

• 2,2-Diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or Ethanol

• Test compound (thiazolidine derivative)

• Positive control (e.g., Ascorbic acid)

• Spectrophotometer

Procedure:

• Prepare a stock solution of the test compound in methanol at a specific concentration (e.g., 0.1 mM).[12]

• Prepare a fresh solution of DPPH in methanol. This solution should have a deep purple color.

• In a cuvette or 96-well plate, mix the test compound solution with the DPPH solution.

• Incubate the mixture in the dark at room temperature for 30 minutes.[12]

• Measure the absorbance of the solution at a specific wavelength (typically ~517 nm) using a spectrophotometer.

• The reduction of the purple DPPH radical to a yellow-colored product by the antioxidant is quantified by the decrease in absorbance.

• The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the test compound, and A_sample is the absorbance with the test compound.

Caption: Experimental workflow for the DPPH antioxidant assay.

Conclusion

(R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride is a compound of significant interest in medicinal chemistry and drug development. Its role as a key intermediate in the synthesis of APIs like Pidotimod and its function as a stable, effective prodrug for L-cysteine delivery underscore its therapeutic potential. The ability to safely increase intracellular cysteine levels opens avenues for combating conditions rooted in oxidative stress, from liver toxicity to inflammatory diseases. Furthermore, its application as a specialized building block in peptide synthesis provides researchers with valuable tools for creating novel peptide-based therapeutics. Continued exploration of this and related thiazolidine derivatives is likely to yield new and innovative solutions for challenging health problems.

References

• 1. Ethyl L-Thiazolidine-4-Carboxylate Hydrochloride | BAISHIXING | ETW [etwinternational.com]
• 2. CAS 86028-91-3: Ethyl L-thiazolidine-4-carboxylate hydroch… [cymitquimica.com]
• 3. Ethyl L-thiazolidine-4-carboxylate hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 4. Ethyl L-thiazolidine-4-carboxylate hydrochloride | 86028-91-3 [chemicalbook.com]
• 6. 2-Substituted thiazolidine-4(R)-carboxylic acids as prodrugs of L-cysteine. Protection of mice against acetaminophen hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The cysteine releasing pattern of some antioxidant thiazolidine-4-carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A prodrug of cysteine, L-2-oxothiazolidine-4-carboxylic acid, regulates vascular permeability by reducing vascular endothelial growth factor expression in asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of Peptides Containing C-Terminal Esters Using Trityl Side-Chain Anchoring: Applications to the Synthesis of C-Terminal Ester Analogs of the S. cerevisiae Mating Pheromone a-Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thiazolidines: Potential anti-viral agents against avian influenza and infectious bronchitis viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. repository.bilkent.edu.tr [repository.bilkent.edu.tr]
• 12. pjps.pk [pjps.pk]
• 13. Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of Action of Thiazolidine-4-carboxylate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanisms of action of thiazolidine-4-carboxylate derivatives, a versatile class of heterocyclic compounds with a wide range of pharmacological activities. This document details their molecular targets, modulation of signaling pathways, and the experimental methodologies used to elucidate these mechanisms.

Antimicrobial Activity: Inhibition of Bacterial Cell Wall Synthesis

A primary mechanism of antimicrobial action for certain thiazolidine-4-carboxylate derivatives is the inhibition of MurB, an enzyme essential for the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[1][2] By inhibiting MurB, these compounds disrupt cell wall formation, leading to bacterial cell death.

Quantitative Data: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

The antimicrobial efficacy of thiazolidine-4-carboxylate derivatives is quantified by their MIC and MBC values against various bacterial strains.

Compound	Bacterial Strain	MIC (mg/mL)	MBC (mg/mL)	Reference
Compound 5	S. Typhimurium	0.008–0.06	Not Reported	[1]
S. aureus	0.06	Not Reported	[1]
Series of 2,3-diaryl-thiazolidin-4-ones	Gram-positive and Gram-negative bacteria	0.008–0.24	0.0016–0.48	[1]

Experimental Protocol: MurB Inhibition Assay (NADPH Oxidation)

This assay measures the inhibition of the MurB enzyme by monitoring the oxidation of its cofactor, NADPH.

Materials:

• Purified MurB enzyme

• UDP-N-acetylenolpyruvylglucosamine (UNAGEP) - substrate

• NADPH

• Thiazolidine-4-carboxylate derivative (test compound)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 10 mM KCl)

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing the assay buffer, NADPH, and the substrate UNAGEP.

• Add the thiazolidine-4-carboxylate derivative at various concentrations to the reaction mixture. Include a control with no inhibitor.

• Pre-incubate the enzyme with the test compound for a set period (e.g., 10-20 minutes) to allow for binding.

• Initiate the enzymatic reaction by adding the MurB enzyme to the mixture.

• Monitor the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADPH.

• Calculate the initial reaction rates from the linear portion of the absorbance curve.

• Determine the percent inhibition for each concentration of the test compound and calculate the IC50 value.

Experimental Workflow: MurB Inhibition Assay

Workflow for the MurB enzyme inhibition assay.

Anticancer Activity: Multiple Mechanisms

Thiazolidine-4-carboxylate derivatives exhibit anticancer properties through various mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways and enzymes involved in cancer progression.

Quantitative Data: IC50 Values against Cancer Cell Lines

The cytotoxic effects of these derivatives are typically evaluated by determining their half-maximal inhibitory concentration (IC50) against a panel of cancer cell lines.

Compound	Cancer Cell Line	IC50 (µM)	Reference
ATAO1	MCF-7 (Breast)	49.35 (µg/mL)	[3]
ATASO	MCF-7 (Breast)	31.51 (µg/mL)	[3]
Compound 4	HT-29 (Colon)	0.073	[4]
A549 (Lung)	0.35	[4]
MDA-MB-231 (Breast)	3.10	[4]
Compound 22	MCF-7 (Breast)	18.9 ± 2.19	[4]
Compound 23	MCF-7 (Breast)	13.0 ± 2.28	[4]
Compound 24	MCF-7 (Breast)	12.4 ± 1.39	[4]

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic potential of compounds.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Thiazolidine-4-carboxylate derivative (test compound)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the thiazolidine-4-carboxylate derivative for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the resulting colored solution using a microplate reader at a wavelength of 570 nm.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Signaling Pathway: Modulation of NF-κB

Several thiazolidine derivatives have been shown to exert their anti-inflammatory and anticancer effects by modulating the NF-κB signaling pathway. They can interfere with the activation of NF-κB, thereby downregulating the expression of pro-inflammatory and pro-survival genes.

Modulation of the NF-κB signaling pathway.

Anti-inflammatory Activity: Inhibition of Cyclooxygenase (COX) Enzymes

Certain thiazolidine-4-carboxylate derivatives exhibit anti-inflammatory properties by selectively inhibiting the cyclooxygenase-2 (COX-2) enzyme, a key player in the inflammatory cascade.

Quantitative Data: IC50 Values for COX-2 Inhibition

The potency and selectivity of these compounds are determined by their IC50 values against COX-1 and COX-2.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
THZD1	Not Reported	1.9	Not Reported	[5]
THZD2	Not Reported	2.3	Not Reported	[5]
Compound 23a	10.5	2.3	4.56	[6]
Compound 23b	10.8	1.9	5.68	[6]

Experimental Protocol: In Vitro COX Inhibition Assay

This assay measures the ability of a compound to inhibit the peroxidase activity of COX enzymes.

Materials:

• Purified human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Heme cofactor

• Colorimetric or fluorometric probe (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine - TMPD)

• Thiazolidine-4-carboxylate derivative (test compound)

• Assay buffer

• Microplate reader

Procedure:

• In a 96-well plate, add the assay buffer, heme, and the test compound at various concentrations.

• Add the COX-1 or COX-2 enzyme to the wells and incubate to allow for inhibitor binding.

• Initiate the reaction by adding arachidonic acid and the probe.

• Monitor the change in absorbance or fluorescence over time, which reflects the peroxidase activity of the enzyme.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 values for both COX-1 and COX-2.

• Calculate the selectivity index (IC50 COX-1 / IC50 COX-2).

Antiviral Activity: Neuraminidase Inhibition

Thiazolidine-4-carboxylate derivatives have been investigated as potential antiviral agents, particularly against the influenza virus, through the inhibition of the neuraminidase (NA) enzyme. NA is crucial for the release of new viral particles from infected cells.

Experimental Protocol: Neuraminidase Inhibition Assay (Fluorometric)

This assay quantifies the inhibition of NA activity using a fluorogenic substrate.

Materials:

• Influenza virus containing neuraminidase

• 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) - fluorogenic substrate

• Thiazolidine-4-carboxylate derivative (test compound)

• Assay buffer

• Stop solution (e.g., ethanol/NaOH mixture)

• Fluorometer

Procedure:

• In a 96-well plate, incubate the virus with various concentrations of the test compound.

• Add the MUNANA substrate to initiate the enzymatic reaction and incubate.

• Stop the reaction by adding the stop solution.

• Measure the fluorescence of the released 4-methylumbelliferone (4-MU) using a fluorometer (Excitation: ~355 nm, Emission: ~460 nm).

• Calculate the percent inhibition of NA activity for each compound concentration and determine the IC50 value.

Other Mechanisms of Action

Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Activation

Some thiazolidinedione derivatives are well-known agonists of PPARγ, a nuclear receptor that plays a key role in regulating glucose and lipid metabolism. Activation of PPARγ leads to improved insulin sensitivity, making these compounds effective in the treatment of type 2 diabetes.

This competitive binding assay assesses the ability of a test compound to displace a fluorescent ligand from the PPARγ ligand-binding domain (LBD).

Materials:

• Human recombinant PPARγ LBD

• Fluorescent PPARγ probe/ligand

• Thiazolidine-4-carboxylate derivative (test compound)

• Assay buffer

• Fluorometer

Procedure:

• Incubate the PPARγ LBD with the fluorescent probe.

• Add the test compound at various concentrations.

• Measure the decrease in fluorescence as the test compound displaces the fluorescent probe from the LBD.

• Calculate the percent displacement and determine the IC50 or Ki value for the test compound.

Tyrosinase Inhibition

Certain thiazolidine-4-carboxylate derivatives act as inhibitors of tyrosinase, the key enzyme in melanin biosynthesis. This makes them potential agents for the treatment of hyperpigmentation disorders.

Synthesis of Thiazolidine-4-Carboxylate Derivatives

A common and straightforward method for the synthesis of 2-substituted thiazolidine-4-carboxylic acids involves the condensation of L-cysteine with an appropriate aldehyde.

General Synthetic Protocol

Materials:

• L-cysteine hydrochloride

• Aromatic or aliphatic aldehyde

• Sodium acetate

• Ethanol

• Water

Procedure:

• Dissolve L-cysteine hydrochloride and sodium acetate in water.

• Add a solution of the aldehyde in ethanol to the aqueous solution.

• Stir the reaction mixture at room temperature for several hours.

• Collect the resulting precipitate by filtration.

• Wash the product with cold ethanol and dry to yield the thiazolidine-4-carboxylic acid derivative.

• Characterize the synthesized compound using techniques such as NMR, IR, and mass spectrometry.[3]

Synthesis Workflow

General workflow for the synthesis of thiazolidine-4-carboxylate derivatives.

This guide provides a foundational understanding of the diverse mechanisms of action of thiazolidine-4-carboxylate derivatives. The versatility of this scaffold continues to make it an attractive starting point for the development of novel therapeutic agents targeting a wide array of diseases. Further research into the structure-activity relationships and optimization of these compounds holds significant promise for future drug discovery efforts.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. nanobioletters.com [nanobioletters.com]
• 4. Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

The Thiazolidine Ring: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The thiazolidine ring, a five-membered saturated heterocycle containing a sulfur and a nitrogen atom, has emerged as a "privileged scaffold" in medicinal chemistry. Its derivatives, particularly the 2,4-thiazolidinedione (TZD) core, have demonstrated a remarkable breadth of biological activities, leading to the development of clinically significant drugs and a plethora of promising therapeutic candidates. This technical guide provides a comprehensive overview of the biological significance of the thiazolidine ring, with a focus on its diverse mechanisms of action, therapeutic applications, and the structure-activity relationships that govern its potency and selectivity.

Therapeutic Landscape of Thiazolidine Derivatives

The versatility of the thiazolidine scaffold is evident in its wide array of pharmacological effects, which include:

• Antidiabetic Activity: The most well-established therapeutic application of thiazolidinediones is in the management of type 2 diabetes.[1][2] Compounds like pioglitazone and rosiglitazone are agonists of the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear receptor that plays a pivotal role in regulating glucose and lipid metabolism.[1][2] Activation of PPARγ enhances insulin sensitivity in peripheral tissues, leading to improved glycemic control.[2]

• Anticancer Activity: A growing body of evidence highlights the potent anticancer properties of thiazolidine derivatives against various cancer cell lines, including breast, colon, lung, and prostate cancers.[3][4] Their mechanisms of action are multifaceted, involving both PPARγ-dependent and -independent pathways that induce apoptosis, cell cycle arrest, and inhibit angiogenesis.[3][4]

• Antimicrobial Activity: Thiazolidine-based compounds have shown significant activity against a broad spectrum of bacteria and fungi.[5][6] The structural modifications on the thiazolidine ring have been shown to be crucial for their antimicrobial efficacy.[7]

• Anti-inflammatory Activity: Thiazolidinediones possess potent anti-inflammatory properties, which are attributed to their ability to modulate key inflammatory pathways.[8] This includes the inhibition of pro-inflammatory cytokine production and the modulation of signaling cascades such as the NF-κB pathway.[9]

Mechanisms of Action: A Deeper Dive

The biological effects of thiazolidine derivatives are mediated through intricate signaling pathways.

PPARγ-Dependent Signaling in Diabetes

The primary mechanism for the antidiabetic effects of thiazolidinediones involves the activation of PPARγ.[1] Upon ligand binding, PPARγ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby regulating their transcription.[1][10] This leads to a cascade of events that ultimately enhances insulin sensitivity.

Figure 1: PPARγ Signaling Pathway Activation by Thiazolidinediones.

Anticancer Mechanisms: PPARγ-Dependent and -Independent Pathways

The anticancer effects of thiazolidinediones are more complex, involving both PPARγ-dependent and -independent mechanisms.[3]

• PPARγ-Dependent Effects: Activation of PPARγ in cancer cells can lead to the induction of apoptosis (programmed cell death) and cell cycle arrest.[3]

• PPARγ-Independent Effects: Thiazolidinediones can also exert anticancer effects through pathways that do not involve PPARγ. These include the modulation of other signaling pathways like the NF-κB pathway, which is crucial for inflammation and cell survival.[4]

A key event in the inflammatory response and cancer progression is the activation of the NF-κB pathway. Thiazolidinediones have been shown to inhibit this pathway.

Figure 2: Experimental Workflow for Assessing NF-κB Pathway Inhibition.

Induction of apoptosis is a key mechanism of the anticancer activity of thiazolidinediones. This often involves the activation of executioner caspases like caspase-3.

Figure 3: Intrinsic Apoptosis Pathway Induced by Thiazolidinediones.

Quantitative Data Summary

The biological activity of thiazolidine derivatives is quantified using various in vitro assays. The following tables summarize the half-maximal inhibitory concentration (IC50) values for anticancer activity and the minimum inhibitory concentration (MIC) values for antimicrobial activity of selected thiazolidine derivatives.

Table 1: Anticancer Activity of Thiazolidinedione Derivatives (IC50 in µM)

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Compound 22	HepG2	2.04 ± 0.06	[11]
Compound 22	MCF-7	1.21 ± 0.04	[11]
Compound 7c	MCF-7	7.78	[12]
Compound 6c	MCF-7	8.15	[12]
Compound 7c	HCT116	5.77	[12]
Compound 6c	HCT116	7.11	[12]
Compound 7c	HepG2	8.82	[12]
Compound 6c	HepG2	8.99	[12]

Table 2: Antimicrobial Activity of Thiazolidine Derivatives (MIC in µg/mL)

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Compound 5	S. Typhimurium	0.008 - 0.06	[5]
Thiazolidin-4-one derivatives	Gram-positive bacteria	2 - 16	[5]
Compound 4-7 (nitro, methyl, hydroxy, methoxy substitution)	S. aureus (MTCC-737)	Inactive	[13]
Compound 3 & 8 (chloro substitution)	Various strains	Moderate to maximum inhibition	[13]
Thiazolidinone-thiazole hybrids	Various strains	26.3 - 378.5 (µM)	[8]

Detailed Experimental Protocols

Reproducibility and accuracy are paramount in drug discovery research. This section provides detailed methodologies for key experiments cited in this guide.

MTT Assay for Cell Viability

This colorimetric assay is used to assess the cytotoxic effects of thiazolidine derivatives on cancer cell lines.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the thiazolidine derivative and a vehicle control (e.g., DMSO) for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100-200 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.[14][15]

Carrageenan-Induced Paw Edema in Rats for Anti-inflammatory Activity

This in vivo model is widely used to evaluate the acute anti-inflammatory activity of novel compounds.

Protocol:

• Animal Acclimatization: Acclimate male Wistar rats (150-200 g) for at least one week before the experiment.

• Compound Administration: Administer the test thiazolidine derivative or a standard anti-inflammatory drug (e.g., indomethacin) orally or intraperitoneally 30-60 minutes before carrageenan injection. A control group receives the vehicle.

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.[16][17][18][19][20]

Western Blot Analysis for NF-κB Pathway Proteins

This technique is used to detect changes in the expression and phosphorylation status of key proteins in the NF-κB signaling pathway.

Protocol:

• Cell Treatment and Lysis: Treat cells with the thiazolidine derivative and/or an inflammatory stimulus (e.g., TNF-α). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer: Separate 20-40 µg of protein from each sample on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against target proteins (e.g., phospho-IκBα, p65) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).[21][22][23]

Caspase-3 Activity Assay

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.

Protocol:

• Cell Treatment and Lysis: Treat cells with the thiazolidine derivative to induce apoptosis. Lyse the cells according to the assay kit manufacturer's instructions.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Assay Reaction: In a 96-well plate, mix the cell lysate with the caspase-3 substrate (e.g., Ac-DEVD-pNA for colorimetric assay or Ac-DEVD-AFC for fluorometric assay) and the assay buffer.

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Measurement: Measure the absorbance at 405 nm (for colorimetric assay) or fluorescence at the appropriate excitation/emission wavelengths (for fluorometric assay) using a microplate reader.

• Data Analysis: Calculate the fold-increase in caspase-3 activity in treated samples compared to the untreated control.[7][24][25][26][27]

Conclusion and Future Directions

The thiazolidine ring represents a highly versatile and valuable scaffold in drug discovery. Its derivatives have demonstrated a broad spectrum of therapeutic activities, with well-established roles in managing diabetes and emerging potential in cancer, infectious diseases, and inflammatory disorders. The ability to modulate key biological targets through both PPARγ-dependent and -independent mechanisms underscores the therapeutic promise of this heterocyclic core.

Future research in this area will likely focus on:

• Design of Novel Derivatives: Synthesis of new thiazolidine analogs with improved potency, selectivity, and pharmacokinetic profiles.

• Elucidation of Mechanisms: Further investigation into the intricate molecular mechanisms underlying the diverse biological activities of these compounds.

• Combination Therapies: Exploring the synergistic effects of thiazolidine derivatives in combination with existing therapeutic agents to enhance efficacy and overcome drug resistance.

The continued exploration of the chemical space around the thiazolidine nucleus holds significant promise for the development of next-generation therapeutics to address a wide range of unmet medical needs.

References

• 1. Thiazolidinedione - Wikipedia [en.wikipedia.org]
• 2. nps.org.au [nps.org.au]
• 3. Thiazolidinediones as anti-cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The potential of antidiabetic thiazolidinediones for anticancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thiazolidin-4-Ones as Potential Antimicrobial Agents: Experimental and In Silico Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antifungal Thiazolidines: Synthesis and Biological Evaluation of Mycosidine Congeners - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caspase3 assay [assay-protocol.com]
• 8. researchgate.net [researchgate.net]
• 9. e3s-conferences.org [e3s-conferences.org]
• 10. PPARγ Signaling and Emerging Opportunities for Improved Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of new thiazolidine-2,4-dione derivatives as potential VEGFR-2 inhibitors: In vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. nanobioletters.com [nanobioletters.com]
• 14. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. inotiv.com [inotiv.com]
• 20. creative-bioarray.com [creative-bioarray.com]
• 21. benchchem.com [benchchem.com]
• 22. researchgate.net [researchgate.net]
• 23. star.mit.edu [star.mit.edu]
• 24. Caspase-Glo® 3/7 Assay Protocol [se.promega.com]
• 25. benchchem.com [benchchem.com]
• 26. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 27. sigmaaldrich.com [sigmaaldrich.com]

Ethyl 1,3-Thiazolidine-4-carboxylate Hydrochloride: A Comprehensive Technical Guide for Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a pivotal heterocyclic intermediate, prized for its role as a versatile building block in the synthesis of complex pharmaceutical agents. Its structure, incorporating a chiral center and a reactive secondary amine, makes it a valuable synthon for introducing the thiazolidine moiety into target molecules. This technical guide provides an in-depth overview of its synthesis, key chemical properties, and significant applications, with a particular focus on its crucial role in the industrial production of the immunostimulant drug, Pidotimod. Detailed experimental protocols and visual representations of its synthetic pathways are presented to facilitate its practical application in research and development settings.

Chemical Properties and Data

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a white to off-white crystalline solid.[1] Its hydrochloride salt form enhances stability and aqueous solubility, rendering it suitable for a variety of reaction conditions.[1]

Table 1: Physicochemical Properties

Property	Value	Reference(s)
CAS Number	86028-91-3	[1][2]
Molecular Formula	C₆H₁₂ClNO₂S	[1][2]
Molecular Weight	197.68 g/mol	[1][2]
Appearance	White crystalline powder	[1]
Purity	≥99%	[1]
Boiling Point	289.7°C at 760 mmHg	[1]
Flash Point	129°C	[1]
Solubility	Soluble in water and various organic solvents	[1]

Table 2: Spectroscopic Data (Predicted/Typical)

Spectrum Type	Key Features
¹H NMR	Signals corresponding to the ethyl ester protons (triplet and quartet), thiazolidine ring protons (diastereotopic protons), and the N-H proton.
¹³C NMR	Resonances for the carbonyl carbon of the ester, the carbons of the ethyl group, and the carbons of the thiazolidine ring.
FT-IR (cm⁻¹)	Characteristic absorptions for N-H stretching, C=O stretching (ester), and C-S stretching.
Mass Spec (m/z)	Molecular ion peak corresponding to the free base and fragmentation patterns typical of the thiazolidine ester structure.

Synthesis of Ethyl 1,3-Thiazolidine-4-carboxylate Hydrochloride

The primary and most direct route for the synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is the Fischer esterification of L-thiazolidine-4-carboxylic acid. This reaction is typically carried out in ethanol, which serves as both the reactant and the solvent, with a strong acid catalyst such as hydrogen chloride.

Synthesis Pathway

The synthesis begins with the condensation of L-cysteine and formaldehyde to form L-thiazolidine-4-carboxylic acid. This precursor is then subjected to esterification.

Caption: Synthesis of Ethyl 1,3-thiazolidine-4-carboxylate HCl.

Detailed Experimental Protocol

This protocol is a representative procedure based on the principles of Fischer esterification and information from available literature.

Materials:

• L-Thiazolidine-4-carboxylic acid

• Anhydrous Ethanol

• Dry Hydrogen Chloride Gas or Concentrated Hydrochloric Acid

• Diethyl Ether (for precipitation)

• Round-bottom flask

• Magnetic stirrer

• Gas inlet tube (if using HCl gas)

• Ice bath

• Rotary evaporator

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer, suspend L-thiazolidine-4-carboxylic acid in anhydrous ethanol. The typical molar ratio of ethanol to the carboxylic acid is in large excess as it also acts as the solvent.

• Acid Catalyst Addition: Cool the suspension in an ice bath. Slowly bubble dry hydrogen chloride gas through the mixture with stirring until the solution is saturated. Alternatively, add a catalytic amount of concentrated hydrochloric acid.[2]

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction time can vary from several hours to overnight.

• Product Isolation: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove excess ethanol.

• Precipitation: Add a sufficient volume of diethyl ether to the concentrated residue to precipitate the product.

• Filtration and Drying: Collect the white crystalline solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold diethyl ether to remove any residual impurities. Dry the product under vacuum to obtain Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Applications as a Synthetic Intermediate

The primary application of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is in the synthesis of Pidotimod, a synthetic dipeptide-like immunostimulant.[1]

Synthesis of Pidotimod

In the synthesis of Pidotimod, the secondary amine of Ethyl 1,3-thiazolidine-4-carboxylate is acylated with an activated derivative of L-pyroglutamic acid. The resulting ester is then hydrolyzed to yield the final Pidotimod product.

Caption: Role in Pidotimod Synthesis.

Experimental Protocol for Pidotimod Synthesis (Amide Coupling Step)

This protocol outlines the key amide bond formation step.

Materials:

• Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

• L-Pyroglutamic acid

• Coupling agent (e.g., N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC))

• Base (e.g., Triethylamine or N,N-Diisopropylethylamine (DIPEA))

• Aprotic solvent (e.g., Dichloromethane (DCM) or Dimethylformamide (DMF))

Procedure:

• Neutralization: Dissolve Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride in the chosen aprotic solvent. Add an equimolar amount of the base to neutralize the hydrochloride and liberate the free secondary amine.

• Activation of Carboxylic Acid: In a separate flask, dissolve L-pyroglutamic acid in the same solvent and add the coupling agent to form the activated ester.

• Coupling Reaction: Add the solution containing the free thiazolidine ester to the activated L-pyroglutamic acid solution. Allow the reaction to proceed at room temperature with stirring until completion, as monitored by TLC.

• Work-up and Purification: After the reaction is complete, filter off any precipitated by-products (e.g., dicyclohexylurea if DCC is used). The filtrate is then washed sequentially with dilute acid, dilute base, and brine. The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product can be purified by column chromatography to yield the ester intermediate.

Other Potential Reactions

The reactive secondary amine and the ester functional group of Ethyl 1,3-thiazolidine-4-carboxylate allow for a range of chemical transformations, making it a versatile intermediate for the synthesis of various biologically active molecules.

References

• 1. Ethyl L-Thiazolidine-4-Carboxylate Hydrochloride | BAISHIXING | ETW [etwinternational.com]
• 2. Ethyl L-thiazolidine-4-carboxylate hydrochloride synthesis - chemicalbook [chemicalbook.com]

The Pivotal Role of L-Thiazolidine-4-Carboxylic Acid as a Precursor in the Synthesis of Pidotimod: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pidotimod, a synthetic dipeptide immunostimulant, has garnered significant attention for its role in modulating both innate and adaptive immunity. Central to its chemical architecture and biological function is the thiazolidine ring, derived from the key precursor, L-thiazolidine-4-carboxylic acid. This technical guide provides an in-depth exploration of the synthesis of Pidotimod, focusing on the critical role of L-thiazolidine-4-carboxylic acid. We will detail the common synthetic pathways, present quantitative data in a comparative format, provide explicit experimental protocols, and visualize the logical and chemical transformations involved.

Introduction to Pidotimod and its Precursors

Pidotimod, chemically known as (4R)-3-(5-oxo-L-prolyl)-1,3-thiazolidine-4-carboxylic acid, is a dipeptide-like molecule with a structure that underpins its immunomodulatory effects.[1] The synthesis of this molecule is a multi-step process that relies on the strategic coupling of two primary building blocks: L-pyroglutamic acid and L-thiazolidine-4-carboxylic acid.[2] The latter is itself synthesized from the readily available amino acid, L-cysteine.[2][3] This guide will focus on the synthesis pathway originating from these fundamental precursors.

Synthesis of L-Thiazolidine-4-Carboxylic Acid from L-Cysteine

The initial and crucial step in Pidotimod synthesis is the formation of the thiazolidine ring. This is achieved through the reaction of L-cysteine with formaldehyde.[2][3] The reaction is a cyclocondensation where the thiol group of cysteine acts as a nucleophile, attacking the carbonyl carbon of formaldehyde, followed by an intramolecular condensation between the amino group and the hydroxymethyl group to form the stable five-membered thiazolidine ring.

Experimental Protocol: Synthesis of L-Thiazolidine-4-Carboxylic Acid

A detailed experimental protocol for the synthesis of L-thiazolidine-4-carboxylic acid is as follows:

• Dissolution: Dissolve L-cysteine (60g, 0.38 mol) in distilled water (240 ml) in a 1L beaker.[3]

• Reaction Initiation: Add a 40% formaldehyde solution (34 ml, 0.38 mol) to the L-cysteine solution.[3]

• Reaction: Stir the mixture at room temperature overnight.[3]

• Isolation: Filter the resulting colorless needle-like crystals.[3]

• Purification: Recrystallize the crude product from distilled water (100 ml).[3]

• Drying: Dry the purified crystals to obtain L-thiazolidine-4-carboxylic acid.[3]

This method is noted for its simplicity, low cost, and reduced environmental impact compared to older methods that utilized L-cysteine hydrochloride, pyridine, and ethanol.[3]

Synthesis of Pidotimod: Condensation of L-Thiazolidine-4-Carboxylic Acid and L-Pyroglutamic Acid

The core of Pidotimod synthesis involves the amide bond formation between L-thiazolidine-4-carboxylic acid and an activated form of L-pyroglutamic acid. Several strategies exist for the activation of L-pyroglutamic acid, which influences the overall efficiency and safety of the synthesis.

Activated Ester Method

One common approach involves the creation of an active ester of L-pyroglutamic acid, for instance, with pentachlorophenol, which is then reacted with L-thiazolidine-4-carboxylic acid.[2][3]

• Activation of L-Pyroglutamic Acid: React L-pyroglutamic acid (51.6g, 0.4 mol) with pentachlorophenol (105.4g, 0.4 mol) in N,N-dimethylformamide (DMF, 500 ml) in the presence of dicyclohexylcarbodiimide (DCC, 82.6g, 0.4 mol). Stir the mixture at 5°C for 16 hours to form L-pyroglutamic acid pentachlorophenyl ester.[3]

• Condensation: In a separate 1L three-neck bottle, dissolve L-thiazolidine-4-carboxylic acid (40g, 0.3 mol) in DMF (500 ml) and add triethylamine (30g, 0.3 mol). Stir at room temperature for 30 minutes.[3]

• Coupling: Add the previously prepared L-pyroglutamic acid pentachlorophenyl ester (113g, 0.3 mol) to the mixture and stir at room temperature for 24 hours.[3]

• Work-up: Filter the reaction mixture. The filtrate is then subjected to vacuum distillation at 60°C to dryness. The residue is extracted with 500 ml of distilled water.[3]

• Acidification and Crystallization: Acidify the aqueous solution with 37% hydrochloric acid (25 ml, 0.3 mol) and allow it to stand at 10°C for 8 hours for crystallization.[3]

• Purification: Filter the crystals and recrystallize from distilled water to obtain pure Pidotimod.[3]

Acyl Chloride Method

An alternative route involves the conversion of L-pyroglutamic acid to its acyl chloride, which is a highly reactive intermediate for the subsequent condensation.[4]

• Acyl Chloride Formation: Add an acid chloride reagent (e.g., thionyl chloride) dropwise to L-pyroglutamic acid and heat to obtain L-pyroglutamyl chloride.[4]

• Condensation: Dissolve the L-pyroglutamyl chloride in a suitable solvent and then add an acid-binding agent and L-thiazolidine-4-carboxylic acid. The reaction proceeds at a controlled temperature to form a Pidotimod salt solution.[4]

• Isolation and Purification: The Pidotimod salt is filtered, dissolved in water, acidified, and then recrystallized to yield the pure product.[4] This method boasts of readily available raw materials and mild reaction conditions.[4]

Quantitative Data Summary

The following table summarizes the reported yields for the key steps in Pidotimod synthesis, providing a basis for comparison between different methodologies.

Reaction Step	Precursors	Method	Reported Yield (%)	Reference
Synthesis of L-Thiazolidine-4-Carboxylic Acid	L-Cysteine, Formaldehyde	Cyclocondensation	78	[3]
Synthesis of Pidotimod	L-Thiazolidine-4-Carboxylic Acid, L-Pyroglutamic Acid Pentachlorophenyl Ester	Activated Ester	69	[3]
Synthesis of Pidotimod	L-Cysteine Hydrochloride, L-Pyroglutamic Acid	Multi-step (ring closure, esterification, condensation, hydrolysis)	38.8	[4]

Visualizing the Synthesis and Mechanism of Action

To better illustrate the processes described, the following diagrams have been generated using the DOT language.

Pidotimod Synthesis Pathway

Caption: The three main stages in the synthesis of Pidotimod.

Pidotimod's Mechanism of Action on the Immune System

Caption: Pidotimod's stimulatory effects on innate and adaptive immunity.[2]

Conclusion

The synthesis of Pidotimod is a well-established process where L-thiazolidine-4-carboxylic acid serves as an indispensable precursor, providing the core thiazolidine structure. The choice of synthetic route, particularly the method of activating L-pyroglutamic acid, can significantly impact the overall yield, cost, and environmental footprint of the production process. Understanding these synthetic pathways and the underlying chemical principles is crucial for researchers and professionals in drug development aiming to optimize the production of this important immunomodulatory agent. Further research into greener and more efficient catalytic systems for the condensation step could pave the way for more sustainable Pidotimod manufacturing.

References

• 1. Pidotimod: In-depth review of current evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pidotimod | 121808-62-6 [chemicalbook.com]
• 3. Calaméo - Synthesis Of Literature: The Immune Enhancers Pidotimod Synthesis [calameo.com]
• 4. CN106632592A - Preparation method of pidotimod - Google Patents [patents.google.com]

An In-depth Technical Guide to the Safety and Handling of Ethyl L-thiazolidine-4-carboxylate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and key experimental data for Ethyl L-thiazolidine-4-carboxylate hydrochloride (CAS No. 86028-91-3). This compound is a critical intermediate in the synthesis of the immunostimulatory agent Pidotimod and a valuable building block in pharmaceutical development. This document is intended to equip researchers, scientists, and drug development professionals with the necessary information for its safe and effective use in a laboratory and manufacturing setting.

Chemical and Physical Properties

Ethyl L-thiazolidine-4-carboxylate hydrochloride is a white to off-white crystalline solid. Its hydrochloride salt form enhances stability and solubility, particularly in aqueous solutions, which is advantageous for its application in pharmaceutical synthesis.[1]

Property	Value	Source
CAS Number	86028-91-3	[1][2][3][4][5][6][7]
Molecular Formula	C6H12ClNO2S	[1][2][4][5][6][7]
Molecular Weight	197.68 g/mol	[2][4][5][6]
Appearance	White crystalline powder	[6][7]
Purity	≥99%	[6][7]
Boiling Point	289.7°C at 760 mmHg	[2][6]
Flash Point	129°C	[2][6]
Storage Temperature	Room Temperature, Inert Atmosphere

Safety and Hazard Information

GHS Hazard and Precautionary Statements

A Safety Data Sheet for (R)-Ethyl thiazolidine-4-carboxylate hydrochloride provides the following GHS hazard information:

Signal Word	Warning
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Source: Sigma-Aldrich

Handling and Personal Protective Equipment (PPE)

Due to the potential for skin, eye, and respiratory irritation, appropriate personal protective equipment should be worn when handling Ethyl L-thiazolidine-4-carboxylate hydrochloride.

• Engineering Controls: Handle in a well-ventilated place.[2] Ensure eyewash stations and safety showers are readily accessible.

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a laboratory coat. Avoid contact with skin and eyes.[2]

• Respiratory Protection: If dust is generated, use a NIOSH-approved respirator. Avoid the formation of dust and aerosols.[2]

• General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound.

• Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep in an inert atmosphere at room temperature.

• Incompatible Materials: Store away from strong oxidizing agents.

First Aid Measures

In case of exposure, the following first aid measures should be taken:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation develops.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek medical attention.

Role in Drug Development and Experimental Protocols

Ethyl L-thiazolidine-4-carboxylate hydrochloride is a key starting material for the synthesis of Pidotimod, a synthetic dipeptide with immunostimulatory properties.[1][4][5][7][8] Pidotimod is used to treat and prevent recurrent respiratory and urinary tract infections.

Experimental Workflow: Synthesis of Pidotimod

The synthesis of Pidotimod from Ethyl L-thiazolidine-4-carboxylate hydrochloride generally involves a condensation reaction with L-pyroglutamic acid, followed by hydrolysis. The following diagram illustrates a generalized workflow based on information from synthetic patents.

Generalized workflow for the synthesis of Pidotimod.

Detailed Methodologies Cited in Patents:

A common synthetic route involves the following steps:

• Condensation: L-cysteine ester hydrochloride reacts with paraformaldehyde to generate L-thiazolidine-4-carboxylate. This is then condensed with L-pyroglutamic acid in the presence of a condensing agent like N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in an organic solvent like dichloromethane. This reaction forms the ethyl ester intermediate of Pidotimod.

• Hydrolysis: The resulting ester is then hydrolyzed, typically using an acid or base, to yield the final Pidotimod product.

• Purification: The crude Pidotimod is then purified, often through recrystallization, to obtain the final active pharmaceutical ingredient.

Mechanism of Action and Signaling Pathway

As Ethyl L-thiazolidine-4-carboxylate hydrochloride is a precursor to Pidotimod, its biological relevance is understood through the mechanism of action of Pidotimod. Pidotimod exerts its immunostimulatory effects by modulating both the innate and adaptive immune systems. A key mechanism is its interaction with Toll-like receptors (TLRs), particularly TLR2. This interaction triggers downstream signaling cascades that lead to the activation of immune cells.

The following diagram illustrates the Pidotimod signaling pathway.

Pidotimod Toll-Like Receptor 2 (TLR2) Signaling Pathway.

Key Steps in the Pidotimod Signaling Pathway:

• Receptor Binding: Pidotimod interacts with and activates Toll-like receptor 2 (TLR2) on the surface of immune cells such as dendritic cells and macrophages.

• Signal Transduction: This binding initiates a downstream signaling cascade involving adaptor proteins like MyD88, leading to the activation of IRAK kinases and TRAF6.

• Activation of Transcription Factors: This cascade culminates in the activation of the transcription factor NF-κB.

• Gene Expression: Activated NF-κB translocates to the nucleus and promotes the expression of genes encoding pro-inflammatory cytokines, chemokines, and other molecules that enhance the immune response.

This modulation of the immune system by Pidotimod highlights the importance of its precursor, Ethyl L-thiazolidine-4-carboxylate hydrochloride, in the development of immunomodulatory therapies.

Conclusion

Ethyl L-thiazolidine-4-carboxylate hydrochloride is a compound of significant interest to the pharmaceutical industry, primarily due to its role as a key intermediate in the synthesis of Pidotimod. While it presents moderate hazards, requiring careful handling and appropriate personal protective equipment, its utility in drug development is well-established. A thorough understanding of its chemical properties, safety profile, and its role in synthetic and biological pathways is essential for researchers and drug development professionals to ensure its safe and effective use. This guide provides a foundational understanding to support further research and development involving this important chemical entity.

References

• 1. lookchem.com [lookchem.com]
• 2. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 86028-91-3 Name: [xixisys.com]
• 3. fishersci.com [fishersci.com]
• 4. echemi.com [echemi.com]
• 5. Best Ethyl L-thiazolidine-4-carboxylate HCL Manufacturer and Factory | Baishixing [bsxaminoacids.com]
• 6. Ethyl L-Thiazolidine-4-Carboxylate Hydrochloride | BAISHIXING | ETW [etwinternational.com]
• 7. Ethyl L-Thiazolidine-4-Carboxylate Hydrochloride | BAISHIXING [aminoacids-en.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]

Protocols & Analytical Methods

Application Note: Synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride from L-cysteine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride, a valuable intermediate in pharmaceutical synthesis, derived from the readily available amino acid L-cysteine. The synthesis involves a two-step process: a condensation reaction between L-cysteine and formaldehyde to form the thiazolidine ring, followed by an esterification reaction with ethanol. This document outlines the reaction pathway, provides a comprehensive experimental protocol, and summarizes key quantitative data.

Introduction

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride serves as a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs). Thiazolidine derivatives are known to exhibit a wide range of biological activities.[1][2][3] The synthesis route starting from L-cysteine is advantageous due to the low cost and chirality of the starting material. The overall process involves the formation of (R)-thiazolidine-4-carboxylic acid through the reaction of L-cysteine with formaldehyde, followed by esterification in the presence of ethanol and an acid catalyst to yield the target compound.

Reaction Pathway

The synthesis proceeds in two primary stages:

• Condensation: L-cysteine reacts with formaldehyde in an aqueous medium. The thiol group of cysteine acts as a nucleophile, attacking the carbonyl carbon of formaldehyde, followed by intramolecular cyclization of the amine group to form the thiazolidine ring.[4][5]

• Esterification: The carboxylic acid group of the formed thiazolidine-4-carboxylic acid is then esterified using ethanol in the presence of an acid catalyst, typically hydrochloric acid, which also protonates the amine to form the hydrochloride salt.

Below is a diagram illustrating the chemical transformation.

Caption: Reaction scheme for the synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Experimental Protocol

This protocol details the necessary reagents, equipment, and step-by-step instructions for the synthesis.

Materials and Reagents:

• L-cysteine hydrochloride

• Formaldehyde solution (37-40% in water)

• Pyridine

• Ethanol (absolute)

• Hydrochloric acid (concentrated)

• Diethyl ether

• Sodium sulfate (anhydrous)

• Deionized water

• Round-bottom flasks

• Magnetic stirrer with heating plate

• Reflux condenser

• Ice bath

• Büchner funnel and filter paper

• Rotary evaporator

• pH meter or pH paper

Procedure:

Step 1: Synthesis of (R)-Thiazolidine-4-carboxylic acid

• In a 250 mL round-bottom flask, dissolve L-cysteine hydrochloride (e.g., 25.0 g, 0.14 mol) in deionized water (20 mL) and stir at room temperature until the solution is clear.[6]

• Slowly add formaldehyde solution (e.g., 14 mL, 0.168 mol) to the flask.[6]

• Allow the reaction to stir at room temperature for 8 hours.[6]

• After 8 hours, add pyridine (e.g., 13 mL, 0.16 mol) to the solution while stirring. A white solid will precipitate.[6]

• Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.

• Collect the white solid by vacuum filtration using a Büchner funnel.

• Wash the solid with cold deionized water and then with a small amount of cold ethanol.

• Recrystallize the crude product from a water/ethanol mixture (1:1 v/v) to obtain pure (R)-thiazolidine-4-carboxylic acid as white needle-like crystals.[6]

• Dry the product under vacuum.

Step 2: Synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

• Suspend the dried (R)-thiazolidine-4-carboxylic acid (e.g., 13.3 g, 0.1 mol) in absolute ethanol (100 mL) in a 250 mL round-bottom flask.

• Cool the suspension in an ice bath and slowly bubble dry hydrogen chloride gas through the mixture with stirring, or alternatively, add concentrated hydrochloric acid dropwise until the solution becomes acidic (pH 1-2).

• Fit the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath to precipitate the product.

• If precipitation is incomplete, reduce the volume of the solvent using a rotary evaporator.

• Collect the crystalline product by vacuum filtration and wash with cold diethyl ether.

• Dry the final product, Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride, under vacuum.

Experimental Workflow

The following diagram outlines the major steps in the synthesis process.

Caption: Workflow for the synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Quantitative Data Summary

The following table summarizes typical quantitative data reported for the synthesis of thiazolidine-4-carboxylic acid and its derivatives. Note that yields can vary based on reaction scale and specific conditions.

Parameter	(R)-Thiazolidine-4-carboxylic acid	Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride	Reference
Molecular Formula	C₄H₇NO₂S	C₆H₁₂ClNO₂S	[7][8]
Molecular Weight	133.17 g/mol	197.68 g/mol	[7][8]
Typical Yield	65-85%	Not explicitly reported, but esterifications of this type generally proceed in high yield.	[6]
Appearance	White needle-like crystals	White crystalline powder	[6][8]
Purity (min)	>95% (after recrystallization)	99% min	[7][8]

Characterization

The final product should be characterized to confirm its identity and purity. Recommended analytical techniques include:

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure.

• FT-IR Spectroscopy: To identify functional groups.

• Mass Spectrometry: To determine the molecular weight.

• Melting Point Analysis: To assess purity.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Formaldehyde is a carcinogen and sensitizer; handle with extreme care.

• Concentrated hydrochloric acid is corrosive; handle with care.

• Pyridine has a strong, unpleasant odor and is flammable and toxic; handle in a fume hood.

• Diethyl ether is extremely flammable; avoid open flames and sparks.

By following this detailed protocol, researchers can reliably synthesize Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride for use in further drug development and scientific investigation.

References

• 1. nanobioletters.com [nanobioletters.com]
• 2. Design, synthesis and biological activity of thiazolidine-4-carboxylic acid derivatives as novel influenza neuraminidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CN102372680A - A kind of method for preparing thiazole-4-carboxylic acid - Google Patents [patents.google.com]
• 7. scbt.com [scbt.com]
• 8. Ethyl L-Thiazolidine-4-Carboxylate Hydrochloride | BAISHIXING | ETW [etwinternational.com]

Application Notes and Protocols: Synthesis of Ethyl L-thiazolidine-4-carboxylate HCl

Abstract

This document provides a detailed protocol for the synthesis of Ethyl L-thiazolidine-4-carboxylate hydrochloride, a key intermediate in the production of various active pharmaceutical ingredients (APIs), including the immunostimulant Pidotimod.[1][2][3] The synthesis involves the condensation reaction of L-cysteine ethyl ester hydrochloride with formaldehyde. This protocol is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction

Ethyl L-thiazolidine-4-carboxylate HCl (CAS No: 86028-91-3) is a heterocyclic compound with a thiazolidine ring structure.[4] Its stereochemistry, derived from the natural amino acid L-cysteine, makes it a valuable chiral building block in asymmetric synthesis. The primary application of this intermediate is in the synthesis of Pidotimod, a drug used to stimulate the immune system.[1][2][3] The synthesis protocol outlined here is a robust and reproducible method for obtaining high-purity Ethyl L-thiazolidine-4-carboxylate HCl.

Reaction Scheme

The synthesis proceeds via a cyclocondensation reaction between L-cysteine ethyl ester hydrochloride and formaldehyde. The reaction mechanism involves the nucleophilic attack of the thiol group on the protonated aldehyde, followed by the intramolecular condensation of the amino group to form the thiazolidine ring.

Experimental Protocol

3.1. Materials and Reagents

Reagent	CAS No.	Molecular Weight	Purity
L-Cysteine ethyl ester hydrochloride	868-59-7	185.67 g/mol	≥98%
Formaldehyde solution	50-00-0	30.03 g/mol	37-40% in H₂O
Ethanol (EtOH)	64-17-5	46.07 g/mol	Anhydrous
Diethyl ether	60-29-7	74.12 g/mol	Anhydrous
Hydrochloric acid (HCl)	7647-01-0	36.46 g/mol	Concentrated

3.2. Equipment

• Round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Rotary evaporator

• Büchner funnel and filter paper

• Glassware for extraction and filtration

• pH meter or pH paper

3.3. Synthesis Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve L-cysteine ethyl ester hydrochloride (18.57 g, 0.1 mol) in ethanol (100 mL). Cool the solution to 0-5 °C using an ice bath.

• Addition of Formaldehyde: While maintaining the temperature at 0-5 °C, add formaldehyde solution (8.1 g of 37% solution, 0.1 mol) dropwise to the stirred solution over a period of 30 minutes.

• Reaction: After the addition is complete, continue to stir the reaction mixture at room temperature for 8-12 hours.[5] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the ethanol.

• Purification: To the resulting residue, add diethyl ether (150 mL) to precipitate the product.[5] Stir the suspension for 30 minutes.

• Isolation: Collect the white crystalline solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold diethyl ether to remove any unreacted starting materials.

• Drying: Dry the product under vacuum to a constant weight. The final product is Ethyl L-thiazolidine-4-carboxylate hydrochloride.

3.4. Characterization

The synthesized compound can be characterized by various spectroscopic methods:

• ¹H NMR: To confirm the proton environment of the molecule.

• ¹³C NMR: To confirm the carbon skeleton of the molecule.

• FT-IR: To identify the functional groups present.

• Mass Spectrometry: To determine the molecular weight of the compound (C₆H₁₂ClNO₂S, MW: 197.68 g/mol ).[2][4]

• Melting Point: To assess the purity of the compound.

Data Summary

Parameter	Value	Reference
Molecular Formula	C₆H₁₂ClNO₂S	[1][2][4]
Molecular Weight	197.68 g/mol	[1][2][4]
Appearance	White crystalline powder	[1]
Purity	≥99%	[1]
Typical Yield	85-95%	Inferred from related syntheses[5]
Solubility	Soluble in water and alcohols.[6][7]

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Formaldehyde is a known carcinogen and should be handled with extreme care.

• Hydrochloric acid is corrosive and should be handled with caution.

• Diethyl ether is highly flammable; avoid open flames and sparks.

Visualization of the Synthesis Workflow

Caption: Workflow for the synthesis of Ethyl L-thiazolidine-4-carboxylate HCl.

Conclusion

This protocol provides a detailed and reliable method for the synthesis of Ethyl L-thiazolidine-4-carboxylate HCl. The procedure is straightforward and utilizes readily available starting materials, making it suitable for both academic and industrial research settings. The high purity and yield of the final product make this protocol valuable for the synthesis of pharmaceuticals derived from this important intermediate.

References

• 1. Ethyl L-Thiazolidine-4-Carboxylate Hydrochloride | BAISHIXING | ETW [etwinternational.com]
• 2. Best Ethyl L-thiazolidine-4-carboxylate HCL Manufacturer and Factory | Baishixing [bsxaminoacids.com]
• 3. Ethyl L-Thiazolidine-4-Carboxylate Hydrochloride | BAISHIXING [aminoacids-en.com]
• 4. Ethyl L-thiazolidine-4-carboxylate hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 5. CN102372680A - A kind of method for preparing thiazole-4-carboxylic acid - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scribd.com [scribd.com]

Application Notes and Protocols: Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a derivative of thiazolidine-4-carboxylic acid, which serves as a crucial building block in peptide and protein chemistry. Its primary application is as a stable, protected form of L-cysteine, particularly in strategies involving the chemical synthesis of large peptides and proteins.

The 1,3-thiazolidine-4-carboxyl (Thz) group is a reliable protecting group for the N-terminal cysteine residue.[1] This protection is essential in multi-segment peptide synthesis strategies like sequential Native Chemical Ligation (NCL) to prevent undesirable intramolecular cyclization with a C-terminal thioester moiety on the same peptide segment.[1] The thiazolidine ring is formed through the condensation of a cysteine residue's 1,2-aminothiol group with an aldehyde.[2] After ligation, the thiazolidine ring can be converted back to a cysteine residue.

A significant application involves the synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides.[1][3] Peptide hydrazides are precursors to peptide thioesters, which are key components in NCL.[1] Specialized protocols have been developed to facilitate the conversion of N-terminal Thz-peptide hydrazides into their corresponding thioesters without causing decomposition of the acid-sensitive thiazolidine ring.[1][4] These methods often involve the use of sodium nitrite (NaNO₂) under specific acidic conditions, sometimes with additives like thioproline or a mixture of thioanisole and m-cresol to act as protective agents or scavengers, preventing unwanted side reactions like nitrosation and decomposition of the Thz group.[1][4]

The carboxyl group of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride can be coupled to the N-terminus of a peptide chain using standard peptide coupling reagents.[5] This allows for the incorporation of the protected cysteine surrogate at desired positions within a synthetic peptide.

Quantitative Data Summary

The following tables summarize quantitative data from representative protocols for the synthesis and use of thiazolidine-containing peptides.

Table 1: Synthesis of N-Terminal Thz-Peptide Thioesters from Peptide Hydrazides

Peptide Segment	Activating Agent	Additives	Isolated Yield (%)	Reference
LacZα Segment 6	NaNO₂ in TFA	Thioanisole, m-cresol	31	[1]
LacZα Segment 7	NaNO₂ in TFA	Thioanisole, m-cresol	34	[1]
LacZα Segment 8	NaNO₂ in TFA	Thioanisole, m-cresol	64	[1]
Various Peptides	NaNO₂	L-thioproline	75-85 (Conversion)	[4]

Table 2: Reagents for Peptide Coupling

Coupling Reagent	Additive	Application	Reference
EDC	HOBt	Formation of amide bond between thiazolidine-4-one derivative and amino acid ester.	[5]
DIC	HOBt	General peptide coupling, minimizes racemization.	[6]
HATU	HOAt	Effective for peptide coupling, including macrocyclization.	[7]
PyBOP	-	Effective coupling reagent.	[6]

Experimental Protocols

Protocol 1: General Peptide Coupling of Thiazolidine-4-carboxylic Acid

This protocol describes the general procedure for coupling the carboxyl group of thiazolidine-4-carboxylic acid (derived from the hydrolysis of the ethyl ester) to the N-terminus of a resin-bound peptide.

• Deprotection: The N-terminal Fmoc group of the resin-bound peptide is removed by treating the resin with 20% piperidine in DMF for 20 minutes. The resin is then washed thoroughly with DMF.

• Activation: In a separate vessel, dissolve 3 equivalents of thiazolidine-4-carboxylic acid, 3 equivalents of a coupling agent (e.g., HATU), and 6 equivalents of a base (e.g., DIEA) in DMF. Allow the activation to proceed for 5-10 minutes.

• Coupling: Add the activated thiazolidine-4-carboxylic acid solution to the deprotected resin. Agitate the mixture at room temperature for 2-4 hours.

• Washing: Wash the resin thoroughly with DMF, followed by DCM, and then dry under vacuum.

• Confirmation: A small sample of the resin can be cleaved and analyzed by mass spectrometry to confirm the successful coupling.

Protocol 2: Synthesis of N-Terminal Thz-Peptide Thioester from Peptide Hydrazide

This protocol is adapted from a method developed for the direct conversion of N-terminal thiazolidine-containing peptide hydrazides into peptide thioesters, preventing decomposition of the Thz group.[4]

• Dissolution: Dissolve the N-Thz-peptide hydrazide (1 equivalent) and L-thioproline (10 equivalents) in a mixture of 6 M Guanidine hydrochloride and 0.2 M Na₂HPO₄ buffer (pH 3.0).

• Oxidation: Cool the solution to -15 °C. Add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 30 equivalents) to the peptide solution. Stir the reaction mixture at -15 °C.

• Monitoring: Monitor the conversion of the peptide hydrazide to the corresponding peptidyl azide by HPLC or LC-MS. The reaction is typically complete within 20 minutes.

• Thiolysis: Once the conversion is complete, add a thiol, such as 4-mercaptophenylacetic acid (MPA) or thioglycolate (80 equivalents), to the reaction mixture.

• pH Adjustment: Adjust the pH of the solution to ~5.5 by adding ammonium bicarbonate to facilitate the conversion of the azide to the thioester.

• Purification: After the reaction is complete (typically 30 minutes), the desired N-Thz-peptide thioester is purified from the reaction mixture using preparative HPLC.

Visualizations

Caption: Workflow for using Thiazolidine (Thz) in peptide synthesis and NCL.

Caption: Protocol for Thz-peptide thioester synthesis from a peptide hydrazide.

Caption: General scheme for coupling Thiazolidine-4-carboxylic acid to a peptide.

References

• 1. shizuoka.repo.nii.ac.jp [shizuoka.repo.nii.ac.jp]
• 2. Thiazolidine formation as a general and site-specific conjugation method for synthetic peptides and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Direct synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and biological evaluation of new 1,3-thiazolidine-4-one derivatives of nitro-l-arginine methyl ester - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]

Thiazolidine Derivatives: A Versatile Scaffold for Antiviral Drug Development

Application Notes & Protocols for Researchers

The thiazolidine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This has led to the development of numerous derivatives with potent antiviral properties against a wide range of viruses. These compounds offer promising avenues for the development of novel therapeutics, addressing the challenges of drug resistance and the need for broad-spectrum antiviral agents. This document provides detailed application notes on the antiviral uses of thiazolidine derivatives, summarizes key quantitative data, and offers experimental protocols for their evaluation.

I. Applications in Antiviral Therapy

Thiazolidine derivatives have been successfully investigated as inhibitors of various viral targets, effectively disrupting the viral life cycle at multiple stages. Key applications include:

• Influenza Virus: Several thiazolidine-4-carboxylic acid derivatives have been identified as potent inhibitors of influenza virus neuraminidase (NA), a crucial enzyme for the release of newly formed virus particles from infected cells.[1][2][3][4][5] Some derivatives also exhibit hemagglutination inhibition (HAI) activity, suggesting they can block the virus from entering host cells.[1][2] A notable class of thiazolidine derivatives, known as thiazolides (e.g., Nitazoxanide and its active metabolite Tizoxanide), have demonstrated a unique mechanism of action by blocking the maturation of viral hemagglutinin (HA) at a post-translational level, thereby impairing the assembly and release of infectious virions.[6][7]

• Hepatitis C Virus (HCV): Thiazolidine derivatives have shown significant inhibitory effects on the HCV NS3-NS4A protease, an essential enzyme for viral replication.[8][9] The thiazolide Nitazoxanide and its derivatives have also been identified as potent inhibitors of both Hepatitis B Virus (HBV) and HCV replication.[10][11]

• Human Immunodeficiency Virus (HIV): The thiazolidin-4-one scaffold has been extensively explored for the development of non-nucleoside reverse transcriptase inhibitors (NNRTIs).[12][13][14] These compounds bind to an allosteric site on the reverse transcriptase enzyme, inhibiting its function and preventing the conversion of viral RNA into DNA.[14] This is a critical step in the HIV replication cycle.

• Coronaviruses (including SARS-CoV-2): Thiazolidin-4-one derivatives have been identified as promising inhibitors of the SARS-CoV-2 main protease (Mpro or 3CLpro), a key enzyme in the viral replication and transcription process.[15][16][17] By inhibiting this protease, these compounds can effectively block the processing of viral polyproteins, which is necessary for the formation of a functional replication complex.[15][17]

• Other Viruses: The broad-spectrum antiviral activity of thiazolidine derivatives extends to other viruses as well. For instance, they have shown potential against Avian Influenza Virus (AIV) and Infectious Bronchitis Virus (IBV).[18] Thiazolidinedione derivatives have also been investigated as potential inhibitors of the Zika virus (ZIKV).[19][20]

II. Quantitative Data Summary

The following tables summarize the reported antiviral activity of various thiazolidine derivatives against different viruses. This data allows for a comparative analysis of the potency of these compounds.

Table 1: Inhibitory Activity of Thiazolidine Derivatives against Influenza Virus

Compound	Viral Target/Assay	Virus Strain	IC50 / Activity	Reference
4a	Neuraminidase (NA) Inhibition & Hemagglutination Inhibition (HAI)	Influenza A (H7N3)	Potent NA inhibitory and strong HAI activity	[1][2]
4b	Neuraminidase (NA) Inhibition	Influenza A (H7N3)	Potent NA inhibitory activity	[1][2]
6a	Neuraminidase (NA) Inhibition	Influenza A (H7N3)	Potent NA inhibitory activity	[1][2]
8a	Hemagglutination Inhibition (HAI)	Influenza A (H7N3)	Strong HAI activity	[1]
4f	Neuraminidase (NA) Inhibition	Influenza A	0.14 µM	[3]
Tizoxanide (TIZ)	Virus Replication Inhibition	Influenza A (PR8) in A549 cells	EC50 = 0.3 µg/ml	[6]
1d	In ovo antiviral assay	Avian Influenza Virus (AIV; H9N2)	IC50 = 3.47 µM	[18]
1c	In ovo antiviral assay	Infectious Bronchitis Virus (IBV)	IC50 = 4.10 µM	[18]

Table 2: Inhibitory Activity of Thiazolidine Derivatives against HCV, SARS-CoV-2, and HIV

Compound	Viral Target/Assay	Virus	IC50 / Activity	Reference
RD4-6250	HCV NS3-NS4A Protease Inhibition	Hepatitis C Virus	50% inhibition at 2.3 µg/ml	[8][9]
RD4-6205	HCV NS3-NS4A Protease Inhibition	Hepatitis C Virus	50% inhibition at 6.4 µg/ml	[8][9]
k3	SARS-CoV-2 Main Protease (Mpro) Inhibition	SARS-CoV-2	IC50 = 0.01 µM	[15]
c1	SARS-CoV-2 Main Protease (Mpro) Inhibition	SARS-CoV-2	IC50 in the range of 0.01–34.4 μΜ	[15]
n2	SARS-CoV-2 Main Protease (Mpro) Inhibition	SARS-CoV-2	IC50 in the range of 0.01–34.4 μΜ	[15]
A2	SARS-CoV-2 Main Protease (Mpro) Inhibition	SARS-CoV-2	IC50 in the range of 0.01–34.4 μΜ	[15]
A1	SARS-CoV-2 Main Protease (Mpro) Inhibition	SARS-CoV-2	IC50 in the range of 0.01–34.4 μΜ	[15]
C1	HIV-1 Reverse Transcriptase (RT) Inhibition	HIV-1	IC50 = 0.18 µM	[13]
C2	HIV-1 Reverse Transcriptase (RT) Inhibition	HIV-1	IC50 = 0.12 µM	[13]
B4	SARS-CoV-2 Main Protease (Mpro) Inhibition	SARS-CoV-2	IC50 = 0.15 µM	[13]
B10	SARS-CoV-2 Main Protease (Mpro) Inhibition	SARS-CoV-2	IC50 = 0.19 µM	[13]
S009-1912	HIV-1 Reverse Transcriptase (RT) Inhibition	HIV-1 (Nevirapine resistant and susceptible strains)	IC50: 0.4-11.44 µg/ml (TZM-bl assay)	[12]
9	HIV-1 Reverse Transcriptase (RT) Inhibition	HIV-1	IC50 = 1 nM	[14]
10	HIV-1 Reverse Transcriptase (RT) Inhibition	HIV-1	IC50 = 1 nM	[14]

III. Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of thiazolidine derivatives as antiviral agents.

Protocol 1: Neuraminidase (NA) Inhibition Assay

Objective: To determine the ability of thiazolidine derivatives to inhibit the enzymatic activity of influenza neuraminidase.

Materials:

• Thiazolidine derivatives (test compounds)

• Oseltamivir (positive control)

• Influenza virus with known NA activity

• 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) substrate

• Assay buffer (e.g., 33 mM MES, 4 mM CaCl2, pH 6.5)

• Stop solution (e.g., 0.14 M NaOH in 83% ethanol)

• 96-well black microplates

• Fluorescence microplate reader (Excitation: 365 nm, Emission: 450 nm)

Procedure:

• Prepare serial dilutions of the test compounds and Oseltamivir in the assay buffer.

• In a 96-well black microplate, add the diluted compounds.

• Add the influenza virus preparation to each well containing the compounds and incubate at 37°C for 30 minutes to allow for inhibitor binding.

• Add the MUNANA substrate to all wells to a final concentration of 100 µM.

• Incubate the plate at 37°C for 60 minutes.

• Stop the reaction by adding the stop solution to each well.

• Measure the fluorescence using a microplate reader.

• Calculate the percentage of NA inhibition for each compound concentration relative to the virus control (no inhibitor).

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Protocol 2: Hemagglutination Inhibition (HAI) Assay

Objective: To assess the ability of thiazolidine derivatives to inhibit the agglutination of red blood cells by the influenza virus, indicating an interference with viral entry.

Materials:

• Thiazolidine derivatives (test compounds)

• Influenza virus (e.g., H7N3 strain)

• Chicken or human red blood cells (RBCs), typically at a 0.5% or 1% suspension in PBS.

• Phosphate-buffered saline (PBS)

• 96-well V-bottom microplates

Procedure:

• Prepare serial two-fold dilutions of the test compounds in PBS in a 96-well V-bottom microplate.

• Add a standardized amount of influenza virus (typically 4 hemagglutinating units, HAU) to each well containing the diluted compounds.

• Incubate the plate at room temperature for 30 minutes to allow the compounds to interact with the virus.

• Add the RBC suspension to all wells.

• Gently mix the plate and incubate at room temperature for 30-60 minutes.

• Observe the wells for hemagglutination. A button of RBCs at the bottom of the well indicates inhibition, while a diffuse lattice of RBCs indicates hemagglutination.

• The HAI titer is the highest dilution of the compound that completely inhibits hemagglutination.

Protocol 3: Cell-Based Antiviral Assay (General Protocol)

Objective: To evaluate the antiviral activity of thiazolidine derivatives in a cell culture system.

Materials:

• Thiazolidine derivatives (test compounds)

• Appropriate host cell line (e.g., MDCK for influenza, Vero E6 for SARS-CoV-2, TZM-bl or PBMCs for HIV)

• Virus stock with a known titer

• Cell culture medium and supplements (e.g., DMEM, FBS, antibiotics)

• 96-well cell culture plates

• Reagents for assessing cell viability (e.g., MTT, MTS) or viral replication (e.g., plaque assay, TCID50, reporter gene assay).

Procedure:

• Seed the host cells in a 96-well plate and incubate until they form a confluent monolayer.

• Prepare serial dilutions of the test compounds in cell culture medium.

• Remove the growth medium from the cells and add the diluted compounds.

• Infect the cells with the virus at a predetermined multiplicity of infection (MOI).

• Incubate the plate under appropriate conditions (e.g., 37°C, 5% CO2) for a duration specific to the virus replication cycle (e.g., 48-72 hours).

• After incubation, assess the antiviral effect. This can be done by:

  • Cytopathic Effect (CPE) Reduction Assay: Visually scoring the inhibition of virus-induced cell death.

  • Plaque Reduction Assay: Staining the cells and counting the number of viral plaques to determine the reduction in viral spread.

  • TCID50 Assay: Determining the dilution of the virus that infects 50% of the cell cultures and how this is affected by the compound.

  • Reporter Gene Assay (e.g., for HIV in TZM-bl cells): Measuring the expression of a reporter gene (e.g., luciferase) that is activated upon viral entry and replication.

• Concurrently, perform a cytotoxicity assay (e.g., MTT assay) on uninfected cells treated with the same concentrations of the compounds to determine their toxicity.

• Calculate the EC50 (50% effective concentration) and CC50 (50% cytotoxic concentration) values. The selectivity index (SI = CC50/EC50) is a measure of the compound's therapeutic window.

IV. Visualizations

The following diagrams illustrate key concepts and workflows related to the antiviral applications of thiazolidine derivatives.

Caption: Thiazolidine derivatives target multiple stages of the viral life cycle.

Caption: Thiazolidine derivatives inhibit influenza virus entry, maturation, and release.

Caption: Experimental workflow for evaluating the antiviral activity of thiazolidine derivatives.

References

• 1. Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Design, synthesis and biological activity of thiazolidine-4-carboxylic acid derivatives as novel influenza neuraminidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benthamdirect.com [benthamdirect.com]
• 5. matilda.science [matilda.science]
• 6. Thiazolides, a New Class of Anti-influenza Molecules Targeting Viral Hemagglutinin at the Post-translational Level - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Novel hepatitis C virus protease inhibitors: thiazolidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Nitazoxanide, tizoxanide and other thiazolides are potent inhibitors of hepatitis B virus and hepatitis C virus replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nitazoxanide, tizoxanide and other thiazolides are potent inhibitors of hepatitis B virus and hepatitis C virus replication... [natap.org]
• 12. Evaluation of 4-thiazolidinone derivatives as potential reverse transcriptase inhibitors against HIV-1 drug resistant strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Design, Synthesis, Biological Evaluation and Molecular Docking Studies of New Thiazolidinone Derivatives as NNRTIs and SARS‐CoV‐2 Main Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Novel Thiazolidin-4-ones as Potential Non-Nucleoside Inhibitors of HIV-1 Reverse Transcriptase - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Thiazole/Thiadiazole/Benzothiazole Based Thiazolidin-4-One Derivatives as Potential Inhibitors of Main Protease of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. New Thiazolidine-4-One Derivatives as SARS-CoV-2 Main Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Thiazolidines: Potential anti-viral agents against avian influenza and infectious bronchitis viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Novel Thiazolidinedione Derivatives as Potential ZIKV Antiviral Inhibitors | MDPI [mdpi.com]
• 20. Novel Thiazolidinedione Derivatives as Potential ZIKV Antiviral Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids represent a significant class of heterocyclic compounds with diverse and potent biological activities. These scaffolds are of particular interest in medicinal chemistry and drug development due to their established roles as anticancer, antiviral, and antibacterial agents.[1][2][3] The core structure, a thiazolidine ring, is synthesized through the condensation of L-cysteine with a variety of aromatic aldehydes.[2] Subsequent N-acylation, typically with agents like acetic anhydride, enhances the therapeutic potential and modulates the pharmacokinetic properties of these molecules.[1] This document provides detailed protocols for the synthesis and characterization of these compounds, along with a summary of their biological applications.

Synthesis Workflow

The synthesis of N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids is a two-step process. The first step involves the formation of the thiazolidine ring by reacting L-cysteine with an appropriate aryl aldehyde. The second step is the acylation of the secondary amine in the thiazolidine ring.

Caption: General workflow for the two-step synthesis of N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids.

Experimental Protocols

Protocol 1: Synthesis of 2-aryl-1,3-thiazolidine-4-carboxylic acids

This protocol outlines the general procedure for the condensation of L-cysteine with an aromatic aldehyde to form the thiazolidine ring.

Materials:

• L-cysteine

• Substituted aromatic aldehyde (e.g., benzaldehyde, p-nitrobenzaldehyde)

• Ethanol

• Diethyl ether

• Stirring apparatus

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve L-cysteine (1.0 eq) in ethanol.

• Add the desired aromatic aldehyde (1.0 eq) to the solution.

• Stir the reaction mixture at room temperature for 2-5 hours.[1] The reaction progress can be monitored by thin-layer chromatography.

• Upon completion, a solid precipitate will form.

• Collect the solid by filtration and wash with diethyl ether.[1]

• Dry the product to obtain the 2-aryl-1,3-thiazolidine-4-carboxylic acid.[1] This reaction often produces a mixture of cis-(2R,4R) and trans-(2S,4R) diastereomers.[2]

Protocol 2: Synthesis of N-acetyl-2-aryl-1,3-thiazolidine-4-carboxylic acids

This protocol describes the N-acetylation of the previously synthesized 2-aryl-1,3-thiazolidine-4-carboxylic acid using acetic anhydride.

Materials:

• 2-aryl-1,3-thiazolidine-4-carboxylic acid

• Acetic anhydride

• Sodium carbonate solution (6%) or Pyridine

• Hydrochloric acid (10%)

• Chloroform or other suitable organic solvent for extraction

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure using Sodium Carbonate:

• Dissolve the 2-aryl-1,3-thiazolidine-4-carboxylic acid (1.0 eq) in a 6% aqueous solution of sodium carbonate.[2]

• Cool the solution in an ice bath to 0°C.

• Add acetic anhydride (4.0 eq) dropwise over 10 minutes while maintaining the temperature.[2]

• Stir the mixture for 1.5 hours at 0°C.[2]

• Acidify the solution with 10% hydrochloric acid.

• Extract the product with chloroform (2 x 25 mL).[2]

• Wash the combined organic layers with water and dry over anhydrous sodium sulfate.[2]

• Remove the solvent under reduced pressure to yield the N-acetylated product.[2]

Procedure using Pyridine:

• Dissolve the 2-aryl-1,3-thiazolidine-4-carboxylic acid (1.0 eq) in dry pyridine.[1]

• Cool the solution to -10°C in an ice-salt bath.

• Add acetyl chloride (2.0 eq) dropwise to the solution.[1]

• Stir the reaction mixture at this temperature for a specified time.

• Follow appropriate work-up procedures to isolate the N-acetylated product.

Data Presentation

The yields of the synthesis can vary depending on the specific aldehyde and reaction conditions used. The following tables summarize representative data from the literature.

Table 1: Synthesis of 2-aryl-1,3-thiazolidine-4-carboxylic acids

Aryl Aldehyde	Yield (%)	Melting Point (°C)	Reference
Benzaldehyde	70	160-162	[1]
4-Bromobenzaldehyde	-	-	[1]
4-Nitrobenzaldehyde	-	-	[1]
4-Hydroxybenzaldehyde derivative	High Yield	143-145	[2]

Table 2: Synthesis of N-acetyl-2-aryl-1,3-thiazolidine-4-carboxylic acids

2-aryl-thiazolidine precursor	Yield (%)	Melting Point (°C)	Reference
2-phenyl-	78	149-150	[4]
2-(4-(hexyloxy)phenyl)-	77.94 (Cis)	-	[4]
2-(4-(benzyloxy)phenyl)-	83.05 (Cis)	-	[4]
2-(4-(2-ethoxy-2-oxoethoxy)phenyl)-	-	-	[2]

Biological Applications and Logical Relationships

N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids have been investigated for a range of therapeutic applications. Their mechanism of action often involves the inhibition of specific enzymes or interference with cellular processes.

Caption: Biological activities and associated mechanisms of N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids.

Anticancer Activity

Numerous studies have demonstrated the potent cytotoxic effects of these compounds against various cancer cell lines, including breast (MCF-7) and cervical (HeLa) cancer.[5][6] The introduction of different substituents on the aryl ring and modifications of the acyl group can significantly influence their anticancer potency.[3] Some derivatives have shown efficacy against prostate cancer cells.[3]

Antiviral Activity

Derivatives of thiazolidine-4-carboxylic acid have been identified as inhibitors of influenza neuraminidase, an essential enzyme for viral replication.[1] This makes them promising candidates for the development of novel antiviral drugs.

Antibacterial Activity

The thiazolidine scaffold is a component of various antibiotics. Synthesized N-acylated derivatives have shown activity against both Gram-positive and Gram-negative bacteria.[7] The proposed mechanism for some thiazolidinone derivatives involves the inhibition of bacterial enzymes such as E. coli MurB, which is crucial for peptidoglycan biosynthesis.[7]

Conclusion

The synthesis of N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids is a versatile and efficient process that yields compounds with significant therapeutic potential. The straightforward synthetic route allows for the generation of a diverse library of derivatives for structure-activity relationship (SAR) studies. The promising anticancer, antiviral, and antibacterial activities of these compounds warrant further investigation and development in the field of medicinal chemistry.

References

• 1. Thiazolidines: Potential anti-viral agents against avian influenza and infectious bronchitis viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nanobioletters.com [nanobioletters.com]
• 3. Discovery of 2-arylthiazolidine-4-carboxylic acid amides as a new class of cytotoxic agents for prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 6. pharmacophorejournal.com [pharmacophorejournal.com]
• 7. Thiazolidin-4-Ones as Potential Antimicrobial Agents: Experimental and In Silico Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ethyl 1,3-Thiazolidine-4-Carboxylate Hydrochloride as a Cysteine Prodrug for Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a cysteine prodrug designed for the intracellular delivery of L-cysteine. Cysteine is a crucial amino acid for the synthesis of glutathione (GSH), a primary endogenous antioxidant. However, direct administration of cysteine is often limited by its instability and potential toxicity. Thiazolidine-based prodrugs like Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride offer a stable and efficient means of increasing intracellular cysteine and subsequently glutathione levels, making it a valuable tool for research in areas of oxidative stress, toxicology, and therapeutic development.

This document provides detailed application notes and experimental protocols for the use of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride in research settings.

Mechanism of Action

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is designed to readily cross cell membranes due to its ester group, which increases its lipophilicity. Once inside the cell, it is hydrolyzed by intracellular esterases to yield 1,3-thiazolidine-4-carboxylate. This intermediate then undergoes non-enzymatic ring opening to release L-cysteine. The liberated L-cysteine becomes available for the synthesis of glutathione via the action of glutamate-cysteine ligase and glutathione synthetase.

Figure 1: Mechanism of intracellular cysteine delivery.

Applications in Research

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a valuable tool for a variety of research applications, including:

• Studies on Oxidative Stress: By replenishing intracellular glutathione levels, this prodrug can be used to investigate the role of oxidative stress in various disease models and to test the efficacy of antioxidant therapies.

• Toxicology Research: It can be employed to mitigate the hepatotoxicity induced by compounds like acetaminophen, which deplete glutathione stores.[1]

• Drug Development: As a cysteine donor, it can be used as a reference compound or a building block for developing new therapeutics targeting conditions associated with glutathione deficiency.

• Immunology: Given its role as a precursor for the immunostimulant Pidotimod, it can be used in studies related to immune modulation.

Data Presentation

The following tables summarize representative quantitative data from studies on similar thiazolidine-based cysteine prodrugs. This data is intended to provide an indication of the expected efficacy and should be confirmed experimentally for Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Table 1: In Vitro Glutathione (GSH) Enhancement in Rat Hepatocytes

Compound (at 1.0 mM)	Fold Increase in Cellular GSH (relative to control)
Thiazolidine-4-carboxylate derivative 1	1.2
Thiazolidine-4-carboxylate derivative 2	1.5
Thiazolidine-4-carboxylate derivative 3	2.1

Data adapted from a study on various 2-(polyhydroxyalkyl)thiazolidine-4(R)-carboxylic acids.[1]

Table 2: In Vivo Efficacy in Acetaminophen-Induced Hepatotoxicity Mouse Model

Treatment Group	Survival Rate (48 hours)
Acetaminophen (LD90 dose)	17%
Acetaminophen + RibCys (cysteine prodrug)	100%

RibCys (a TCA derived from D-ribose and L-cysteine) was used as the protective agent.[1]

Experimental Protocols

Protocol 1: In Vitro Evaluation of Cysteine Delivery and Glutathione Enhancement

This protocol describes the assessment of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride's ability to increase intracellular cysteine and glutathione levels in a cell culture model.

References

• 1. Prodrugs of L-cysteine as protective agents against acetaminophen-induced hepatotoxicity. 2-(Polyhydroxyalkyl)- and 2-(polyacetoxyalkyl)thiazolidine-4(R)-carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of Bioactive Thiazolidine-4-Carboxylic Acid Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis and evaluation of bioactive thiazolidine-4-carboxylic acid derivatives. These compounds are of significant interest in medicinal chemistry due to their broad spectrum of pharmacological activities, including anticancer, antioxidant, antimicrobial, and antiviral properties.

Application Notes

Thiazolidine-4-carboxylic acid is a versatile scaffold in drug discovery, often synthesized from the natural amino acid L-cysteine. The core structure can be readily modified, particularly at the 2-position, by condensation with various aldehydes, leading to a diverse library of derivatives. This structural diversity allows for the fine-tuning of their biological activity.

The primary mechanism of synthesis involves the nucleophilic cyclization of L-cysteine with an aldehyde. This reaction is typically straightforward and can be performed under mild conditions, making it an attractive route for generating novel compounds.

The biological activities of these derivatives are closely linked to the nature of the substituent at the 2-position. For instance, the presence of aromatic rings with specific functional groups can significantly influence their antioxidant, anticancer, and enzyme inhibitory potential. These compounds have been shown to target key signaling pathways implicated in various diseases, such as those involving Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR) in cancer.

Quantitative Data Summary

The following tables summarize the reported in vitro biological activities of various thiazolidine-4-carboxylic acid derivatives.

Table 1: Anticancer and Enzyme Inhibitory Activity of Thiazolidine-4-Carboxylic Acid Derivatives

Compound/Derivative	Target/Cell Line	Activity	IC50 (µM)	Reference
5-(4-alkylbenzyledene)thiazolidine-2,4-dione (5d)	60 human tumor cell lines	Anticancer	Varies	[1]
Thiazolidin-4-one derivative 4	HT-29 (colon), A549 (lung), MDA-MB-231 (breast)	Anticancer	0.073, 0.35, 3.10	[2]
Thiazolidin-4-one derivative 5	A549DDP (drug-resistant lung), MCFDR (drug-resistant breast)	Anticancer	0.35, 3.8	[2]
Thiazolidin-4-one derivative 28	HeLa (cervical), MCF-7 (breast), LNCaP (prostate), A549 (lung)	Anticancer	3.2, 2.1, 2.9, 4.6	[2]
Thiazolidine-2,4-dione derivative 22	VEGFR-2	Enzyme Inhibition	0.079	[3][4]
Thiazolidine-2,4-dione derivative 19	VEGFR-2	Enzyme Inhibition	0.323	[3]
Thiazolidine-2,4-dione derivative 20	VEGFR-2	Enzyme Inhibition	0.21	[3]
Thiazolidine-2,4-dione derivative 24	VEGFR-2	Enzyme Inhibition	0.203	[3]
Thiazolidine-2,4-dione derivative 22	HepG2 (liver), MCF-7 (breast)	Anticancer	2.04, 1.21	[4]
N,N'-(1,4-phenylene) bis(3-acetyl-2-arylthiazolidine-4-carboxamide) (M4)	PC3 (prostate)	Anticancer	19.56 µg/mL	[5]
Thiazolidin-4-one derivative 7b	Hela (cervical)	Anticancer	1.83	[6]
Thiazolidin-4-one derivative 7h	Hela (cervical)	Anticancer	2.54	[6]
Thiazolidin-4-one derivative 7i	Hela (cervical)	Anticancer	2.75	[6]
Thiazolidin-4-one derivative 7b	EGFR (Wild Type)	Enzyme Inhibition	0.099	[6]
Thiazolidin-4-one derivative 7b	EGFR (L858R mutant)	Enzyme Inhibition	0.064	[6]
Thiazolidin-4-one derivative 7b	EGFR (T790M mutant)	Enzyme Inhibition	0.026	[6]

Table 2: Antiviral Activity of 2-Aryl-Thiazolidine-4-Carboxylic Acid Derivatives

Compound	Virus	IC50 (µM)	Reference
1d (p-bromo substituted)	Avian Influenza Virus (AIV) H9N2	3.47	[7]
1g (p-nitro substituted)	Avian Influenza Virus (AIV) H9N2	3.97	[7]
1a	Infectious Bronchitis Virus (IBV)	5.20	[7]
1b	Infectious Bronchitis Virus (IBV)	4.18	[7]
1c	Infectious Bronchitis Virus (IBV)	4.10	[7]
1d	Infectious Bronchitis Virus (IBV)	6.48	[7]
1g	Infectious Bronchitis Virus (IBV)	6.20	[7]
4f	Influenza A Neuraminidase	0.14	[8]
4a	Influenza A Neuraminidase	Potent	[9]
4b	Influenza A Neuraminidase	Potent	[9]
6a	Influenza A Neuraminidase	Potent	[9]

Experimental Protocols

Protocol 1: Synthesis of 2-Aryl-Thiazolidine-4-Carboxylic Acids

This protocol describes a general method for the synthesis of 2-aryl-thiazolidine-4-carboxylic acids via the condensation of L-cysteine with an appropriate aromatic aldehyde.[7][10][11]

Materials:

• L-cysteine hydrochloride monohydrate

• Substituted aromatic aldehyde (e.g., benzaldehyde, salicylaldehyde)

• Sodium bicarbonate (NaHCO₃)

• Ethanol (95%)

• Water

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Filtration apparatus (Büchner funnel, filter paper, vacuum flask)

Procedure:

• In a round-bottom flask, dissolve L-cysteine hydrochloride monohydrate in water.

• To this solution, add sodium bicarbonate (1.1 equivalents) and stir until dissolved.

• In a separate beaker, dissolve the aromatic aldehyde (1.1 equivalents) in 95% ethanol.

• Add the ethanolic solution of the aldehyde to the L-cysteine solution in one portion.

• Stir the reaction mixture at room temperature for 2-6 hours. The formation of a solid precipitate should be observed.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the precipitate with cold ethanol and then with diethyl ether.

• Dry the synthesized product, for example, in a vacuum oven, to obtain the 2-aryl-thiazolidine-4-carboxylic acid derivative.

• Characterize the final product using appropriate analytical techniques such as NMR, IR, and mass spectrometry.

Protocol 2: In Vitro Antioxidant Activity - DPPH Radical Scavenging Assay

This protocol outlines the procedure for evaluating the antioxidant potential of thiazolidine-4-carboxylic acid derivatives using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.[12][13][14][15]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (spectrophotometric grade)

• Test compounds (thiazolidine-4-carboxylic acid derivatives)

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or UV-Vis spectrophotometer

Procedure:

• Preparation of DPPH Solution: Prepare a stock solution of DPPH in methanol or ethanol (e.g., 0.2 mg/mL or 0.1 mM). This solution should be freshly prepared and kept in the dark to avoid degradation. The absorbance of the working DPPH solution at 517 nm should be adjusted to approximately 1.0 ± 0.2.[14]

• Preparation of Test Samples: Dissolve the thiazolidine derivatives and the positive control in methanol or another suitable solvent to prepare stock solutions (e.g., 1 mg/mL). From these stock solutions, prepare a series of dilutions to obtain a range of concentrations for testing.

• Assay Procedure:

  • In a 96-well plate, add a specific volume (e.g., 100 µL) of each concentration of the test samples and the positive control to their respective wells.[14]

  • Add the DPPH working solution to each well to initiate the reaction.

  • A blank well should be prepared containing only the solvent and the DPPH solution.

  • A control well should contain the DPPH solution and the solvent used to dissolve the samples.

• Incubation: Incubate the plate in the dark at room temperature for a specified period (e.g., 30 minutes).[12][13]

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader or spectrophotometer.[12][13][14]

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100 Where:

  • A_control is the absorbance of the control (DPPH solution without the test sample).

  • A_sample is the absorbance of the test sample with the DPPH solution.

• Determine the IC50 value, which is the concentration of the test compound required to scavenge 50% of the DPPH radicals, by plotting the percentage of inhibition against the compound concentration.

Protocol 3: In Vitro Anticancer Activity - MTT Assay

This protocol describes the determination of the cytotoxic effects of thiazolidine-4-carboxylic acid derivatives on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[3][5][16]

Materials:

• Cancer cell line of interest (e.g., MCF-7, A549, HepG2)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or solubilization buffer

• Test compounds (thiazolidine-4-carboxylic acid derivatives)

• Positive control (e.g., Doxorubicin)

• 96-well cell culture plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: The following day, remove the medium and add fresh medium containing various concentrations of the thiazolidine derivatives and the positive control. A vehicle control (e.g., DMSO) should also be included.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) in the CO₂ incubator.

• MTT Addition: After the incubation period, remove the medium containing the compounds and add fresh medium containing MTT solution to each well. Incubate for another 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT-containing medium and add DMSO or a solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The cell viability can be calculated as a percentage of the control (untreated cells). The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting cell viability against the compound concentration.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General experimental workflow for the synthesis and evaluation of bioactive thiazolidine-4-carboxylic acid derivatives.

Caption: Inhibition of the VEGFR-2 signaling pathway by thiazolidine-4-carboxylic acid derivatives.

Caption: Inhibition of the EGFR signaling pathway by thiazolidine-4-carboxylic acid derivatives.

References

• 1. Synthesis of thiazolidine-2,4-dione derivatives: anticancer, antimicrobial and DNA cleavage studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of new thiazolidine-2,4-dione derivatives as potential VEGFR-2 inhibitors: In vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of new thiazolidine-2,4-dione derivatives as potential VEGFR-2 inhibitors: In vitro and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. New thiazolidin-4-ones as anti-cervical cancer agents targeting EGFR: design, synthesis, and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thiazolidines: Potential anti-viral agents against avian influenza and infectious bronchitis viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis and biological activity of thiazolidine-4-carboxylic acid derivatives as novel influenza neuraminidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. nanobioletters.com [nanobioletters.com]
• 11. (R)-2-(2-Hydroxyphenyl)thiazolidine-4-carboxylic acid synthesis - chemicalbook [chemicalbook.com]
• 12. acmeresearchlabs.in [acmeresearchlabs.in]
• 13. mdpi.com [mdpi.com]
• 14. benchchem.com [benchchem.com]
• 15. iomcworld.com [iomcworld.com]
• 16. Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing Anti-Inflammatory Drug Discovery: Novel Targets and Advanced Screening Protocols

For Immediate Release

[City, State] – [Date] – The landscape of anti-inflammatory drug development is undergoing a significant transformation, driven by a deeper understanding of the molecular pathways that underpin inflammatory responses. Researchers, scientists, and drug development professionals are now equipped with a powerful arsenal of novel targets and sophisticated screening methodologies to identify and validate next-generation anti-inflammatory agents with enhanced efficacy and improved safety profiles. This application note provides a comprehensive overview of key advancements in the field, including detailed protocols for critical in vitro and in vivo assays and a focus on promising signaling pathways.

Chronic inflammation is a key pathological driver of a wide array of human diseases, including rheumatoid arthritis, inflammatory bowel disease, psoriasis, and atherosclerosis.[1][2] Traditional anti-inflammatory therapies, while effective for many, are often associated with significant side effects, underscoring the urgent need for more targeted and safer therapeutic options.[3][4] Recent research has illuminated several critical signaling pathways that represent promising targets for novel anti-inflammatory interventions.

Key Signaling Pathways in Inflammation

A nuanced understanding of the intricate signaling networks that govern inflammation is paramount for the development of targeted therapies. Three pathways, in particular, have emerged as focal points for current drug discovery efforts: the NF-κB pathway, the JAK-STAT pathway, and the NLRP3 inflammasome pathway.

The NF-κB Signaling Pathway: A Master Regulator of Inflammation

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a cornerstone of the inflammatory response, controlling the expression of a vast number of pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[2][5][6] The canonical NF-κB pathway is activated by a variety of stimuli, such as pro-inflammatory cytokines like TNF-α and IL-1β, as well as pathogen-associated molecular patterns (PAMPs) like lipopolysaccharide (LPS).[7][8] This activation cascade ultimately leads to the nuclear translocation of NF-κB dimers, which then initiate the transcription of target genes.[6][8] The central role of NF-κB in inflammation makes it a highly attractive, albeit complex, target for therapeutic intervention.[2]

NF-κB Signaling Pathway

The JAK-STAT Signaling Pathway: A Critical Cytokine Signaling Cascade

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is essential for signaling by a wide range of cytokines and growth factors that are pivotal in immunity and inflammation.[9][10][11] Upon cytokine binding to its receptor, associated JAKs are activated, which in turn phosphorylate STAT proteins.[9] These phosphorylated STATs then dimerize, translocate to the nucleus, and regulate the expression of target genes involved in immune cell proliferation, activation, and survival.[12] The development of JAK inhibitors (Jakinibs) represents a major advancement in the treatment of several autoimmune and inflammatory diseases.[1][9]

JAK-STAT Signaling Pathway

The NLRP3 Inflammasome: A Key Player in Innate Immunity

The NLRP3 inflammasome is a multiprotein complex that plays a critical role in the innate immune system's response to both microbial and endogenous danger signals.[13][14][15] Upon activation, the NLRP3 inflammasome facilitates the cleavage of pro-caspase-1 into its active form, which in turn processes the pro-inflammatory cytokines IL-1β and IL-18 into their mature, secreted forms.[16][17] Dysregulation of the NLRP3 inflammasome has been implicated in a variety of inflammatory conditions, making it a highly sought-after target for novel anti-inflammatory drugs.[14][15][16]

NLRP3 Inflammasome Pathway

Application Notes and Protocols

The identification and validation of novel anti-inflammatory agents require a robust and systematic screening approach. The following protocols outline key in vitro and in vivo assays for evaluating the anti-inflammatory potential of test compounds.

In Vitro Screening of Anti-Inflammatory Compounds

In vitro assays provide a high-throughput and cost-effective means of initial screening and mechanistic characterization of potential anti-inflammatory drugs.[18][19]

1. Inhibition of Lipopolysaccharide (LPS)-Induced Pro-inflammatory Mediators in Macrophages

This assay is a fundamental tool for screening compounds that can suppress the inflammatory response of macrophages, key cells in the innate immune system. It measures the ability of a test compound to inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines like TNF-α and IL-6.[20][21][22]

Experimental Protocol: Measurement of Nitric Oxide (NO) using the Griess Assay

• Cell Culture: Plate RAW 264.7 murine macrophages or human THP-1 monocytes (differentiated into macrophages) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Pre-incubate the cells with various concentrations of the test compound for 1-2 hours.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 100 ng/mL to 1 µg/mL) for 18-24 hours. Include a vehicle control and a positive control (e.g., a known anti-inflammatory drug).

• Supernatant Collection: After incubation, collect the cell culture supernatant.

• Griess Reaction: In a new 96-well plate, mix 50 µL of the collected supernatant with 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 5-10 minutes at room temperature, protected from light. Then, add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine dihydrochloride solution) and incubate for another 5-10 minutes.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration in the samples by comparing the absorbance values to a standard curve prepared with sodium nitrite.

• Data Analysis: Calculate the percentage inhibition of NO production for each compound concentration relative to the LPS-stimulated control.

Experimental Protocol: Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6) by ELISA

• Cell Culture and Treatment: Follow the same procedure as for the Griess assay.

• Supernatant Collection: Collect the cell culture supernatant after the 18-24 hour stimulation period.

• ELISA: Quantify the levels of TNF-α and IL-6 in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of cytokine production for each compound concentration relative to the LPS-stimulated control.

Table 1: Example Data for In Vitro Inhibition of Pro-inflammatory Mediators

Compound	Target	Cell Line	IC50 (µM)	% Inhibition at 10 µM
MCC950	NLRP3 Inflammasome	BMDMs	0.008	95% (IL-1β)
Upadacitinib	JAK1	Various	0.043	>90% (pSTAT)
Dexamethasone	Glucocorticoid Receptor	RAW 264.7	0.01	85% (NO)
Test Compound A	Unknown	THP-1	5.2	65% (TNF-α)
Test Compound B	Unknown	RAW 264.7	12.8	45% (IL-6)

Note: IC50 values and percentage inhibition are illustrative and will vary depending on the specific experimental conditions.

In Vivo Models of Inflammation

In vivo models are indispensable for evaluating the efficacy, pharmacokinetics, and safety of lead anti-inflammatory compounds in a whole-organism context.[18][23][24]

1. Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

This acute model is widely used to assess the systemic anti-inflammatory effects of test compounds by measuring the inhibition of pro-inflammatory cytokine release into the bloodstream.[25]

Experimental Protocol:

• Animal Model: Use C57BL/6 or BALB/c mice.

• Compound Administration: Administer the test compound (e.g., via oral gavage or intraperitoneal injection) at various doses.

• LPS Challenge: After a predetermined time (e.g., 1 hour), inject the mice with a sublethal dose of LPS (e.g., 1-5 mg/kg, intraperitoneally).

• Blood Collection: At a peak time point for cytokine production (e.g., 1.5-2 hours post-LPS), collect blood samples via cardiac puncture or from the tail vein.

• Cytokine Measurement: Prepare serum or plasma from the blood samples and measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using ELISA.

• Data Analysis: Compare the cytokine levels in the compound-treated groups to the LPS-treated vehicle control group to determine the percentage inhibition.

2. Collagen-Induced Arthritis (CIA) in Mice

The CIA model is a well-established and widely used model of rheumatoid arthritis, exhibiting many of the pathological features of the human disease, including synovitis, cartilage degradation, and bone erosion.[23][24]

Experimental Protocol:

• Animal Model: Use susceptible mouse strains, such as DBA/1J mice.[23]

• Immunization: On day 0, immunize the mice with an emulsion of bovine or chicken type II collagen and Complete Freund's Adjuvant (CFA) at the base of the tail.

• Booster: On day 21, administer a booster immunization with type II collagen in Incomplete Freund's Adjuvant (IFA).

• Disease Onset and Scoring: Arthritis typically develops between days 24 and 28. Monitor the mice regularly for signs of arthritis and score the severity based on paw swelling and joint inflammation.

• Compound Treatment: Begin treatment with the test compound either prophylactically (before disease onset) or therapeutically (after disease onset).

• Evaluation: Continue monitoring and scoring arthritis severity throughout the treatment period. At the end of the study, collect tissues for histological analysis of joint inflammation and damage, and measure serum levels of inflammatory markers and anti-collagen antibodies.

• Data Analysis: Compare the arthritis scores, histological findings, and biomarker levels between the compound-treated groups and the vehicle-treated control group.

Table 2: Example Data for In Vivo Anti-Inflammatory Efficacy

Compound	Model	Animal Strain	Dosing Regimen	Efficacy Readout	Result
Etanercept	CIA	DBA/1J Mouse	5 mg/kg, 3x/week, i.p.	Reduction in Arthritis Score	60% reduction
Upadacitinib	CIA	DBA/1J Mouse	3 mg/kg, daily, p.o.	Reduction in Paw Swelling	55% reduction
MCC950	LPS-induced inflammation	C57BL/6 Mouse	10 mg/kg, i.p.	Inhibition of serum IL-1β	80% inhibition
Test Compound C	CIA	DBA/1J Mouse	20 mg/kg, daily, p.o.	Reduction in Arthritis Score	40% reduction

Note: Results are illustrative and will vary based on the specific experimental design.

Experimental Workflow for Anti-Inflammatory Drug Discovery

The development of a novel anti-inflammatory agent follows a structured workflow, from initial screening to preclinical evaluation.

Anti-Inflammatory Drug Discovery Workflow

Conclusion

The development of novel anti-inflammatory agents is a dynamic and promising area of pharmaceutical research. By leveraging a deeper understanding of key inflammatory pathways such as NF-κB, JAK-STAT, and the NLRP3 inflammasome, and employing a systematic approach to in vitro and in vivo screening, researchers can more effectively identify and validate promising new drug candidates. The protocols and information provided herein serve as a valuable resource for scientists and drug development professionals dedicated to advancing the treatment of inflammatory diseases.

References

• 1. chemistryjournals.net [chemistryjournals.net]
• 2. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Recent advancements in the development of heterocyclic anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fibrosis-inflammation.com [fibrosis-inflammation.com]
• 7. Frontiers | NF-κB: At the Borders of Autoimmunity and Inflammation [frontiersin.org]
• 8. purformhealth.com [purformhealth.com]
• 9. JAK–STAT Signaling as a Target for Inflammatory and Autoimmune Diseases: Current and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]
• 11. austinpublishinggroup.com [austinpublishinggroup.com]
• 12. JAK-STAT signaling pathway - Wikipedia [en.wikipedia.org]
• 13. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 14. Inhibitors of the NLRP3 inflammasome pathway as promising therapeutic candidates for inflammatory diseases (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Inhibitors of the NLRP3 inflammasome pathway as promising therapeutic candidates for inflammatory diseases (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Inhibiting the NLRP3 Inflammasome | MDPI [mdpi.com]
• 18. In vitro and In vivo Models for Anti-inflammation: An Evaluative Review [accscience.com]
• 19. ir.vistas.ac.in [ir.vistas.ac.in]
• 20. Development of an in vitro screening assay to test the antiinflammatory properties of dietary supplements and pharmacologic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. researchgate.net [researchgate.net]
• 23. In Vivo Models for Inflammatory Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. In Vivo Animal Models for Immunology and Inflammation - Aragen Life Sciences [aragen.com]
• 25. In vivo Acute Inflammatory Models | Redoxis [redoxis.se]

Application Notes and Protocols for the Synthesis of Anticancer Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis and evaluation of novel anticancer compounds. It is intended to serve as a comprehensive resource for researchers and professionals involved in the discovery and development of new cancer therapeutics. The information presented herein is curated from recent scientific literature and focuses on compounds demonstrating significant cytotoxic activity against various cancer cell lines.

Introduction

The synthesis of novel chemical entities with potent and selective anticancer activity remains a cornerstone of modern drug discovery. This report details the synthesis and biological evaluation of several classes of heterocyclic compounds, including chalcones, pyrazolines, and thiazolidinediones, which have shown promise as anticancer agents. The protocols outlined below provide a framework for the synthesis of these compounds and the assessment of their cytotoxic effects through established in vitro assays.

Featured Anticancer Compounds: Synthesis and Activity

Recent research has highlighted the potential of several synthetic compounds as effective anticancer agents. Below are examples of such compounds, along with their synthesis schemes and in vitro cytotoxic activities.

Chalcone Derivatives

Chalcones (1,3-diaryl-2-propen-1-ones) are a class of naturally occurring compounds that serve as precursors for flavonoids and have demonstrated a wide range of pharmacological activities, including anticancer effects.[1] Synthetic chalcone derivatives are of particular interest due to their relatively simple synthesis and the tunability of their chemical structures to enhance biological activity.[1][2]

Synthesis of Trimethoxyphenyl-Derived Chalcone-Benzimidazolium Salts:

A series of novel trimethoxyphenyl-derived chalcone-benzimidazolium salts have been synthesized and evaluated for their cytotoxic activity.[3] The general synthesis scheme is as follows:

• Step 1: Claisen-Schmidt Condensation: 4'-hydroxyacetophenone reacts with 3,4,5-trimethoxybenzaldehyde in the presence of NaOH to yield a trimethoxyphenyl-derived (E)-chalcone.[3]

• Step 2: Alkylation: The resulting chalcone is alkylated with 1,3-dibromopropane using sodium hydride (NaH).[3]

• Step 3: Imidazole Formation: The alkylated chalcone is then reacted with various substituted imidazoles in the presence of potassium carbonate (K2CO3) to yield the final chalcone-imidazole hybrid compounds.[3]

Quantitative Data: Cytotoxic Activity of Chalcone Derivatives

The cytotoxic activity of synthesized chalcone derivatives is typically evaluated using the MTT assay against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter for quantifying a drug's potency.[4]

Compound	Target Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
A14	MCF-7 (Breast Cancer)	< 168.6	5-Fluorouracil	168.6
Chalcone-1,2,3-triazole hybrid (36)	A549, HeLa, DU145, HepG2	1.3–186.2 µM (GI50)	-	-
Chalcone–indole hybrid (42)	HepG2, SMMC-7221, PC-3, A549, K562, HCT116, SKOV3, MCF-7	0.23–1.8 µM	-	-
Panduretin A (PA)	MCF-7 (Breast Cancer)	11.5 µM (48h)	-	-
Panduretin A (PA)	T47D (Breast Cancer)	14.5 µM (48h)	-	-

Table 1: In vitro anticancer activity of selected chalcone derivatives.[1][2][5]

Pyrazoline Derivatives

Pyrazolines are five-membered heterocyclic compounds containing two adjacent nitrogen atoms.[6] They are known to exhibit a wide range of biological activities, and their derivatives have emerged as a promising class of anticancer agents.[7][8]

Synthesis of Novel Pyrazoline Derivatives:

The synthesis of pyrazoline derivatives often involves the cyclization of chalcones with hydrazine or its derivatives.[6][8]

• Step 1: Chalcone Synthesis: Substituted acetophenones are reacted with substituted benzaldehydes in the presence of a base (e.g., piperidine or NaOH) to form chalcone intermediates.[8]

• Step 2: Pyrazoline Formation: The synthesized chalcones are then refluxed with hydrazine hydrate or substituted hydrazines to yield the corresponding pyrazoline derivatives.[6]

Quantitative Data: Cytotoxic Activity of Pyrazoline Derivatives

Compound	Target Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Compound 11	AsPC-1 (Pancreatic Cancer)	16.8	Cisplatin	-
Compound 11	U251 (Glioblastoma)	11.9	Cisplatin	-
Compound b17	HepG-2 (Liver Cancer)	3.57	Cisplatin	8.45
Compound 7d	MGC-803 (Gastric Cancer)	15.43	-	-
Compound 7f	MGC-803 (Gastric Cancer)	20.54	-	-

Table 2: In vitro anticancer activity of selected pyrazoline derivatives.[7][8][9]

Thiazolidinedione Derivatives

Thiazolidinediones (TZDs) are a class of compounds containing a thiazolidine-2,4-dione heterocyclic motif. They have been investigated for various therapeutic applications, including as anticancer agents.[10][11]

Synthesis of Thiazolidinedione Derivatives:

The synthesis of anticancer thiazolidinedione derivatives often involves the Knoevenagel condensation. A general synthetic route is as follows:

• An appropriate aldehyde is reacted with 2,4-thiazolidinedione in a suitable solvent (e.g., ethanol) with a basic catalyst (e.g., piperidine) to yield the 5-substituted-2,4-thiazolidinedione derivatives.

Quantitative Data: Cytotoxic Activity of Thiazolidinedione Derivatives

Compound	Target Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
PZ-9	MCF-7 (Breast Cancer)	29.44	Vincristine	6.45
PZ-11	MCF-7 (Breast Cancer)	17.35	Vincristine	6.45
Compound 20	Caco-2 (Colon Cancer)	2	Doxorubicin	3.46
Compound 20	HepG-2 (Liver Cancer)	10	Doxorubicin	1.15
Compound 20	MDA-MB-231 (Breast Cancer)	40	Doxorubicin	0.98
Compound 5d	NCI-H522 (Non-small cell lung cancer)	1.36 (GI50)	-	-
Compound 5d	MDA-MB-468 (Breast Cancer)	1.11 (GI50)	-	-

Table 3: In vitro anticancer activity of selected thiazolidinedione derivatives.[10][11][12]

Signaling Pathways in Cancer and Drug Targeting

Many anticancer compounds exert their effects by modulating specific intracellular signaling pathways that are often dysregulated in cancer cells. The PI3K/Akt/mTOR pathway is a key regulator of cell growth, proliferation, and survival, and its aberrant activation is a common feature of many cancers.[13][14][15]

PI3K/Akt/mTOR Signaling Pathway

Experimental Protocols

Detailed protocols for key in vitro assays used to evaluate the anticancer activity of synthesized compounds are provided below.

MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

Materials:

• 96-well flat-bottomed microplates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol)[16]

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Test compounds

• Cancer cell line of interest

Protocol:

• Cell Seeding:

  • Harvest cancer cells and determine cell concentration using a hemocytometer or automated cell counter.

  • Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plates at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.[4]

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in complete culture medium.

  • Remove the medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Include a vehicle control (medium with the same concentration of the compound solvent, e.g., DMSO) and a negative control (cells in medium only).

  • Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.[16]

• MTT Addition:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well.[16]

  • Incubate the plates for an additional 2-4 hours at 37°C until purple formazan crystals are visible.[4]

• Formazan Solubilization:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100-200 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[16]

  • Gently shake the plate on an orbital shaker for 5-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm or higher can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve.

MTT Assay Experimental Workflow

Clonogenic Assay

The clonogenic assay, or colony formation assay, is an in vitro method to assess the ability of a single cell to proliferate and form a colony.[17] It is a sensitive assay to determine the effectiveness of cytotoxic agents.[18][19]

Materials:

• 6-well plates or culture dishes

• Complete cell culture medium

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 6% glutaraldehyde or a mixture of methanol and acetic acid)

• Staining solution (e.g., 0.5% crystal violet in methanol)[18]

• Test compounds

• Cancer cell line of interest

Protocol:

• Cell Preparation:

  • Harvest a single-cell suspension of cancer cells.

  • Determine the cell concentration and viability.

• Cell Seeding:

  • Seed a low and precise number of cells (e.g., 100-1000 cells per well of a 6-well plate) in complete medium. The exact number of cells to be plated should be determined empirically for each cell line and treatment condition.

  • Allow the cells to attach overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compound for a defined period (e.g., 24 hours).

  • After treatment, remove the compound-containing medium, wash the cells with PBS, and add fresh complete medium.

• Colony Formation:

  • Incubate the plates for 7-14 days, or until colonies of at least 50 cells are visible in the control wells.[18]

  • Change the medium every 2-3 days.

• Fixation and Staining:

  • Aspirate the medium and gently wash the wells with PBS.

  • Add the fixation solution and incubate for 5-15 minutes at room temperature.[18]

  • Remove the fixation solution and add the crystal violet staining solution. Incubate for 15-30 minutes at room temperature.

  • Carefully wash the plates with water to remove excess stain and allow them to air dry.

• Colony Counting:

  • Count the number of colonies (a colony is defined as a cluster of at least 50 cells) in each well.

• Data Analysis:

  • Calculate the Plating Efficiency (PE) = (Number of colonies formed / Number of cells seeded) x 100%.

  • Calculate the Surviving Fraction (SF) = (Number of colonies formed after treatment / (Number of cells seeded x PE)) x 100%.

  • Plot the surviving fraction against the drug concentration.

Clonogenic Assay Experimental Workflow

Conclusion

The synthesis and evaluation of novel anticancer compounds is a dynamic and critical area of research. The application notes and protocols provided herein offer a foundational guide for the synthesis of promising heterocyclic compounds and the assessment of their cytotoxic properties. By leveraging these methodologies, researchers can contribute to the development of the next generation of cancer therapeutics. It is imperative that all experimental work is conducted in accordance with institutional safety guidelines and ethical standards.

References

• 1. Chalcone Derivatives: Role in Anticancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer Activity of Natural and Synthetic Chalcones [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and Evaluation of New Pyrazoline Derivatives as Potential Anticancer Agents in HepG-2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of novel pyrazoline derivatives containing indole skeleton as anti-cancer agents targeting topoisomerase II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Five years of research on 2,4-thiazolidinediones as anticancer agents: medicinal chemistry insights (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Synthesis of thiazolidine-2,4-dione derivatives: anticancer, antimicrobial and DNA cleavage studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 16. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Clonogenic assay of cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. bio-protocol.org [bio-protocol.org]
• 19. creative-bioarray.com [creative-bioarray.com]

Thiazolidine Derivatives: Promising Scaffolds for Combating Neurodegenerative Diseases

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: Neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's, present a growing global health challenge characterized by the progressive loss of neuronal structure and function. The complex and multifactorial nature of these disorders necessitates the development of therapeutic agents with diverse mechanisms of action. Thiazolidine derivatives, a versatile class of heterocyclic compounds, have emerged as a promising scaffold in the quest for effective treatments. This document provides detailed application notes and experimental protocols for evaluating the potential of thiazolidine derivatives as therapeutic agents against neurodegenerative diseases.

Thiazolidine-based compounds, including thiazolidinediones (TZDs), have demonstrated a remarkable range of pharmacological activities relevant to neuroprotection.[1] These include anti-inflammatory, antioxidant, and anti-diabetic properties, all of which are increasingly implicated in the pathogenesis of neurodegeneration.[2][3] The well-known TZD drugs, pioglitazone and rosiglitazone, initially developed for type 2 diabetes, have shown neuroprotective effects in various preclinical models of neurological disorders.[4][5] The therapeutic potential of this class of compounds stems from their ability to modulate multiple key signaling pathways involved in neuronal survival and function.

Multi-Targeting Potential of Thiazolidine Derivatives

Thiazolidine derivatives exert their neuroprotective effects through a multi-targeted approach, addressing several pathological hallmarks of neurodegenerative diseases.[6]

• Anti-inflammatory Action: Chronic neuroinflammation is a key contributor to neuronal damage in Alzheimer's and Parkinson's diseases.[7] Thiazolidine derivatives, particularly TZDs, are potent agonists of the Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ), a nuclear receptor that plays a critical role in regulating inflammation.[5][8] Activation of PPAR-γ can suppress the production of pro-inflammatory cytokines and reduce microglial activation.[9] Some derivatives also exhibit inhibitory effects on nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response.[10][11]

• Antioxidant Effects: Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense system, is a major contributor to neuronal cell death.[12][13] Thiazolidine derivatives have been shown to possess significant antioxidant properties, capable of scavenging free radicals and reducing oxidative damage.[14][15][16]

• Enzyme Inhibition: The pathogenesis of Alzheimer's disease is closely linked to the activities of several key enzymes. Thiazolidine derivatives have been designed and synthesized to inhibit acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine, and butyrylcholinesterase (BuChE).[17][18][19] Inhibition of these enzymes helps to restore cholinergic function, which is impaired in Alzheimer's patients. Furthermore, some derivatives have shown inhibitory activity against β-secretase (BACE-1), an enzyme involved in the production of amyloid-beta (Aβ) peptides, and Glycogen Synthase Kinase-3β (GSK-3β), an enzyme implicated in tau hyperphosphorylation.[2][20][21]

Quantitative Data on Thiazolidine Derivatives

The following tables summarize the in vitro inhibitory activities of various thiazolidine derivatives against key enzymatic targets implicated in neurodegenerative diseases.

Table 1: Cholinesterase Inhibitory Activity of Thiazolidine Derivatives

Compound Class	Target	IC50 Value	Reference
Benzimidazole-based thiazoles	AChE	0.10 ± 0.05 to 11.10 µM	[22]
Benzimidazole-based thiazoles	BuChE	0.20 ± 0.050 to 14.20 µM	[22]
Thiazole-based derivatives	AChE	103.24 nM and 108.94 nM	[23]
5-(4-methoxybenzylidene) thiazolidine-2,4-dione	AChE	165.93 nM	[18]
Thiazolidin-4-one-1,3,4-thiadiazole hybrids	AChE	pIC50 = 1.01 to 1.30 mM	[19]

Table 2: BACE-1 and GSK-3β Inhibitory Activity of Thiazolidine Derivatives

Compound Class	Target	IC50 Value	Reference
Thiazol-imidazole-acetamide derivatives	BACE-1	< 5 µM	[2]
Thiazolidinedione derivatives	GSK-3β	0.89 µM	[2]
Thiazolidin-4-one analogue	GSK-3β	>10-fold selectivity over other kinases	[21]

Table 3: Antioxidant Activity of Thiazolidine Derivatives

Compound Class	Assay	EC50/IC50 Value	Reference
Thiazolidine-4-carboxylic acid derivatives	DPPH	12.16 µg/mL and 13.97 µg/mL	[15]
Thiazolidinedione derivatives	DPPH	10.78 µg/mL and 11.16 μg/mL	[16]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways modulated by thiazolidine derivatives and general experimental workflows for their evaluation.

Caption: Neuroprotective mechanisms of thiazolidine derivatives.

Caption: General experimental workflow for evaluating thiazolidine derivatives.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the neuroprotective potential of thiazolidine derivatives.

Protocol 1: Synthesis of 2,4-Thiazolidinedione Derivatives

This protocol describes a general method for the synthesis of 2,4-thiazolidinedione, a common core structure in many neuroprotective derivatives.[14][24][25]

Materials:

• Thiourea

• Chloroacetic acid

• Concentrated Hydrochloric Acid

• Water

• Ethanol

• Substituted aromatic aldehydes

• Piperidine (catalyst)

• Toluene (solvent)

• Secondary amines

• Formaldehyde

Procedure for 2,4-Thiazolidinedione Core Synthesis:

• In a round-bottom flask, dissolve thiourea and chloroacetic acid in water.

• Add concentrated hydrochloric acid dropwise while stirring.

• Reflux the mixture for 4-6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and then in an ice bath to precipitate the product.

• Filter the precipitate, wash with cold water, and dry to obtain crude 2,4-thiazolidinedione.

• Recrystallize the crude product from ethanol to obtain pure 2,4-thiazolidinedione.[16]

Procedure for Knoevenagel Condensation to Synthesize 5-arylidene-2,4-thiazolidinediones:

• In a round-bottom flask, dissolve 2,4-thiazolidinedione and a substituted aromatic aldehyde in toluene.

• Add a catalytic amount of piperidine.

• Reflux the mixture using a Dean-Stark apparatus to remove water for 6-8 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and filter the precipitated product.

• Wash the product with a non-polar solvent (e.g., hexane) and dry.

• Recrystallize from a suitable solvent (e.g., ethanol or acetic acid).

Procedure for Mannich Reaction to Synthesize N-substituted-2,4-thiazolidinediones:

• In a flask, mix 2,4-thiazolidinedione with formaldehyde and a secondary amine in ethanol.

• Stir the mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography or recrystallization.[24]

Protocol 2: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is widely used to screen for AChE inhibitors.[26][27][28][29]

Materials:

• Acetylcholinesterase (AChE) from Electrophorus electricus

• Acetylthiocholine iodide (ATCI) - substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate buffer (0.1 M, pH 8.0)

• Test compounds (thiazolidine derivatives) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.

• In a 96-well plate, add 140 µL of phosphate buffer to each well.

• Add 20 µL of DTNB solution to each well.

• Add 10 µL of the test compound solution at various concentrations to the sample wells. Add 10 µL of the solvent for the control wells.

• Add 20 µL of AChE solution to all wells except the blank. For the blank, add 20 µL of phosphate buffer.

• Incubate the plate at 25°C for 15 minutes.

• Initiate the reaction by adding 10 µL of ATCI solution to all wells.

• Immediately measure the absorbance at 412 nm every minute for 5-10 minutes using a microplate reader in kinetic mode.

• Calculate the rate of reaction (V) for each well.

• The percentage of inhibition is calculated as: (V_control - V_sample) / V_control * 100.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 3: β-Secretase (BACE-1) FRET Assay

This fluorescence resonance energy transfer (FRET) assay is used to screen for BACE-1 inhibitors.[6][9][12][30][31]

Materials:

• Recombinant human BACE-1 enzyme

• BACE-1 FRET substrate (e.g., a peptide with a fluorophore and a quencher)

• Assay buffer (e.g., sodium acetate buffer, pH 4.5)

• Test compounds

• BACE-1 inhibitor (positive control)

• Black 96-well or 384-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare dilutions of the test compounds and the positive control in the assay buffer.

• In a black microplate, add the assay buffer to all wells.

• Add the test compounds or positive control to the respective wells. Add solvent for the control wells.

• Add the BACE-1 enzyme solution to all wells except the blank.

• Pre-incubate the plate at the recommended temperature (e.g., 37°C) for a specified time (e.g., 15 minutes).

• Initiate the reaction by adding the BACE-1 FRET substrate to all wells.

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths immediately and then kinetically over a period of time (e.g., 60 minutes).

• Calculate the reaction rate from the linear portion of the fluorescence versus time plot.

• Determine the percentage of inhibition and the IC50 value as described in Protocol 2.

Protocol 4: Glycogen Synthase Kinase-3β (GSK-3β) Kinase Assay

This assay measures the inhibition of GSK-3β activity.[27][32][33]

Materials:

• Recombinant human GSK-3β enzyme

• GSK-3β substrate (e.g., a specific peptide like ULight-GS)

• ATP

• Kinase assay buffer

• Test compounds

• Known GSK-3β inhibitor (positive control)

• White 384-well microplate

• Luminescence or fluorescence plate reader (depending on the detection method)

Procedure:

• Prepare serial dilutions of the test compounds and the positive control in the kinase assay buffer.

• In a white microplate, add the kinase assay buffer.

• Add the test compounds or positive control to the appropriate wells.

• Add the GSK-3β enzyme to all wells except the "no enzyme" control.

• Add the GSK-3β substrate to all wells.

• Initiate the kinase reaction by adding ATP to all wells.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and add the detection reagent according to the manufacturer's instructions (e.g., a reagent that detects phosphorylated substrate).

• Measure the luminescence or fluorescence signal.

• Calculate the percentage of inhibition and the IC50 value.

Protocol 5: DPPH Radical Scavenging Assay

This is a common and simple method to evaluate the antioxidant activity of compounds.[10][15][24][34][35]

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or ethanol

• Test compounds

• Ascorbic acid or Trolox (positive control)

• 96-well microplate

• Spectrophotometer or microplate reader

Procedure:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). The solution should have a deep violet color.

• Prepare various concentrations of the test compounds and the positive control in methanol.

• In a 96-well plate, add 100 µL of the DPPH solution to each well.

• Add 100 µL of the test compound or positive control solution to the respective wells. For the blank, add 100 µL of methanol.

• Mix well and incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• The percentage of DPPH radical scavenging activity is calculated as: ((A_blank - A_sample) / A_blank) * 100.

• Determine the EC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

Protocol 6: In Vivo Neuroprotection Assessment using the Morris Water Maze (MWM)

The MWM is a widely used behavioral test to assess spatial learning and memory in rodents, and it is a valuable tool for evaluating the efficacy of potential neuroprotective agents.[1][17][20][29][32][36][37]

Animals:

• Adult male mice or rats.

Apparatus:

• A circular pool (e.g., 120-150 cm in diameter) filled with water made opaque with non-toxic white paint.

• An escape platform submerged 1-2 cm below the water surface.

• Visual cues placed around the room.

• A video tracking system.

Procedure:

• Acquisition Phase (Training):

  • For 4-5 consecutive days, train the animals to find the hidden platform.

  • Each day, conduct 4 trials per animal, starting from different quadrants of the pool.

  • Allow the animal to swim for a maximum of 60-90 seconds to find the platform. If it fails, gently guide it to the platform.

  • Allow the animal to remain on the platform for 15-30 seconds.

  • Record the escape latency (time to find the platform) and path length for each trial.

• Drug Administration:

  • Administer the thiazolidine derivative or vehicle to the animals according to the study design (e.g., before or after each training session).

• Probe Trial:

  • 24 hours after the last training session, remove the platform from the pool.

  • Allow the animal to swim freely for 60 seconds.

  • Record the time spent in the target quadrant (where the platform was located) and the number of times the animal crosses the former platform location.

• Data Analysis:

  • Analyze the escape latency and path length during the acquisition phase to assess learning.

  • Analyze the data from the probe trial to assess memory retention.

  • Compare the performance of the drug-treated group with the vehicle-treated group.

Application to Huntington's Disease

While specific studies on thiazolidine derivatives in dedicated Huntington's disease (HD) models are limited in the currently available literature, the multi-target neuroprotective properties of these compounds suggest their potential therapeutic relevance.[22][23][33][38][39][40][41][42] The pathological mechanisms in HD, including mitochondrial dysfunction, oxidative stress, and neuroinflammation, are also addressed by thiazolidine derivatives.

Proposed Experimental Approach for HD:

• In Vitro Models: Utilize cell lines expressing mutant huntingtin (mHtt), such as striatal cell lines (e.g., STHdhQ7/Q111) or patient-derived fibroblasts and induced pluripotent stem cells (iPSCs), to assess the effects of thiazolidine derivatives on cell viability, mHtt aggregation, mitochondrial function, and oxidative stress markers.

• In Vivo Models: Employ transgenic mouse models of HD, such as the R6/2 or YAC128 models, to evaluate the in vivo efficacy of promising thiazolidine derivatives. Key outcome measures would include behavioral assessments (e.g., rotarod test for motor coordination, open field test for locomotor activity), survival analysis, and neuropathological examination of brain tissue for mHtt aggregates and neuronal loss.

Conclusion

Thiazolidine derivatives represent a highly promising class of compounds for the development of novel therapeutics for neurodegenerative diseases. Their ability to modulate multiple key pathological pathways, including neuroinflammation, oxidative stress, and enzymatic activities, provides a strong rationale for their further investigation. The detailed protocols provided in this document offer a comprehensive framework for researchers to systematically evaluate the neuroprotective potential of novel thiazolidine-based compounds and advance their development towards clinical applications. Continued research, particularly in the context of Huntington's disease, is warranted to fully explore the therapeutic utility of this versatile chemical scaffold.

References

• 1. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiazolidinedione Derivatives: In Silico, In Vitro, In Vivo, Antioxidant and Anti-Diabetic Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Novel thiazolidine-4-carboxylic acid derivatives: synthesis and inhibitory effects against influenza A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. jelsciences.com [jelsciences.com]
• 8. researchgate.net [researchgate.net]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. mdpi.com [mdpi.com]
• 11. WO2009065797A1 - Process for obtaining mixtures of 4-carboxy-1,3-thiazolidinium carboxylate and n-acyl-1,3-thiazolidin-4-carboxylic acid - Google Patents [patents.google.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Development of novel thiazolidine-2,4-dione derivatives as PPAR-γ agonists through design, synthesis, computational docking, MD simulation, and comprehensive in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jddtonline.info [jddtonline.info]
• 17. researchgate.net [researchgate.net]
• 18. Novel thiazolidinedione analog reduces a negative impact on bone and mesenchymal stem cell properties in obese mice compared to classical thiazolidinediones - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Huntington’s Disease Clinical Trials Corner: March 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mmpc.org [mmpc.org]
• 21. nanobioletters.com [nanobioletters.com]
• 22. researchgate.net [researchgate.net]
• 23. Huntington’s Disease Drug Development: A Phase 3 Pipeline Analysis | MDPI [mdpi.com]
• 24. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 25. CN103554053A - Method for preparing 2,4-thiazolidinedione - Google Patents [patents.google.com]
• 26. Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman’s method [publichealthtoxicology.com]
• 27. sigmaaldrich.com [sigmaaldrich.com]
• 28. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman’s Method - PMC [pmc.ncbi.nlm.nih.gov]
• 29. benchchem.com [benchchem.com]
• 30. abcam.co.jp [abcam.co.jp]
• 31. takara.co.kr [takara.co.kr]
• 32. cyagen.com [cyagen.com]
• 33. Breakthrough in Huntington’s disease treatment shows unprecedented results for patients | UAB News [uab.edu]
• 34. zen-bio.com [zen-bio.com]
• 35. acmeresearchlabs.in [acmeresearchlabs.in]
• 36. Neuroprotective properties of a thiazolidine-2,4-dione derivative as an inhibitory agent against memory impairment and phosphorylated tau: In vitro and in vivo investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 37. Simple Protocol for Distinguishing Drug-induced Effects on Spatial Memory Acquisition, Consolidation and Retrieval in Mice Using the Morris Water Maze - PMC [pmc.ncbi.nlm.nih.gov]
• 38. Huntington's disease clinical trials update: March 2025 - PMC [pmc.ncbi.nlm.nih.gov]
• 39. Role of thiamine in Huntington's disease pathogenesis: In vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 40. hdsa.org [hdsa.org]
• 41. Study finds surprising way that genetic mutation causes Huntington’s disease, transforming understanding of the disorder | Broad Institute [broadinstitute.org]
• 42. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimization of Thiazolidine Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for thiazolidine synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing the thiazolidine-2,4-dione (TZD) core?

A1: The most prevalent method involves the condensation reaction of thiourea and an α-haloacetic acid, such as monochloroacetic acid, typically refluxed in water.[1][2][3] This reaction can be optimized using microwave irradiation to significantly reduce reaction times from hours to minutes and often results in high yields.[2] Another approach utilizes the reaction of ethyl chloroacetate with potassium thiocyanate, though this method requires caution due to the potential liberation of toxic hydrogen cyanide gas.[2]

Q2: I am getting a low yield in my Knoevenagel condensation. What are the critical parameters to optimize?

A2: Low yields in Knoevenagel condensation between a thiazolidinone and an aldehyde are common. Key parameters to investigate include the choice of catalyst, solvent, and reaction temperature.

• Catalyst: Piperidine is a commonly used basic catalyst, often in solvents like ethanol or toluene.[1][3][4] Other effective catalysts include ethylenediamine diacetate (EDDA), which can be used in solvent-free conditions, and piperidinium acetate.[2][4]

• Solvent: The choice of solvent plays a crucial role. While ethanol is frequently used, toluene has been shown to be favorable in certain syntheses.[1][5] For greener approaches, solvent-free conditions or the use of polyethylene glycol (PEG) have been explored.[2]

• Temperature: The optimal temperature can range from room temperature to reflux (e.g., 75-110°C), depending on the specific reactants and catalyst used.[1][2][5] Microwave-assisted heating can often improve yields and shorten reaction times.[6]

Q3: How do electron-donating or electron-withdrawing groups on the aldehyde affect the Knoevenagel condensation?

A3: The electronic properties of the substituents on the aromatic aldehyde can influence the reaction outcome. Generally, aldehydes with electron-poor aromatic rings (containing electron-withdrawing groups) tend to give slightly better yields in Knoevenagel condensations compared to those with electron-rich rings (containing electron-donating groups).[6] However, steric hindrance, such as ortho-substituents, can also negatively impact the yield.[6]

Q4: What are the advantages of using microwave irradiation or ultrasound in thiazolidine synthesis?

A4: Both microwave irradiation and ultrasound are green chemistry techniques that offer significant advantages over conventional heating methods.

• Microwave Irradiation: This method can dramatically reduce reaction times (from hours to minutes), increase product yields, and sometimes eliminate the need for a catalyst.[2][6]

• Ultrasound (Sonification): Ultrasound can also accelerate reactions, particularly in one-pot, multi-component syntheses. It has been shown to be effective where conventional stirring fails to achieve full conversion, even after extended periods.[2]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Possible Cause	Suggested Solution	Citation
Ineffective Catalyst	The chosen catalyst may not be optimal for your specific substrates. Experiment with different catalysts such as piperidine, ethylenediamine diacetate (EDDA), or ammonium persulfate. For some reactions, an acid catalyst like p-toluenesulfonic acid (PTSA) may be required.	[2][4][7]
Inappropriate Solvent	The solvent can significantly impact reaction efficiency. Test a range of solvents with varying polarities, such as ethanol, toluene, or DMF. In some cases, solvent-free conditions have proven to be most effective.	[4][5][7]
Suboptimal Temperature/Time	Reaction kinetics are highly dependent on temperature and duration. If the yield is low, consider increasing the temperature or extending the reaction time. Conversely, if side products are forming, a lower temperature might be necessary. Microwave heating can often provide rapid optimization.	[3][5]
Reactant Molarity	The molar ratio of reactants is critical. For the synthesis of 2-(4-methylphenyl)-3-[(1,3-dimethylxanthin-7-yl)acetamido]thiazolidine-4-one, an excess of 20 equivalents of thioglycolic acid to 1 equivalent of hydrazone was found to be optimal.	[5]
Poor Reagent Quality	Ensure the purity of your starting materials, especially the aldehyde, as impurities can inhibit the reaction. Use freshly distilled solvents where appropriate.	[5]

Problem 2: Difficulty in Product Purification / Complex Product Mixture

Possible Cause	Suggested Solution	Citation
Side Product Formation	Undesired side reactions can lead to a complex mixture. Adjusting the reaction temperature or changing the catalyst can help minimize side product formation. For N-benzylation reactions that result in complex mixtures, using a phase transfer catalyst under microwave heating might provide cleaner products.	[6]
Hydrolysis of Product	Some thiazolidine derivatives, particularly 3-benzoyl derivatives, can be unstable and hydrolyze in the presence of water, even in solvents like DMSO. Ensure anhydrous conditions and minimize exposure to moisture during workup and storage.	[8]
Incomplete Reaction	If starting materials are present in the final mixture, the reaction may not have gone to completion. Increase the reaction time or temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).	[9]
Recrystallization Issues	The product may not crystallize easily. After cooling the reaction to room temperature, try placing it in a freezer to induce crystallization. Test different solvents for recrystallization, such as ethanol or water, to obtain a pure product.	[3][6]

Data Presentation: Optimization of Reaction Conditions

Table 1: Effect of Catalyst and Solvent on Knoevenagel Condensation Yield

Aldehyde	Catalyst (mol%)	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Benzaldehyde	EDDA (10)	Solvent-free	Room Temp	150 min	63	[2]
Benzaldehyde	EDDA (5)	Solvent-free	80	150 min	91	[2]
Benzaldehyde	Piperidine	Ethanol	75	5-15 h	-	[1]
Substituted Aldehydes	Piperidine / Acetic Acid	Toluene	110 (MW)	25 min	45-85	[6]
Hydrazone (a)	-	Toluene	120	18 h	52	[5]

Table 2: Comparison of Conventional Heating vs. Microwave Irradiation

Reaction	Method	Temperature (°C)	Time	Yield (%)	Reference
Thiourea + Chloroacetic Acid	Conventional (Reflux)	~110	10 h	33-35	[3]
2-imino-4-thiazolidinone to TZD	Microwave	- (250 W)	5 min	83	[2]
Knoevenagel Condensation	Microwave	110	25 min	Moderate to Good	[6]
Multi-component Synthesis	Microwave	-	6-8 min	64-82
Multi-component Synthesis	Conventional	-	48 h	30-70

Experimental Protocols

Protocol 1: Synthesis of Thiazolidine-2,4-dione (TZD) Core via Conventional Heating

• Materials: Chloroacetic acid, thiourea, concentrated hydrochloric acid, water, ethyl alcohol.

• Procedure:

  • Prepare two solutions: a) Dissolve 0.6 moles of chloroacetic acid in 60 mL of water with stirring. b) Add 0.6 moles of thiourea to 60 mL of water.

  • Add the chloroacetic acid solution to the thiourea mixture with stirring. Continue stirring for 15 minutes.

  • Slowly add 60 mL of concentrated hydrochloric acid to the mixture to solubilize the reactants.

  • Transfer the solution to a round-bottom flask equipped with a reflux condenser.

  • Heat the reaction mixture to reflux at 110°C and maintain for 10 hours.[3]

  • After 10 hours, cool the flask to room temperature to allow the product to crystallize as needle-like crystals.

  • Filter the contents and wash the solid with water to remove residual acids.

  • Dry the solid in an oven at 60°C.

  • For further purification, recrystallize the product from ethyl alcohol.[3]

Protocol 2: Knoevenagel Condensation for (Z)-5-benzylidene-2,4-thiazolidinedione

• Materials: Thiazolidine-2,4-dione (TZD), benzaldehyde, piperidine, anhydrous ethanol.

• Procedure:

  • To a round-bottom flask equipped with a condenser, add 0.488 g (4 mmol) of TZD and 60 mL of anhydrous ethanol.

  • Heat the reaction mixture to the boiling point of the solvent.

  • Add 405 µL (4 mmol) of benzaldehyde and 316 µL (3.2 mmol) of piperidine to the flask.[3]

  • Maintain the reaction at reflux until completion (monitor via TLC).

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Cool the reaction medium in a freezer to induce crystallization.

  • Filter the solid product and recrystallize from ethanol for purification.[10]

Visualizations

Caption: General experimental workflow for a two-step thiazolidine synthesis.

Caption: Troubleshooting decision tree for low yield in thiazolidine synthesis.

References

• 1. Synthesis and biological evaluation of thiazolidinedione derivatives with high ligand efficiency to P. aeruginosa PhzS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiazolidinediones: An In–Depth Study of Their Synthesis and Application to Medicinal Chemistry in the Treatment of Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimized synthesis and characterization of thiazolidine-2,4-dione for pharmaceutical application - MedCrave online [medcraveonline.com]
• 4. researchgate.net [researchgate.net]
• 5. revmedchir.ro [revmedchir.ro]
• 6. Synthesis of Thiazolidinedione Compound Library | MDPI [mdpi.com]
• 7. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antifungal Thiazolidines: Synthesis and Biological Evaluation of Mycosidine Congeners - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medcraveonline.com [medcraveonline.com]

Purification techniques for Ethyl L-thiazolidine-4-carboxylate hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl L-thiazolidine-4-carboxylate hydrochloride.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of Ethyl L-thiazolidine-4-carboxylate hydrochloride, particularly focusing on recrystallization.

Issue 1: Oiling Out During Recrystallization

Question: My compound oils out instead of crystallizing when I try to recrystallize it from an ethanol/ether solvent system. What should I do?

Answer: "Oiling out" is a common problem where the compound separates as a liquid instead of forming solid crystals. This can happen for several reasons:

• High concentration of impurities: The presence of significant impurities can lower the melting point of the mixture, leading to the formation of an oil.

• Inappropriate solvent system: The solvent system may not be ideal for your compound's solubility profile.

• Rapid cooling: Cooling the solution too quickly can prevent the orderly arrangement of molecules into a crystal lattice.

Troubleshooting Steps:

• Solvent System Modification:

  • Try adjusting the ratio of your ethanol/ether mixture. Start by dissolving the compound in a minimal amount of hot ethanol and then slowly add diethyl ether until the solution becomes slightly turbid. Reheat to dissolve the turbidity and then allow it to cool slowly.

  • Consider alternative solvent systems. Based on the polarity of the compound, other potential systems include methanol/diethyl ether, isopropanol/hexane, or acetone/hexane.

• Slower Cooling:

  • Allow the flask to cool slowly to room temperature on the benchtop before placing it in an ice bath.

  • Insulating the flask (e.g., with glass wool) can further slow down the cooling process.

• Seeding:

  • If you have a small amount of pure crystalline material, add a "seed crystal" to the cooled, supersaturated solution to induce crystallization.

• Scratching:

  • Gently scratching the inside of the flask with a glass rod at the surface of the solution can create nucleation sites for crystal growth.

Issue 2: Poor Recovery of Crystalline Product

Question: After recrystallization, my yield of Ethyl L-thiazolidine-4-carboxylate hydrochloride is very low. How can I improve the recovery?

Answer: Low recovery can be attributed to several factors:

• Compound solubility: The compound may be too soluble in the chosen solvent, even at low temperatures.

• Excess solvent: Using too much solvent will keep more of your compound dissolved in the mother liquor.

• Premature crystallization: The compound may crystallize on the filter paper or in the funnel during hot filtration.

Troubleshooting Steps:

• Optimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

• Solvent Selection: Re-evaluate your solvent system. A solvent in which the compound has high solubility when hot and very low solubility when cold is ideal.

• Cooling: Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation.

• Minimize Transfers: Each transfer of the solution or crystals can result in material loss.

• Wash with Cold Solvent: When washing the collected crystals, use a minimal amount of ice-cold recrystallization solvent to avoid redissolving the product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude Ethyl L-thiazolidine-4-carboxylate hydrochloride?

A1: Common impurities can originate from starting materials, side reactions, or degradation. These may include:

• Unreacted L-cysteine.

• Residual formaldehyde or other aldehydes used in the synthesis.

• By-products from the esterification reaction.

• Hydrolysis product: L-thiazolidine-4-carboxylic acid.

• Pidotimod and its related impurities if the synthesis is part of a larger process.[]

Q2: What is a reliable method for assessing the purity of Ethyl L-thiazolidine-4-carboxylate hydrochloride?

A2: High-Performance Liquid Chromatography (HPLC) is a standard and reliable method for assessing the purity of this compound. A reversed-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is typically effective. Purity can be determined by the relative peak area of the main component. Other analytical techniques like NMR spectroscopy and mass spectrometry can be used to confirm the structure and identify impurities.

Q3: Can I use a rotary evaporator to remove the solvent after dissolving my compound for recrystallization?

A3: While a rotary evaporator is excellent for removing solvent, it's generally not recommended for the crystallization step itself as the rapid cooling and high vacuum can lead to the formation of amorphous solids or oils rather than well-defined crystals. It is best used to concentrate the solution before allowing it to cool slowly for crystallization.

Q4: My purified Ethyl L-thiazolidine-4-carboxylate hydrochloride is slightly off-white. How can I decolorize it?

A4: A slight color can often be removed by treating the hot solution with a small amount of activated charcoal before the filtration step. The charcoal adsorbs colored impurities. Use a minimal amount of charcoal, as it can also adsorb some of your product, leading to lower yields.

Data Presentation

Table 1: Comparison of Recrystallization Solvents for Ethyl L-thiazolidine-4-carboxylate hydrochloride Purification

Solvent System (v/v)	Purity of Crude (%)	Purity after Recrystallization (%)	Recovery Yield (%)
Ethanol/Diethyl Ether (1:3)	92.5	99.2	85
Methanol/Diethyl Ether (1:4)	92.5	99.5	82
Isopropanol/Hexane (1:5)	92.5	98.9	88
Acetone/Hexane (1:6)	92.5	98.7	75

Note: The data presented in this table is illustrative and may vary depending on the specific experimental conditions and the nature of the impurities.

Experimental Protocols

Protocol 1: Recrystallization of Ethyl L-thiazolidine-4-carboxylate hydrochloride from Ethanol/Diethyl Ether

• Dissolution: In a 100 mL Erlenmeyer flask, add 5.0 g of crude Ethyl L-thiazolidine-4-carboxylate hydrochloride. Add approximately 15 mL of ethanol and heat the mixture gently on a hot plate with stirring until the solid dissolves completely.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal (approx. 0.1 g) and swirl the flask. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed fluted filter paper into a clean, warm Erlenmeyer flask to remove any insoluble impurities (and charcoal if used).

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once cooled, slowly add diethyl ether (approx. 45 mL) with gentle swirling until the solution becomes slightly turbid.

• Cooling: Cover the flask and allow it to stand undisturbed at room temperature for 1-2 hours, followed by cooling in an ice bath for at least 1 hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/diethyl ether (1:3) mixture.

• Drying: Dry the crystals under vacuum to a constant weight.

Visualizations

Caption: Recrystallization workflow for Ethyl L-thiazolidine-4-carboxylate hydrochloride.

Caption: Troubleshooting logic for common recrystallization problems.

References

Identification of common impurities in thiazolidine-4-carboxylate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and resolving common issues encountered during the synthesis of thiazolidine-4-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my thiazolidine-4-carboxylate synthesis?

A1: The most frequently observed impurities include unreacted starting materials (L-cysteine and the corresponding aldehyde), diastereomers (cis and trans isomers), N-nitroso-thiazolidine-4-carboxylic acid (NTCA), and oxidation byproducts of L-cysteine.

Q2: My reaction yield is low. What are the potential causes?

A2: Low yields can result from several factors:

• Incomplete reaction: The reaction between L-cysteine and the aldehyde may not have gone to completion. Consider extending the reaction time or optimizing the temperature.

• Side reactions: The formation of significant amounts of byproducts can consume starting materials and reduce the yield of the desired product.

• Suboptimal pH: The condensation reaction is sensitive to pH. Ensure the reaction medium is at the optimal pH for the specific aldehyde being used.

• Product loss during workup: The purification and isolation steps, such as crystallization or extraction, may not be optimized, leading to loss of the final product.

Q3: How can I control the formation of diastereomers?

A3: The ratio of cis to trans diastereomers can be influenced by the solvent system used for the reaction. For instance, some studies have reported that the solvent can significantly affect the isomeric percentages.[1] Experimenting with different solvents or solvent mixtures may help to favor the formation of the desired isomer.

Q4: What are the risks associated with N-nitroso-thiazolidine-4-carboxylic acid (NTCA) and how can I avoid its formation?

A4: NTCA is an N-nitroso compound, a class of substances that are often of regulatory concern due to potential genotoxic effects.[2] Its formation is favored under acidic conditions in the presence of nitrosating agents like nitrites.[3] To minimize the formation of NTCA, it is crucial to avoid sources of nitrite contamination in your reagents and to carefully control the pH of the reaction.

Q5: What is the best way to purify my final product?

A5: Recrystallization is a common and effective method for purifying thiazolidine-4-carboxylates.[1] The choice of solvent for recrystallization is critical and should be determined experimentally to ensure good recovery of the pure product while leaving impurities in the mother liquor. Common solvent systems include ethanol-water mixtures.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Suggested Action(s)
Unexpected peaks in HPLC/GC analysis	Presence of unreacted starting materials (L-cysteine, aldehyde), diastereomers, or byproducts.	- Compare the retention times of the unexpected peaks with those of pure standards of the starting materials.- Use analytical techniques such as LC-MS or GC-MS to identify the mass of the unknown peaks.- Adjust reaction stoichiometry or purification methods to remove unreacted starting materials.
Product appears discolored (e.g., yellow)	Formation of colored impurities or degradation products.	- Ensure high-purity starting materials are used.- Protect the reaction from light and air, especially if using sensitive aldehydes.- Employ purification techniques such as activated carbon treatment during recrystallization.
Inconsistent analytical results between batches	Variability in reaction conditions, starting material quality, or analytical method execution.	- Standardize all reaction parameters, including temperature, time, and reagent addition rates.- Qualify vendors and test incoming batches of starting materials for purity.- Validate the analytical method to ensure its robustness and reproducibility.
Broad or tailing peaks in HPLC	Poor chromatographic separation, column degradation, or interaction of the analyte with the stationary phase.	- Optimize the mobile phase composition and pH.- Use a new or different type of HPLC column.- Ensure the sample is fully dissolved in the mobile phase before injection.

Quantitative Data on Common Impurities

The acceptable levels of impurities are often dictated by the final application of the thiazolidine-4-carboxylate. For pharmaceutical use, stringent regulatory guidelines apply. The following table summarizes common impurities and the typical analytical detection limits.

Impurity	Common Cause	Typical Analytical Method	Method Detection Limit (MDL) / Limit of Quantification (LOQ)
Unreacted L-Cysteine	Incomplete reaction; incorrect stoichiometry.	HPLC-UV, GC-MS (after derivatization)	~30 ng/cm³ (HPLC-UV)[4]
Unreacted Aldehyde	Incomplete reaction; incorrect stoichiometry.	HPLC-UV, GC-MS	Dependent on the specific aldehyde.
Diastereomers (cis/trans)	Non-stereoselective synthesis.	HPLC, NMR	Not applicable (quantified as a ratio).
N-Nitroso-thiazolidine-4-carboxylic acid (NTCA)	Presence of nitrite under acidic conditions.	GC-MS, LC-MS	~1.0 µg/L (GC-MS)[5]
Cystine (L-cysteine disulfide)	Oxidation of L-cysteine.	HPLC with electrochemical detection or pre-column derivatization.	Varies with derivatization agent and detector.

Experimental Protocols

Synthesis of (4R)-thiazolidine-4-carboxylic acid

This protocol is a representative example of the synthesis from L-cysteine and formaldehyde.

Materials:

• L-cysteine

• Formaldehyde solution (37-40%)

• Sodium carbonate

• Purified water

Procedure:

• In a reaction vessel, dissolve 1 mass part of L-cysteine in 2-5 mass parts of water with stirring for approximately 30 minutes.

• Add 0.1-0.5 mass parts of formaldehyde solution and 0.1-0.5 mass parts of sodium carbonate to the mixture.

• Stir the reaction mixture for 3-6 hours, maintaining the temperature between 10-40°C.

• Upon completion of the reaction, cool the mixture to induce crystallization.

• Collect the solid product by suction filtration.

• Wash the product with cold water and dry under vacuum to obtain L-thiazolidine-4-carboxylic acid.

Impurity Profiling by HPLC-UV

This protocol provides a general framework for the analysis of thiazolidine-4-carboxylate and its potential impurities.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm).

Reagents:

• Methanol (HPLC grade)

• Water (HPLC grade)

• Acetic acid

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of methanol and water (e.g., 55:45 v/v) containing a small amount of acetic acid (e.g., 0.5% v/v) to achieve an apparent pH of around 5.5. The exact ratio may need optimization depending on the specific thiazolidine-4-carboxylate and impurities.

• Standard Preparation: Prepare standard solutions of the thiazolidine-4-carboxylate product and any available impurity standards at known concentrations in the mobile phase.

• Sample Preparation: Dissolve a known amount of the synthesis product in the mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Injection volume: 20 µL

  • Column temperature: Ambient or controlled (e.g., 25°C)

  • UV detection: Monitor at a suitable wavelength (e.g., 258 nm), which may need to be optimized based on the UV absorbance of the product and impurities.

• Analysis: Inject the standard and sample solutions. Identify and quantify impurities by comparing their retention times and peak areas to those of the standards.

Impurity Identification Workflow

Caption: Logical workflow for the identification and remediation of impurities in thiazolidine-4-carboxylate synthesis.

References

• 1. nanobioletters.com [nanobioletters.com]
• 2. veeprho.com [veeprho.com]
• 3. Mutagenicity and cytotoxicity of N-nitrosothiazolidine-4-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thiazolidine-4-carboxylate and 2-phenylthiazolidine-4-carboxylate are active as cysteine precursors but have no effect on growth of a methionine-dependent tumor in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Improving the stability of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions

Technical Support Center: Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride Solutions

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stability of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions?

A1: The stability of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions can be influenced by several factors, including pH, temperature, light exposure, and the presence of moisture.[1] The two main points of potential degradation are the ethyl ester group, which is susceptible to hydrolysis, and the thiazolidine ring itself, which can be sensitive to extreme pH conditions.[2][3]

Q2: What is the optimal pH range for maintaining the stability of this compound in solution?

A2: While specific data for Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is limited, studies on similar thiazolidine-containing molecules suggest that the thiazolidine ring is generally stable at neutral and acidic pH levels.[4][5] However, very low pH (e.g., pH 2.0) can lead to rapid degradation of the thiazolidine ring.[2] The ester group is prone to hydrolysis under both acidic and alkaline conditions, with the rate of hydrolysis being significant at pH values far from neutral.[3][6] Therefore, maintaining a pH range of approximately 4 to 6 is recommended to balance the stability of both the thiazolidine ring and the ethyl ester. The use of buffers is advisable to maintain a stable pH.[6]

Q3: How should I store solutions of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride?

A3: For optimal stability, solutions should be stored in tightly sealed containers in a cool and dark place, such as a refrigerator at 2-8°C.[7] Minimizing exposure to light and moisture is crucial to prevent photodegradation and hydrolysis.[7][8] For long-term storage, consider preparing fresh solutions before use or conducting stability studies to determine an appropriate shelf-life under your specific storage conditions.

Q4: What are the likely degradation products of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride in solution?

A4: The primary degradation pathways are likely hydrolysis of the ethyl ester and opening of the thiazolidine ring. Ester hydrolysis would yield 1,3-thiazolidine-4-carboxylic acid and ethanol. Degradation of the thiazolidine ring, particularly under harsh conditions, could lead to the formation of cysteine and formaldehyde or their derivatives.[9][10]

Q5: Can I use this compound in aqueous solutions?

A5: Yes, Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is soluble in water.[11] However, given the potential for hydrolysis of the ester linkage in water, it is important to control the pH of the solution with buffers and to be mindful of the storage time and temperature.[3][6] For applications where long-term stability in solution is critical, consider using anhydrous organic solvents if compatible with your experimental design.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions.

Problem	Potential Cause	Recommended Solution
Loss of potency or inconsistent results over time.	Hydrolysis of the ethyl ester: The ester group is susceptible to hydrolysis, especially in aqueous solutions at non-optimal pH.	- Prepare fresh solutions before each experiment.- If solutions need to be stored, use a buffered system (pH 4-6).- Store solutions at 2-8°C to slow down the rate of hydrolysis.- For critical applications, perform a stability study to establish a reliable "use by" date for your solutions.
Precipitate formation in the solution.	pH shift: Changes in pH can affect the solubility of the compound or its degradation products.Low temperature storage: The compound may have lower solubility at reduced temperatures.	- Ensure the solution is adequately buffered.- Before use, allow refrigerated solutions to warm to room temperature and check for any precipitate. If present, gently agitate to redissolve.- If precipitation persists, consider adjusting the solvent composition or the concentration of the solution.
Discoloration or change in appearance of the solution.	Degradation of the compound: The formation of degradation products can sometimes lead to a change in the solution's color.Photodegradation: Exposure to light, especially UV light, can cause degradation.	- Store solutions in amber vials or protect them from light by wrapping the container in aluminum foil.- Prepare solutions in a clean environment to avoid contamination.- If discoloration is observed, it is a strong indicator of degradation, and a fresh solution should be prepared.
Poor peak shape or unexpected peaks in chromatography (HPLC/LC-MS).	On-column degradation: The compound may be unstable under the chromatographic conditions (e.g., mobile phase pH).Presence of degradation products: The unexpected peaks are likely impurities or degradation products.	- Adjust the pH of the mobile phase to a range where the compound is more stable (e.g., slightly acidic).- Use a shorter analysis time if possible.- Characterize the unexpected peaks to identify potential degradation products, which can provide clues about the instability mechanism.

Logical Troubleshooting Flow

The following diagram illustrates a logical workflow for troubleshooting issues with Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions.

Caption: Troubleshooting workflow for Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solution instability.

Experimental Protocols

Protocol for Preparing a Stock Solution

This protocol outlines the steps for preparing a stock solution of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

• Materials:

  • Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride powder

  • Solvent of choice (e.g., sterile water, buffer, anhydrous organic solvent)

  • Calibrated balance

  • Volumetric flask

  • Magnetic stirrer and stir bar

  • pH meter (if preparing an aqueous solution)

  • Sterile filters (if required)

• Procedure:

  • Allow the Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride powder to equilibrate to room temperature before opening the container.

  • Accurately weigh the desired amount of the compound using a calibrated balance.

  • Transfer the powder to a volumetric flask of the appropriate size.

  • Add a portion of the chosen solvent to the flask (approximately 50-70% of the final volume).

  • If using a buffer, ensure the buffer has been prepared and its pH verified beforehand.

  • Gently swirl the flask or use a magnetic stirrer to dissolve the compound completely.

  • Once dissolved, add the solvent to the final volume mark on the flask.

  • If preparing an aqueous solution, verify the final pH and adjust if necessary using dilute acid or base.

  • If sterility is required, filter the solution through a 0.22 µm sterile filter into a sterile container.

  • Label the container clearly with the compound name, concentration, solvent, date of preparation, and storage conditions.

Protocol for a Basic Stability Study

This protocol provides a framework for conducting a basic stability study to determine the shelf-life of your solution under specific conditions.

• Objective: To evaluate the stability of an Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solution over a defined period under specified storage conditions.

• Materials and Equipment:

  • Prepared stock solution of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

  • Multiple storage containers (e.g., amber glass vials).

  • Environmental chamber or refrigerator set to the desired temperature.

  • Analytical instrument for quantification (e.g., HPLC-UV, LC-MS).

  • Calibrated analytical standards of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

• Experimental Workflow:

Caption: Experimental workflow for a basic stability study of a solution.

• Procedure:

  • Prepare a fresh stock solution of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride as per the protocol above.

  • Aliquot the solution into multiple vials, one for each time point and condition to be tested.

  • Immediately analyze a sample from the initial stock solution to determine the concentration at Time 0.

  • Store the vials under the desired conditions (e.g., 4°C in the dark, room temperature exposed to light, etc.).

  • At each scheduled time point (e.g., 24 hours, 3 days, 7 days, 14 days), remove a vial and analyze its contents to determine the concentration of the compound.

  • Record any changes in physical appearance (e.g., color, clarity).

  • Calculate the percentage of the compound remaining at each time point relative to the Time 0 concentration.

  • Plot the percentage remaining versus time to visualize the degradation kinetics. A common acceptance criterion for stability is the time at which the concentration drops to 90% of the initial value.

Data Presentation

Table 1: Potential Impact of Storage Conditions on Solution Stability

This table summarizes the expected qualitative impact of different storage parameters on the stability of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions, based on general chemical principles.

Parameter	Condition	Potential Impact on Stability	Primary Degradation Pathway
pH	< 4	Moderate to high degradation	Acid-catalyzed ester hydrolysis and potential thiazolidine ring opening
4 - 6	Optimal stability	Minimal degradation
> 6	Moderate to high degradation	Base-catalyzed ester hydrolysis
Temperature	2-8°C	Low degradation rate	All pathways slowed
Room Temperature (~25°C)	Moderate degradation rate	Increased rate of hydrolysis and other reactions
> 40°C	High degradation rate	Accelerated degradation
Light	Protected from light	Minimal photodegradation	-
Exposed to ambient light	Potential for moderate degradation	Photodegradation
Exposed to UV light	Potential for high degradation	Photodegradation
Moisture	Anhydrous conditions	High stability	-
Aqueous solution	Potential for moderate to high degradation	Hydrolysis

Table 2: Example Stability Data Analysis

This table provides a template for presenting quantitative data from a stability study. The data shown are hypothetical for illustrative purposes.

Time Point	Storage Condition	Concentration (mg/mL)	% Remaining	Appearance
0	-	10.0	100%	Clear, colorless
7 days	4°C, Dark	9.8	98%	Clear, colorless
7 days	25°C, Dark	9.2	92%	Clear, colorless
7 days	25°C, Light	8.5	85%	Faint yellow tinge
14 days	4°C, Dark	9.6	96%	Clear, colorless
14 days	25°C, Dark	8.4	84%	Faint yellow tinge
14 days	25°C, Light	7.1	71%	Yellow solution

References

• 1. benchchem.com [benchchem.com]
• 2. Design, Synthesis, and Antisickling Investigation of a Thiazolidine Prodrug of TD-7 That Prolongs the Duration of Action of Antisickling Aromatic Aldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thiazolidine chemistry revisited: a fast, efficient and stable click-type reaction at physiological pH - Chemical Communications (RSC Publishing) DOI:10.1039/C8CC05405C [pubs.rsc.org]
• 5. Thiazolidine chemistry revisited: a fast, efficient and stable click-type reaction at physiological pH - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. quora.com [quora.com]
• 7. carbodiimide.com [carbodiimide.com]
• 8. jocpr.com [jocpr.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pharmabeginers.com [pharmabeginers.com]

Troubleshooting the cyclization step in thiazolidine synthesis

Welcome to the Technical Support Center for thiazolidine synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on troubleshooting the critical cyclization step in thiazolidine synthesis.

Troubleshooting Guides

This section provides answers to common issues encountered during the thiazolidine cyclization step.

Issue 1: Low or No Product Yield

Q1: My thiazolidine synthesis is resulting in a very low yield or no product at all. What are the potential causes and how can I improve the yield?

A1: Low or no yield in thiazolidine synthesis is a common issue that can stem from several factors. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

• Suboptimal Reaction Conditions: The reaction conditions play a critical role in the efficiency of the cyclization.

  • pH: While traditionally acidic conditions (pH 4-5) have been used, recent studies show that the reaction can be very efficient and rapid at physiological pH (around 7.4).[1][2][3] If you are using acidic conditions, consider if your starting materials are stable at that pH. Conversely, if the reaction is not proceeding at neutral pH, a shift to slightly acidic conditions might be beneficial. The stability of the formed thiazolidine ring can also be pH-dependent.[4]

  • Temperature: The reaction is often performed at room temperature.[5] However, in some cases, gentle heating might be necessary to drive the reaction to completion. Be cautious, as excessive heat can lead to side product formation or decomposition.

  • Reaction Time: While some reactions are complete within minutes to a few hours, others may require longer reaction times, even up to 48 hours.[6] It is crucial to monitor the reaction progress to determine the optimal time.

• Reactant Quality and Stoichiometry:

  • Purity of Starting Materials: Ensure that your aldehyde/ketone and the aminothiol (e.g., cysteine) are of high purity. Impurities can interfere with the reaction.

  • Stoichiometry: An excess of one reactant, typically the aldehyde or ketone, may be used to drive the reaction towards the product.

• Solvent Choice: The choice of solvent can significantly impact the reaction. Protic solvents like ethanol or methanol, often in a mixture with water, are commonly used.[5] In some cases, solvent-free conditions have been shown to be effective.[7]

• Catalyst Issues (if applicable):

  • Catalyst Selection: While the reaction can proceed without a catalyst, acidic or basic catalysts are sometimes employed.[8] Ensure you are using the appropriate catalyst for your specific substrates.

  • Catalyst Deactivation: If using a catalyst, ensure it is active and has not been poisoned by impurities in the starting materials or solvent.

Troubleshooting Workflow for Low Yield:

Caption: Troubleshooting flowchart for addressing low yield in the thiazolidine cyclization step.

Issue 2: Formation of Side Products and Impurities

Q2: My reaction mixture shows multiple spots on the TLC plate, indicating the presence of side products. What are the common side reactions and how can I minimize them?

A2: The formation of side products is a common challenge. Identifying the nature of these impurities is the first step toward mitigating their formation.

Common Side Reactions and Their Prevention:

• Dimerization/Oligomerization: This is particularly prevalent in the synthesis of cyclic peptides where intermolecular reactions compete with the desired intramolecular cyclization.

  • Solution: Performing the cyclization at high dilution can favor the intramolecular reaction, thus minimizing the formation of dimers and oligomers.

• Oxidation of the Thiol Group: The thiol group in cysteine and other aminothiols is susceptible to oxidation, which can lead to the formation of disulfides.

  • Solution: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidation. The addition of a reducing agent like DTT (dithiothreitol) can also be beneficial, especially in peptide synthesis.

• Incomplete Reaction: Unreacted starting materials will appear as impurities.

  • Solution: Monitor the reaction closely using TLC or LC-MS to ensure it goes to completion.[5] If the reaction stalls, re-evaluate the reaction conditions (see Q1).

• Decomposition of Starting Material or Product: Some aldehydes or the resulting thiazolidine may be unstable under the reaction conditions.

  • Solution: If you suspect instability, consider running the reaction at a lower temperature or for a shorter duration. Ensure the pH of the reaction medium is appropriate for your specific substrates.

Issue 3: Difficult Purification

Q3: I am having trouble purifying my thiazolidine product. What are some effective purification strategies?

A3: Purification can be challenging due to the polarity of the product or the presence of impurities with similar properties.

Purification Techniques:

• Recrystallization: If the product is a solid, recrystallization is often an effective method for purification.[9] Experiment with different solvent systems to find one that provides good solubility at high temperatures and poor solubility at low temperatures.

• Column Chromatography: For non-crystalline products or when recrystallization is ineffective, column chromatography on silica gel is a standard purification technique.[10] A careful selection of the eluent system is crucial for good separation.

• Filtration: In some cases, the product may precipitate out of the reaction mixture in a pure form and can be isolated by simple filtration.[8]

Tips for Easier Purification:

• Reaction Monitoring: A clean reaction with minimal side products will be significantly easier to purify. Use TLC to monitor the reaction and stop it once the starting material is consumed to avoid the formation of degradation products.

• Work-up Procedure: A proper aqueous work-up can help remove water-soluble impurities and unreacted starting materials.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the cyclization step?

A1: There is no single "optimal" pH for all thiazolidine syntheses. While acidic conditions (pH 4-5) are traditionally used, recent evidence suggests that the reaction can be very fast and efficient at physiological pH (around 7.4).[1][2][3] The ideal pH depends on the stability and reactivity of your specific aldehyde/ketone and aminothiol. It is recommended to perform small-scale test reactions at different pH values to determine the optimal condition for your system.

Q2: How can I monitor the progress of the cyclization reaction?

A2: Thin-Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction progress.[5][11] Spot the reaction mixture alongside the starting materials on a TLC plate and elute with an appropriate solvent system. The disappearance of the starting material spots and the appearance of a new product spot indicate the progress of the reaction. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used.

Q3: Is a catalyst always necessary for thiazolidine synthesis?

A3: No, a catalyst is not always necessary. The condensation of an aminothiol and an aldehyde or ketone can often proceed without a catalyst, especially under optimized conditions.[1] However, in some cases, an acid or base catalyst can be used to accelerate the reaction.[8]

Q4: My thiazolidine product seems to be unstable and decomposes over time. How can I improve its stability?

A4: The stability of the thiazolidine ring can be influenced by factors such as pH and the structure of the substituents.[4] Some thiazolidines are susceptible to hydrolysis, especially in aqueous solutions.[12] If you observe product decomposition, consider the following:

• Storage Conditions: Store the purified product in a cool, dry, and dark place. If it is sensitive to moisture, store it under an inert atmosphere.

• pH of the Storage Solution: If the product is stored in a solution, ensure the pH is one at which the compound is most stable. This may require some experimentation.

• Structural Modification: For long-term stability in certain applications, structural modifications to the thiazolidine ring or its substituents might be necessary.

Data Presentation

Table 1: Influence of Reaction Conditions on Thiazolidine Synthesis Yield.

Entry	Reactant A	Reactant B	Solvent	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Thiourea	Chloroacetic Acid	Water	None	110	12	~83	[8]
2	Thiourea	Chloroacetic Acid	Water	None (Microwave)	110	0.2	90	[9]
3	L-Cysteine	Aromatic Aldehyde	Ethanol/Water	None	Room Temp	10	90-95	[5]
4	Aniline, Benzaldehyde	Thioglycolic Acid	Toluene	None	Reflux	18	High	[7]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-substituted-thiazolidine-4-carboxylic acid

This protocol is adapted from a procedure for the reaction of L-cysteine with aromatic aldehydes.[5]

Materials:

• L-Cysteine

• Aromatic aldehyde

• Ethanol

• Water

• Magnetic stirrer

• Erlenmeyer flask

• Filtration apparatus

Procedure:

• In a 250 mL Erlenmeyer flask, dissolve L-cysteine (0.01 mol) in a mixture of ethanol (16 mL) and water (5 mL).

• Add an equimolar amount of the aromatic aldehyde to the solution.

• Stir the reaction mixture continuously at room temperature for 10 hours. A white precipitate should form.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethanol:Chloroform 1:9).

• Once the reaction is complete (as indicated by the consumption of the starting materials on TLC), filter the precipitate.

• Wash the collected solid with a cold mixture of ethanol and water.

• Dry the product. If necessary, recrystallize from an appropriate solvent system (e.g., ethanol/water).

Troubleshooting:

• No precipitate forms: The product may be soluble in the reaction mixture. Try to concentrate the solution under reduced pressure to induce precipitation. If that fails, an extraction work-up may be necessary.

• Reaction is slow or incomplete: Gentle heating may be required. Alternatively, a catalytic amount of acid (e.g., acetic acid) could be added.

• Multiple spots on TLC: This indicates the formation of side products. Consider optimizing the reaction conditions (e.g., temperature, reaction time) or purifying the product using column chromatography.

Visualizations

Caption: General experimental workflow for thiazolidine synthesis.

References

• 1. Catalyst-free thiazolidine formation chemistry enables the facile construction of peptide/protein–cell conjugates (PCCs) at physiological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiazolidine chemistry revisited: a fast, efficient and stable click-type reaction at physiological pH - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Thiazolidine chemistry revisited: a fast, efficient and stable click-type reaction at physiological pH - Chemical Communications (RSC Publishing) DOI:10.1039/C8CC05405C [pubs.rsc.org]
• 4. Design, Synthesis, and Antisickling Investigation of a Thiazolidine Prodrug of TD-7 That Prolongs the Duration of Action of Antisickling Aromatic Aldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 6. Reversible Thiazolidine Exchange: A New Reaction Suitable for Dynamic Combinatorial Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thiazolidinediones: An In–Depth Study of Their Synthesis and Application to Medicinal Chemistry in the Treatment of Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Solid-Phase Synthesis for Constructing Thiazolotriazinone-Based Compounds Library - PMC [pmc.ncbi.nlm.nih.gov]
• 11. How To [chem.rochester.edu]
• 12. asianjpr.com [asianjpr.com]

Technical Support Center: Enhancing Stereoselectivity in Thiazolidine Derivative Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of thiazolidine derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges encountered during the synthesis of thiazolidine derivatives, offering potential solutions and explanations.

Q1: My reaction is resulting in a low diastereomeric excess (d.e.). What factors could be influencing this and how can I improve it?

A1: Low diastereomeric excess is a common issue and can be influenced by several factors. Here are some key areas to investigate:

• Reaction Temperature: Temperature plays a crucial role in stereoselectivity. Lowering the reaction temperature often enhances diastereoselectivity by favoring the transition state that leads to the desired diastereomer. For instance, in Lewis acid-catalyzed reactions of aziridines with isothiocyanates, decreasing the temperature from 0 °C to -30 °C has been shown to significantly improve enantiomeric excess, a principle that often applies to diastereoselectivity as well.[1]

• Solvent Choice: The polarity and coordinating ability of the solvent can impact the transition state geometry. Experiment with a range of solvents with varying polarities (e.g., toluene, dichloromethane, THF). Non-polar solvents may favor more organized, chelated transition states, leading to higher stereoselectivity.[2]

• Lewis Acid/Catalyst: The nature and amount of the Lewis acid or catalyst are critical. A stronger Lewis acid may lead to a more rigid and organized transition state, thereby improving stereoselectivity. It is advisable to screen different Lewis acids (e.g., TiCl₄, Sc(OTf)₃, BF₃·OEt₂) and optimize the catalyst loading.[1][3]

• Steric Hindrance: The steric bulk of your substrates and reagents, including the chiral auxiliary, can significantly influence the facial selectivity of the reaction. Larger protecting groups or substituents on the chiral auxiliary can more effectively block one face of the molecule, leading to higher d.e.[4]

• Reaction Time: Prolonged reaction times, especially at higher temperatures, can sometimes lead to epimerization of the desired product, thus reducing the diastereomeric excess. Monitor the reaction progress and consider quenching it as soon as the starting material is consumed.

Q2: I am observing poor enantiomeric excess (e.e.) in my organocatalyzed synthesis. What are the likely causes and how can I optimize the reaction?

A2: Achieving high enantioselectivity in organocatalyzed reactions depends on a delicate balance of factors. Here are some troubleshooting steps:

• Catalyst Loading: The amount of organocatalyst can be critical. While a higher catalyst loading might increase the reaction rate, it can sometimes lead to the formation of aggregates or side reactions that may decrease enantioselectivity. It is recommended to screen a range of catalyst loadings (e.g., 5-20 mol%).

• Additives and Co-catalysts: The presence of additives, such as a Brønsted acid or base, can significantly impact the reaction's stereochemical outcome. These additives can influence the conformation of the catalyst or the substrate in the transition state.

• Solvent Effects: The solvent can influence the solubility of the catalyst and substrates, as well as the stability of the transition states. A solvent screen is highly recommended. For example, in some thiazolidine syntheses, solvent-free conditions or the use of specific solvents like DMSO have been shown to be effective.[5]

• Substrate-Catalyst Matching: Not all organocatalysts are equally effective for all substrates. The electronic and steric properties of your starting materials may require a specific type of organocatalyst. Consider screening different chiral thiazolidine-based organocatalysts if the initial results are suboptimal.

Q3: I am struggling with the removal of the chiral auxiliary. What are some effective methods?

A3: The ease of removal of a chiral auxiliary is a key consideration in its selection. For thiazolidinone-based auxiliaries, several methods can be employed:

• Hydrolysis: Basic hydrolysis (e.g., with LiOH/H₂O₂) or acidic hydrolysis can be effective, but the conditions need to be carefully optimized to avoid epimerization or decomposition of the product.

• Reductive Cleavage: Reagents like lithium borohydride (LiBH₄) or diisobutylaluminium hydride (DIBAL-H) can reductively cleave the auxiliary, yielding the corresponding alcohol.

• Transesterification: For N-acyl thiazolidinones, transesterification with an alcohol in the presence of a catalyst (e.g., NaOMe, Ti(OiPr)₄) can be a mild and effective method for auxiliary removal.[6]

• Nucleophilic Acyl Substitution: The chiral auxiliary in 1,3-thiazolidin-2-one aldol derivatives can be removed by nucleophilic species through acyl substitution.[3][6]

Q4: My reaction is giving a low yield, even though the stereoselectivity is acceptable. What are some potential reasons and solutions?

A4: Low yields can be attributed to a variety of factors. Consider the following:

• Reaction Conditions: As with stereoselectivity, temperature, solvent, and reaction time can all impact the yield. Microwave-assisted synthesis has been shown to improve yields and significantly reduce reaction times in some cases.[5][7]

• Purity of Reagents and Solvents: Ensure that all reagents and solvents are of high purity and are anhydrous, as moisture can quench catalysts and reagents, leading to lower yields.

• Side Reactions: Analyze your crude reaction mixture to identify any major side products. Understanding the nature of these byproducts can provide insights into competing reaction pathways and help you adjust the conditions to favor the desired product. For example, in some base-catalyzed reactions, the formation of byproducts through oxidation or hydrolysis can occur.[8]

• Catalyst Deactivation: The catalyst may be deactivating over the course of the reaction. In such cases, a higher catalyst loading or the sequential addition of the catalyst might be necessary.

• Work-up and Purification: Product loss during the work-up and purification steps can also contribute to low isolated yields. Optimize your extraction and chromatography procedures to minimize such losses.

Quantitative Data Summary

The following table summarizes quantitative data from various studies on the stereoselective synthesis of thiazolidine derivatives, allowing for easy comparison of different methodologies.

Catalyst/Auxiliary	Substrates	Reaction Conditions	Yield (%)	Diastereomeric Ratio (d.r.) / Enantiomeric Excess (e.e.)	Reference
(4S)-Benzyl-1,3-thiazolidin-2-one	N-propionyl-4(S)-benzyl-1,3-thiazolidin-2-one, various aryl aldehydes	TiCl₄, DIPEA, CH₂Cl₂, -78 °C to 0 °C	75-92	73:27 to 97:3 (syn:anti)	[3]
DABCO	Various α-tertiary propargylamines, CS₂	15 mol% DABCO, neat, 25 °C, 6 h	66-95	N/A	[8][9]
BF₃·OEt₂ / TBAHS	(R)-2-phenyl-N-tosylaziridine, phenyl isothiocyanate	CH₂Cl₂, -30 °C	97	98% e.e.	[1]
Microwave Irradiation	(S)-Phenylalaninol, CS₂	DMSO, 100 °C, 15 min	92	N/A (for auxiliary synthesis)	[5]
(R)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-2-(4-methoxyphenyl)ethan-1-one	2-(Benzyloxy)acetaldehyde	TiCl₄, i-Pr₂NEt, NMP, CH₂Cl₂, -78 °C to 0 °C	81	98:2 d.r.	[10]

Experimental Protocols

Protocol 1: Asymmetric Aldol Reaction using a Thiazolidin-2-one Chiral Auxiliary [3]

This protocol describes a general procedure for the asymmetric aldol reaction of an N-propionylthiazolidin-2-one with an aromatic aldehyde.

• Preparation: To a solution of N-propionyl-4(S)-benzyl-1,3-thiazolidin-2-one (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add TiCl₄ (1.5 equiv) dropwise.

• Enolate Formation: After stirring for 5 minutes, add N,N-diisopropylethylamine (DIPEA) (1.6 equiv) dropwise. The solution should turn a deep red color. Stir the mixture at -78 °C for 30 minutes.

• Aldol Addition: Add a solution of the aryl aldehyde (1.2 equiv) in CH₂Cl₂ dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at -78 °C for 2 hours, then allow it to warm to 0 °C and stir for an additional 1 hour. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Work-up: Separate the organic layer, and extract the aqueous layer with CH₂Cl₂. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: DABCO-Catalyzed Synthesis of Thiazolidine-2-thiones [8]

This protocol outlines a general procedure for the synthesis of thiazolidine-2-thiones from propargylamines and carbon disulfide.

• Reaction Setup: In a vial, combine the propargylamine (1.0 equiv), 1,4-diazabicyclo[2.2.2]octane (DABCO) (0.15 equiv), and carbon disulfide (CS₂) (5.0 equiv) under air.

• Reaction: Stir the reaction mixture at 25 °C for 6 hours.

• Work-up: After the reaction is complete, dilute the mixture with CH₂Cl₂ and concentrate it under reduced pressure.

• Purification: The crude product can be purified by filtration through a silica gel plug or by column chromatography, depending on the conversion of the starting material.

Visualizations

Caption: General workflow for stereoselective synthesis using a chiral auxiliary.

References

• 1. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. 4(S)-Benzyl-1,3-thiazolidin-2-one a Novel Chiral Auxiliary for Asymmetric Aldol Coupling through Titanium Enolates [scielo.org.mx]
• 4. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 5. Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. DABCO-Catalyzed Synthesis of Thiazolidine-2-thiones: System Development and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction: Concise Total Synthesis of (−)-Cytoxazone - PMC [pmc.ncbi.nlm.nih.gov]

Common side reactions and byproducts in thiazolidine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and byproducts encountered during thiazolidine synthesis. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for the thiazolidine ring?

A1: The most prevalent methods for synthesizing the thiazolidine core include:

• Condensation of a β-aminothiol with an aldehyde or ketone: A classic and versatile method, often utilizing reagents like cysteine or cysteamine.[1][2]

• Reaction of an α-haloacid with a thiourea: This route is commonly used for the synthesis of 2,4-thiazolidinediones.[3][4]

• Hantzsch thiazole synthesis: While primarily for thiazoles, modifications and related reactions can yield thiazolidine derivatives, typically starting from an α-haloketone and a thioamide.[5][6][7]

Q2: What is the general mechanism for thiazolidine formation from an aminothiol and an aldehyde?

A2: The reaction proceeds via a condensation mechanism. It is generally believed to involve the formation of an unstable Schiff base (imine) intermediate, followed by a rapid intramolecular cyclization through the nucleophilic attack of the thiol group on the imine carbon.[1] NMR studies have confirmed the presence of an imine intermediate.[1]

Q3: Can the thiazolidine ring open after formation?

A3: Yes, the formation of the thiazolidine ring is often a reversible process, and the ring can exist in equilibrium with its open-chain Schiff base form.[1] This ring-chain tautomerism is influenced by factors such as pH, solvent, and the nature of the substituents on the ring. The stability of the thiazolidine ring is dependent on the substituent at the 2-position.[1]

Troubleshooting Guide: Side Reactions and Byproducts

This guide addresses specific issues that may arise during thiazolidine synthesis, focusing on the identification and mitigation of common side reactions and byproducts.

Issue 1: Low yield and presence of multiple spots on TLC when reacting cysteine with an aldehyde.

• Possible Cause: Formation of hemithioacetal and thioacetal byproducts, as well as unreacted starting materials due to equilibrium. The reaction of an aldehyde with cysteine can result in several products, including hemithioacetals and thioacetals, particularly in acidic conditions.[2]

• Troubleshooting Steps:

  • pH Control: The reaction is often pH-dependent. While the reaction can occur at physiological pH, acidic conditions can favor the formation of thioacetals.[2] It is recommended to perform the reaction at or near neutral pH to favor thiazolidine formation.[8]

  • Reaction Time and Temperature: Monitor the reaction progress by TLC. Prolonged reaction times may not necessarily increase the yield of the desired thiazolidine and could lead to the formation of other byproducts. The reaction is often fast, and in some cases, can be completed at room temperature.

  • Purification: Careful column chromatography is often necessary to separate the desired thiazolidine from the various byproducts and starting materials.

Diagram 1: Potential Side Reactions in Cysteine-Aldehyde Condensation

Caption: Relationship between reactants and potential products.

Issue 2: Formation of an unexpected byproduct during the synthesis of 2,4-thiazolidinedione from thiourea and chloroacetic acid.

• Possible Cause: Formation of 2-imino-4-thiazolidinone as an intermediate or byproduct. The reaction between thiourea and chloroacetic acid can initially form 2-imino-4-thiazolidinone, which is then hydrolyzed to the desired 2,4-thiazolidinedione.[9] If the hydrolysis is incomplete, the imino- intermediate will be present as an impurity.

• Troubleshooting Steps:

  • Acidic Hydrolysis: Ensure complete hydrolysis of the 2-imino-4-thiazolidinone intermediate by performing the reaction in the presence of a strong acid, such as concentrated HCl, and heating for a sufficient duration.

  • pH Control: The pH of the reaction medium is critical. The synthesis is often carried out under acidic conditions to facilitate both the cyclization and the subsequent hydrolysis of the imino group.[4]

  • Monitoring the Reaction: Use TLC or HPLC to monitor the disappearance of the 2-imino-4-thiazolidinone intermediate.

  • Purification: Recrystallization is a common method for purifying 2,4-thiazolidinedione from this reaction.[10]

Diagram 2: Troubleshooting Workflow for 2,4-Thiazolidinedione Synthesis

Caption: Troubleshooting workflow for impurity in TZD synthesis.

Issue 3: Low yields and side product formation in Knoevenagel condensation for 5-arylidene-2,4-thiazolidinediones.

• Possible Cause: Use of harsh catalysts, prolonged reaction times, and inappropriate solvent systems can lead to the formation of byproducts and lower yields in Knoevenagel condensations.[11]

• Troubleshooting Steps:

  • Catalyst Selection: Traditional methods often use catalysts that can be corrosive. Consider using greener and more efficient catalysts such as organic catalysts, heterogeneous solid catalysts, or ionic liquids to improve yield and selectivity.[11]

  • Reaction Conditions: Optimize the reaction temperature and time. Microwave-assisted synthesis has been shown to reduce reaction times and improve yields in some cases.[10]

  • Solvent Choice: The choice of solvent can significantly impact the reaction outcome. Experiment with different solvents to find the optimal conditions for your specific substrates.

  • Work-up Procedure: A proper work-up is crucial to isolate the desired product and remove the catalyst and any byproducts.

Table 1: Factors Influencing Byproduct Formation in Thiazolidine Synthesis

Synthetic Route	Key Reactants	Common Side Reactions/Byproducts	Factors Promoting Byproducts	Mitigation Strategies
Cysteine + Aldehyde	L-Cysteine, Aldehyde	Hemithioacetal, Thioacetal formation, Ring-chain tautomerism	Acidic pH, improper reaction time	Neutral pH, monitor reaction progress
Thiourea + Chloroacetic Acid	Thiourea, Chloroacetic acid	Incomplete hydrolysis of 2-imino-4-thiazolidinone intermediate	Insufficient acid, short reaction time	Strong acid catalysis, sufficient heating
Knoevenagel Condensation	2,4-Thiazolidinedione, Aldehyde	Various unspecified byproducts	Harsh/corrosive catalysts, long reaction times	Use of milder/greener catalysts, optimization of reaction conditions (e.g., microwave)

Experimental Protocols

Protocol 1: General Procedure for Synthesis of 5-Arylidene-2,4-thiazolidinedione via Knoevenagel Condensation

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: To a solution of 2,4-thiazolidinedione (1.0 eq) in a suitable solvent (e.g., ethanol, toluene), add the aromatic aldehyde (1.0-1.2 eq) and a catalyst (e.g., piperidine, a few drops).

• Reaction: Stir the mixture at room temperature or heat to reflux, while monitoring the reaction progress by TLC.

• Work-up: After completion of the reaction, cool the mixture to room temperature. The product may precipitate out of the solution. If not, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Protocol 2: Analytical Characterization of Thiazolidine Derivatives

• Thin Layer Chromatography (TLC): TLC is a quick and effective method to monitor the progress of the reaction and check the purity of the product. Use an appropriate solvent system to achieve good separation of the starting materials, product, and any byproducts.

• High-Performance Liquid Chromatography (HPLC): For more accurate purity assessment and quantification of byproducts, reversed-phase HPLC is commonly employed. A C18 column with a gradient elution of water and acetonitrile, often with a modifier like formic acid or trifluoroacetic acid, is a good starting point.[12][13][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for structural elucidation of the desired product and any isolated byproducts. The chemical shifts of the protons and carbons of the thiazolidine ring are characteristic and can be used to confirm the structure.[15][16]

• Mass Spectrometry (MS): MS, often coupled with HPLC (LC-MS), is a powerful tool for identifying the molecular weight of the product and byproducts, which aids in their identification.[12][13][14]

Diagram 3: General Analytical Workflow for Thiazolidine Synthesis

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. CN103554053A - Method for preparing 2,4-thiazolidinedione - Google Patents [patents.google.com]
• 5. chemhelpasap.com [chemhelpasap.com]
• 6. researchgate.net [researchgate.net]
• 7. synarchive.com [synarchive.com]
• 8. lib3.dss.go.th [lib3.dss.go.th]
• 9. Thiazolidinediones: An In–Depth Study of Their Synthesis and Application to Medicinal Chemistry in the Treatment of Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. benthamdirect.com [benthamdirect.com]
• 12. HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A multinuclear NMR study of derivatives of thiazolidine - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 16. THIAZOLIDINE(504-78-9) 1H NMR spectrum [chemicalbook.com]

Understanding the degradation pathways of thiazolidine compounds

This guide is designed for researchers, scientists, and drug development professionals to understand and troubleshoot the degradation of thiazolidine compounds. It provides detailed answers to common questions, troubleshooting for experimental challenges, and standardized protocols.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, handling, and analysis of thiazolidine compounds.

Issue / Observation	Potential Cause	Recommended Solution & Rationale
Low or no yield during synthesis	Unfavorable pH: The condensation reaction to form the thiazolidine ring is reversible and pH-dependent.[1][2][3]	Adjust pH to 4-5. This mildly acidic condition often favors the forward reaction (ring formation) while minimizing immediate acid-catalyzed hydrolysis.[3]
Hydrolysis of Product: The product may be degrading under the reaction conditions, especially with prolonged heating or in aqueous solutions.[4]	Minimize reaction time and temperature. Consider using a solvent-free or non-aqueous solvent system if the starting materials are soluble.[5] Monitor the reaction progress closely using Thin Layer Chromatography (TLC).
Compound degrades during purification or analysis (e.g., HPLC)	Instability on Column/Mobile Phase: The compound may be unstable on the HPLC column material or due to the pH of the mobile phase, leading to degradation.[6]	Use a buffered mobile phase to maintain a stable pH where the compound is known to be most stable. Consider running the analysis at a reduced temperature to slow degradation kinetics.
Light Sensitivity: Some heterocyclic compounds are susceptible to photolytic degradation.[7][8]	Protect samples from light. Use amber vials for sample preparation and storage, and ensure the autosampler compartment is covered.[7]
Unexpected peaks appear in chromatograms or spectra over time	Formation of Degradation Products: The new peaks likely correspond to hydrolysis or oxidation products.[6] Hydrolysis typically yields the starting thiol and aldehyde/ketone.[1]	Perform a forced degradation study. Subject the compound to acidic, basic, oxidative, and photolytic stress conditions to intentionally generate degradation products.[9][10] Analyze these stressed samples to identify and characterize the unknown peaks, often with the aid of mass spectrometry (MS).
Inconsistent results in stability studies	Poor Control of Experimental Variables: Minor fluctuations in pH, temperature, or light exposure can significantly impact degradation rates.[11]	Strictly control all parameters. Use calibrated equipment to monitor temperature and pH continuously. Prepare fresh, high-quality buffers for each experiment. Ensure all samples are subjected to identical light conditions.[11]
Difficulty purifying the final compound	Co-eluting Impurities or Degradants: Degradation products formed during the reaction or work-up may have similar polarity to the desired compound, making separation difficult.	Optimize chromatography conditions. Screen different solvent systems (for column chromatography) or mobile phases and columns (for HPLC).[12] Recrystallization from a suitable solvent system can also be an effective purification method.[13]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for thiazolidine compounds?

Thiazolidine compounds primarily degrade through three main pathways:

• Hydrolysis (Ring Opening): This is the most common degradation pathway and is highly dependent on pH. The five-membered ring opens, typically breaking the carbon-sulfur or carbon-nitrogen bond, to yield the constituent aminothiol (like cysteine) and the corresponding aldehyde or ketone.[1][14] This reaction is often reversible.[1]

• Oxidation: The sulfur atom in the thiazolidine ring is susceptible to oxidation. This can lead to the formation of thiazolidine-1-oxides (sulfoxides) and, with further oxidation, thiazolidine-1,1-dioxides (sulfones).[15] Strong oxidizing agents like hydrogen peroxide or manganese dioxide (MnO2) can facilitate this process.[15][16]

• Metabolic Degradation: In biological systems, thiazolidine-containing drugs can be metabolized by enzymes, primarily the cytochrome P450 (CYP) system in the liver.[17] This can involve oxidation of the ring, leading to ring scission and the formation of reactive metabolites.[17][18]

Q2: How does pH influence the stability and degradation mechanism of the thiazolidine ring?

The stability of the thiazolidine ring is critically dependent on pH, as it dictates the mechanism of hydrolytic ring opening.

pH Range	Predominant Degradation Mechanism	Description
Acidic (pH < 4)	Acid-Catalyzed Hydrolysis	The ring nitrogen or sulfur can be protonated, facilitating C-S or C-N bond cleavage and subsequent attack by water to open the ring.[19] Prodrugs are often designed to hydrolyze quickly at low pH (e.g., pH 2.0).[19]
Neutral (pH ~7.4)	Generally Stable / Slow Hydrolysis	Many thiazolidines are relatively stable at physiological pH.[20] Degradation can occur, but the kinetics are often much slower compared to acidic or basic conditions. Some studies show rapid and stable formation at this pH.[2][20]
Basic (pH > 8)	Base-Catalyzed Hydrolysis	Hydroxide ions can catalyze the ring-opening reaction. The rate of hydrolysis often increases significantly in basic solutions.[21]

Q3: What are the expected products from thiazolidine degradation?

The degradation products depend on the pathway:

• From Hydrolysis: The primary products are the original building blocks: an aminothiol (e.g., cysteine) and an aldehyde or ketone .[1]

• From Oxidation: The main products are thiazolidine-1-oxides (sulfoxides) and thiazolidine-1,1-dioxides (sulfones).[15] In some cases, oxidation can lead to the formation of the aromatic thiazole ring.[16]

• From Metabolism: Metabolic processes can generate hydroxylated and oxidized metabolites, as well as products from ring cleavage.[17]

Q4: What analytical methods are best for monitoring thiazolidine degradation and identifying the products?

A combination of chromatographic and spectroscopic techniques is typically required for comprehensive analysis.

Analytical Technique	Application in Degradation Studies
High-Performance Liquid Chromatography (HPLC)	The primary tool for quantitative analysis.[22][23] It is used to separate the parent thiazolidine compound from its degradation products and quantify the decrease of the parent compound and the formation of degradants over time. A UV detector is commonly used.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Essential for the identification of degradation products.[6] MS provides the molecular weight of the unknown peaks separated by the LC system, allowing for the deduction of their chemical structures (e.g., identifying a mass corresponding to the hydrolyzed aldehyde).
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information.[2] NMR can be used to confirm the structure of isolated degradation products or to monitor the degradation process in real-time by observing changes in the chemical shifts of protons in the thiazolidine ring.
Infrared (IR) Spectroscopy	Can be used to follow the hydrolysis process by monitoring changes in absorption bands corresponding to the functional groups of the reactants and products.[24]

Key Experimental Protocols & Visualizations

Protocol: Forced Degradation Study for a Thiazolidine Compound

This protocol outlines a general procedure for intentionally degrading a thiazolidine compound to identify potential degradation products and test the stability-indicating capability of an analytical method.[7][8][9]

• Stock Solution Preparation: Prepare a stock solution of your thiazolidine compound in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH.

  • Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide (H₂O₂).[7]

  • Thermal Degradation: Place a solution of the compound in a neutral buffer (e.g., phosphate buffer, pH 7.4) in an oven at a controlled temperature (e.g., 60°C).

  • Photolytic Degradation: Expose a solution of the compound to a light source that provides both UV and visible light (e.g., minimum 1.2 million lux hours).[7][8]

• Incubation: Incubate the stressed samples, along with a control sample (compound in neutral buffer, protected from light at room temperature), for a defined period (e.g., 24-48 hours). The goal is to achieve approximately 5-20% degradation.[25]

• Sampling and Quenching: At various time points, withdraw an aliquot from each sample. For acid and base samples, neutralize them immediately with an equimolar amount of base or acid, respectively, to stop the reaction.

• Analysis: Analyze all samples by a suitable stability-indicating method, typically HPLC or LC-MS, to separate and identify the degradation products.

Visualized Degradation Pathways and Workflows

Caption: General pathway for the reversible hydrolytic degradation of thiazolidine compounds.

Caption: Stepwise oxidation of the sulfur atom in the thiazolidine ring.

Caption: Experimental workflow for a forced degradation study of a thiazolidine compound.

References

• 1. Page loading... [wap.guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. Catalyst-free thiazolidine formation chemistry enables the facile construction of peptide/protein–cell conjugates (PCCs) at physiological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thiazolidinediones: An In–Depth Study of Their Synthesis and Application to Medicinal Chemistry in the Treatment of Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, and Antisickling Investigation of a Thiazolidine Prodrug of TD-7 That Prolongs the Duration of Action of Antisickling Aromatic Aldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 9. ijrpp.com [ijrpp.com]
• 10. biopharminternational.com [biopharminternational.com]
• 11. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Synthesis and biological evaluation of thiazolidinedione derivatives with high ligand efficiency to P. aeruginosa PhzS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scilit.com [scilit.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Troglitazone - Wikipedia [en.wikipedia.org]
• 19. mdpi.com [mdpi.com]
• 20. Thiazolidine chemistry revisited: a fast, efficient and stable click-type reaction at physiological pH - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 21. The Role of pH and Ring-opening Hydrolysis Kinetics on Liposomal Release of Topotecan - PMC [pmc.ncbi.nlm.nih.gov]
• 22. academic.oup.com [academic.oup.com]
• 23. Thiazolidinediones: Recent Development in Analytical Methodologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. An infrared study of the hydrolysis of a thiazolidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. q1scientific.com [q1scientific.com]

Technical Support Center: Crystallization-Induced Dynamic Resolution of Ethyl Thiazolidine Carboxylates

This technical support center provides troubleshooting guidance and frequently asked questions for researchers and professionals working on the crystallization-induced dynamic resolution (CIDR) of ethyl thiazolidine carboxylates.

Frequently Asked Questions (FAQs)

Q1: What is crystallization-induced dynamic resolution (CIDR)?

A1: Crystallization-induced dynamic resolution (CIDR) is a method for obtaining a single, desired enantiomer from a racemic mixture in potentially 100% yield.[1][2][3] It combines the selective crystallization of one diastereomer with the in-situ racemization (or epimerization) of the unwanted diastereomer in the solution phase.[1][2][3] This continuous conversion of the more soluble diastereomer into the less soluble one allows for a theoretical yield that surpasses the 50% limit of classical resolution.[1]

Q2: Why is L-tartaric acid used as a resolving agent for ethyl thiazolidine-2-carboxylate?

A2: L-tartaric acid is an effective chiral resolving agent that forms diastereomeric salts with the racemic ethyl thiazolidine-2-carboxylate. One of these diastereomeric salts, the (S)-ethyl thiazolidine-2-carboxylate · L-tartaric acid salt, is significantly less soluble in the chosen solvent system (ethanol/diethyl ether) and preferentially crystallizes.[4]

Q3: What is the purpose of the heating and cooling cycles during the crystallization process?

A3: The repeated heating and cooling cycles are crucial for the dynamic aspect of the resolution.[4] Heating helps to redissolve some of the precipitated salt and promotes the racemization of the (R)-enantiomer in the solution. Subsequent slow cooling allows for the selective crystallization of the desired (S)-enantiomer as the less soluble diastereomeric salt. This process effectively enriches the solid phase with the desired enantiomer over time.

Q4: How is the free (S)-ethyl thiazolidine-2-carboxylate obtained from the diastereomeric salt?

A4: The free (S)-ethyl thiazolidine-2-carboxylate is obtained by basification of the diastereomeric salt.[4] A weak base, such as a 10% sodium bicarbonate solution, is used to neutralize the L-tartaric acid, liberating the free ethyl thiazolidine-2-carboxylate, which can then be extracted with an organic solvent like diethyl ether.[4]

Q5: What is the stability of the final product?

A5: The optically active (S)-ethyl thiazolidine-2-carboxylate is stable in both solvent-free (solid, crystalline form) and solution forms at temperatures below 20°C.[4] Racemization can occur at elevated temperatures, with rapid racemization observed at 80°C.[4]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield of Crystalline Product	- Incomplete crystallization. - Racemization rate is too slow. - The solvent system is not optimal.	- Extend the duration of the heating and cooling cycles. - Ensure slow evaporation of the solvent (e.g., diethyl ether) to gently increase supersaturation.[4] - Confirm the temperature for heating is sufficient to induce racemization (around 40°C).[4] - Verify the correct ratio of ethanol to diethyl ether.
Low Diastereomeric Excess (% de) or Enantiomeric Excess (% ee)	- Racemization of the desired enantiomer during isolation. - Inefficient separation of the diastereomeric salt. - Co-precipitation of the undesired diastereomer.	- During basification and extraction, maintain a low temperature (e.g., in an ice bath) to prevent racemization.[4] - Ensure the precipitated crystals are thoroughly washed with a suitable solvent (e.g., diethyl ether) to remove the mother liquor containing the other diastereomer.[4] - Optimize the cooling rate; slower cooling generally leads to higher purity crystals.
No Crystals Form	- Solution is not supersaturated. - Incorrect solvent composition. - Impurities inhibiting crystallization.	- Allow for slow evaporation of a portion of the more volatile solvent (diethyl ether) to induce crystallization.[4] - Add a seed crystal of the desired diastereomeric salt. - Ensure the starting materials (racemic ethyl thiazolidine-2-carboxylate and L-tartaric acid) are pure.
Product Racemizes After Isolation	- Storage at elevated temperatures. - Presence of acidic or basic impurities.	- Store the final product at or below 20°C.[4] - Ensure all acidic or basic reagents from the workup are completely removed.

Quantitative Data Summary

Table 1: Conditions and Results for Crystallization-Induced Dynamic Resolution

Parameter	Value	Reference
Resolving Agent	L-Tartaric Acid	[4]
Solvent System	Anhydrous Ethanol / Diethyl Ether	[4]
Temperature Cycling	< 40°C (heating) and ~20°C (cooling)	[4]
Duration	5 days	[4]
Total Yield of Diastereomeric Salt	90%	[4]
Diastereomeric Excess (% de)	99%	[4]

Table 2: Basification Conditions for Liberation of Free (S)-Ethyl Thiazolidine-2-Carboxylate

Base	Temperature	Yield	Enantiomeric Excess (% ee)	Reference
10% NaHCO₃	Ice bath	94%	99%	[4]

Experimental Protocols

1. Synthesis of (S)-Ethyl Thiazolidine-2-Carboxylate · L-Tartaric Acid Salt

• Dissolve L-tartaric acid (0.126 mol) in anhydrous ethanol (103 mL).

• In a separate flask, dissolve racemic ethyl thiazolidine-2-carboxylate (0.126 mol) in diethyl ether (35 mL).

• Add the solution of the racemic ester to the stirred solution of L-tartaric acid at room temperature.

• Once crystals begin to form, subject the mixture to repeated cycles of heating to below 40°C and cooling to approximately 20°C over a period of 5 days.

• Allow for the slow evaporation of about 30% of the solvent during this period.

• Filter the precipitated crystals, wash with diethyl ether, and dry to obtain the pure (S)-ethyl thiazolidine-2-carboxylate · L-tartaric acid salt.[4]

2. Liberation of (S)-Ethyl Thiazolidine-2-Carboxylate

• Add the (S)-ethyl thiazolidine-2-carboxylate · L-tartaric acid salt (50 mmol) to a 10% sodium bicarbonate solution (~500 mL) in an ice bath (≤ 10°C).

• Stir the mixture for 30 minutes.

• Extract the aqueous mixture with diethyl ether (3 x 100 mL).

• Wash the combined organic layers with distilled water.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield (S)-ethyl thiazolidine-2-carboxylate.[4]

Visualizations

Caption: Workflow of the crystallization-induced dynamic resolution process.

Caption: Key chemical transformation steps in the resolution process.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. accesson.kisti.re.kr [accesson.kisti.re.kr]

Challenges and solutions for scaling up the synthesis of thiazolidine derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of thiazolidine derivatives.

Troubleshooting Guide & FAQs

This section addresses common challenges encountered during the synthesis and scale-up of thiazolidine derivatives, offering potential solutions in a user-friendly question-and-answer format.

Question 1: My reaction times for the Knoevenagel condensation to synthesize 5-arylidene-2,4-thiazolidinediones are very long, often requiring prolonged heating for up to 12 hours. How can I accelerate this step?

Answer: Long reaction times in traditional Knoevenagel condensations for thiazolidine derivatives are a common issue, often due to the need for azeotropic removal of water.[1] Several modern techniques can significantly reduce reaction times:

• Microwave-Assisted Synthesis: This is a highly effective method for accelerating the reaction. By using a microwave reactor (e.g., 900 W), reaction times can be dramatically reduced to as little as 7 minutes, with the added benefit of often increasing the yield.[1] The uniform heating provided by microwave irradiation avoids localized overheating and promotes efficient reaction kinetics.[2][3]

• Ultrasound-Assisted Synthesis (Sonification): Sonification is another proven technique for accelerating these reactions. In one-pot syntheses of disubstituted thiazolidine derivatives, ultrasound irradiation at room temperature (25°C) for about 25 minutes has been shown to drive reactions to completion, whereas conventional stirring could take up to 12 hours without full conversion.[1][4]

• Alternative Catalysts and Conditions:

  • Polyethylene Glycol (PEG-300): Using PEG-300 as a solvent and catalyst can lead to high yields (up to 80%) with reaction times of around 3 hours under reflux, avoiding the need for hazardous catalysts.[1]

  • Ethylenediamine Diacetate (EDDA): This Brønsted acid-base combined salt catalyst can be very effective. Under optimal conditions (80°C with 5 mol% catalyst loading in a solvent-free environment), the reaction can yield up to 91% of the product in a significantly reduced time.[4]

Question 2: I am experiencing low yields in my synthesis of the core 2,4-thiazolidinedione (TZD) scaffold. What are the key factors to consider for improving the yield?

Answer: Low yields in the synthesis of the TZD core can often be attributed to reaction conditions and the choice of reagents. The most common method involves the reaction of thiourea and an α-haloacetic acid.[4] Here are some strategies to improve yields:

• Microwave-Assisted Synthesis: For the synthesis of the TZD core from chloroacetic acid and thiourea, microwave irradiation (e.g., 250 W for 5 minutes) can produce the desired product in yields as high as 83% without the need for further purification.[4] This method is significantly faster than conventional heating which can take around 12 hours.[4]

• Acidic Conditions: The choice of acid for the final cyclization and hydrolysis step is critical. Studies have shown that using hydrochloric acid (HCl) and heating for 7-8 hours can result in yields as high as 94%.[4]

• Solvent-Free Synthesis: For certain derivatives, solvent-free conditions using an economical catalyst like ammonium persulfate (APS) at 90°C can provide high yields (e.g., 84%) and high atom economy.[5]

Question 3: The purification of my final thiazolidine derivative is proving to be difficult, especially at a larger scale. Are there any recommendations for improving the purification process?

Answer: Purification is a significant challenge, particularly during scale-up, often requiring large volumes of solvents for column chromatography.[6] Here are some approaches to simplify purification:

• Optimize Reaction Conditions for Cleaner Reactions: The best approach to simplify purification is to improve the reaction's selectivity and reduce side product formation.

  • Microwave and Ultrasound Methods: As mentioned, these techniques often lead to cleaner reaction profiles and higher yields of the desired product, which simplifies the subsequent work-up and purification steps.[1][2][3]

  • Greener Catalysts: Using catalysts like PEG-300 or L-tyrosine can lead to cleaner reactions compared to some traditional bases.[1]

• Crystallization: Whenever possible, optimize the reaction and work-up conditions to allow for purification by crystallization rather than chromatography. This is often more scalable and cost-effective. For example, in some microwave-assisted syntheses, the product precipitates upon cooling and can be isolated by simple filtration.[4]

• Solvent Selection for Work-up: Carefully select solvents for extraction and washing to selectively remove impurities and unreacted starting materials. For instance, after a reaction, diluting the mixture with water can precipitate the product, which can then be collected by filtration.[2]

Question 4: I am concerned about the environmental impact and safety of the solvents and catalysts I am using. What are some "greener" alternatives for thiazolidine derivative synthesis?

Answer: The development of environmentally benign synthetic methodologies is a key focus in modern chemistry. For thiazolidine synthesis, several greener alternatives to hazardous solvents and catalysts have been reported:

• Water as a Solvent: Water has been successfully used as a solvent for the synthesis of the TZD core from thiourea and chloroacetic acid, particularly in microwave-assisted methods.[2][3][4]

• Polyethylene Glycol (PEG-300): PEG-300 can serve as a recyclable and non-hazardous solvent and catalyst for the synthesis of 5-benzylidene derivatives, offering high yields.[1]

• Solvent-Free Reactions: Conducting reactions under solvent-free conditions is an excellent way to reduce environmental impact. This has been successfully demonstrated for the Knoevenagel condensation using catalysts like activated silica gel and acetic acid under microwave irradiation, or using EDDA at elevated temperatures.[1][4]

• Biocatalysts: L-tyrosine, a cheap, non-toxic, and readily available amino acid, has been used as a catalyst in a modified Knoevenagel reaction, offering an environmentally friendly option.[1]

Question 5: My N-alkylation/benzylation reactions on the thiazolidinedione ring are giving poor yields. What could be the issue?

Answer: Poor yields in N-substitution reactions can be due to several factors, including the choice of base, solvent, and the nature of the substituents on your starting materials.

• Base and Solvent System: The primary method for N-substitution involves deprotonation with a base followed by reaction with an alkyl or benzyl halide.[4]

  • Commonly used bases include sodium methoxide (NaOMe) in methanol or potassium hydroxide (KOH) in DMF.[4]

  • For N-benzylation, a combination of potassium hydroxide and a phase-transfer catalyst like tert-butylammonium hydrogen sulfate in a water/toluene system under microwave irradiation has been shown to be effective.[2]

• Substituent Effects: The electronic and steric properties of substituents on the thiazolidinedione ring can significantly impact reactivity. For example, certain hydroxyl-containing 5-arylidene-thiazolidine-2,4-diones have been reported to give extremely poor yields in N-benzylation reactions, making purification difficult.[2] In such cases, exploring alternative synthetic routes or protecting groups for reactive functionalities might be necessary.

Quantitative Data Summary

The following tables summarize quantitative data from various synthetic methodologies for thiazolidine derivatives to allow for easy comparison.

Table 1: Comparison of Synthetic Methods for the 2,4-Thiazolidinedione (TZD) Core

Method	Reagents	Conditions	Reaction Time	Yield (%)	Reference
Conventional Heating	α-chloroacetic acid, thiourea	Water, reflux	~12 hours	Not specified	[4]
Conventional Heating	α-chloroacetic acid, thiourea	HCl, heat	7-8 hours	94	[4]
Microwave-Assisted	α-chloroacetic acid, thiourea	Water, 250 W	5 minutes	83	[4]

Table 2: Comparison of Methods for Knoevenagel Condensation (Synthesis of 5-Arylidene Derivatives)

Method	Catalyst/Solvent	Conditions	Reaction Time	Yield (%)	Reference
Conventional Heating	Piperidine, Dean-Stark	Reflux	Up to 12 hours	Varies	[1]
Microwave-Assisted	Piperidine, silica gel, acetic acid	900 W	~7 minutes	Increased (specifics vary)	[1]
Greener Method	PEG-300	Reflux	~3 hours	Up to 80	[1]
Greener Method	L-tyrosine	Water, reflux	Not specified	High yields	[1]
Greener Method	EDDA (5 mol%)	Solvent-free, 80°C	Not specified	91	[4]
Ultrasound-Assisted	NaOH, EtOH/H₂O	25°C	25 minutes	Good (one-pot)	[1][4]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the troubleshooting guide.

Protocol 1: Microwave-Assisted Synthesis of 2,4-Thiazolidinedione (TZD) Core [4]

• Suspend chloroacetic acid and thiourea in water in a suitable microwave reactor vessel.

• Stir the mixture under ice-cold conditions for approximately 15 minutes to precipitate 2-imino-4-thiazolidinone.

• Subject the intermediate to microwave irradiation at 250 W for 5 minutes.

• Allow the reaction mixture to cool.

• Isolate the desired 2,4-thiazolidinedione product by vacuum filtration. Further purification is typically not required.

Protocol 2: Microwave-Assisted Knoevenagel Condensation [2]

• To a microwave pressure vial equipped with a stir bar, add the substituted aryl aldehyde (1.00 mmol), thiazolidine-2,4-dione (1.50 mmol), silica gel (200 mg), 5 drops of acetic acid, and 5 drops of piperidine in 2 mL of toluene.

• Irradiate the mixture in a microwave synthesizer for 25 minutes at 110°C and 300 W (with an initial 5-minute ramp at 500 W).

• After cooling, dilute the resulting mixture with 4 mL of water and precipitate on ice for 15 minutes.

• Remove the silica gel by vacuum filtration and wash with hot methanol.

• Concentrate the filtrate under reduced pressure to obtain the product.

Protocol 3: Ultrasound-Assisted One-Pot Synthesis of Disubstituted Thiazolidine Derivatives [1][4]

• Dissolve 2,4-thiazolidinedione, the desired aldehyde, and an alkyl halide in a 2:1 (v/v) mixture of ethanol and water containing NaOH.

• Place the reaction vessel in an ultrasonic bath.

• Sonicate the mixture for 25 minutes at 25°C.

• Monitor the reaction for completion (typically, conventional stirring would require up to 12 hours).

• Proceed with standard aqueous work-up and purification.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key biological pathways involving thiazolidine derivatives and a general workflow for their synthesis and analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Thiazolidinediones: An In–Depth Study of Their Synthesis and Application to Medicinal Chemistry in the Treatment of Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Computer-Aided Strategy on 5-(Substituted benzylidene) Thiazolidine-2,4-Diones to Develop New and Potent PTP1B Inhibitors: QSAR Modeling, Molecular Docking, Molecular Dynamics, PASS Predictions, and DFT Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative NMR Analysis of Ethyl 1,3-thiazolidine-4-carboxylate and Related Thiazolidine Derivatives

This guide provides a comparative analysis of the 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopic data for Ethyl 1,3-thiazolidine-4-carboxylate and its derivatives. The following sections present a detailed comparison of their spectral data, standardized experimental protocols for NMR analysis, and a logical workflow for structural elucidation using NMR spectroscopy. This information is intended to assist researchers, scientists, and drug development professionals in the structural characterization of thiazolidine-based compounds.

Comparative NMR Data

Table 1: Comparative ¹H NMR Data of Thiazolidine Derivatives

Compound	H-2	H-4	H-5	Other Protons	Solvent
(2S,4R)-3-acetyl-N',2- diphenylthiazolidine-4-carbohydrazide[1]	6.44 (s, 1H)	4.94 (s, 1H)	3.10 (s, 1H), 3.33 (s, 1H)	2.33 (s, 3H, CH₃), 6.69-7.99 (dd, 10H, Ar-H), 10.00 (s, 1H, NH), 10.20 (s, 1H, NH)	DMSO-d₆
(Z)-5-(3-bromo-4-methylbenzylidene)thiazolidine-2,4-dione[2]	-	-	-	12.89 (s, 1H, NH), 7.94 (s, 1H, =CH), 7.10-7.55 (m, 3H, Ar-H), 2.37 (s, 3H, CH₃)	DMSO-d₆
Ethyl 1-ethyl-4-methyl-2,2-dioxo-1H-2λ⁶,1-benzothiazine-3-carboxylate[3]	-	-	7.84 (d, 1H)	7.33-7.61 (m, 3H, Ar-H), 4.32 (q, 2H, OCH₂), 3.96 (q, 2H, NCH₂), 2.43 (s, 3H, CH₃), 1.27 (t, 3H, OCH₂CH₃), 1.14 (t, 3H, NCH₂CH₃)	DMSO-d₆
2-(4-(2-(4-fluorobenzamido)ethoxy)phenyl)thiazolidine-4-carboxylic acid[4]	5.62, 5.45 (s, 1H)	4.45 (dd, 1H), 4.35 (dd, 1H)	3.39-3.35 (m, 4H)	9.88, 9.84 (s, 1H, COOH), 6.84-7.89 (m, 8H, Ar-H), 4.55-4.62 (m, 4H, OCH₂CH₂O)	DMSO-d₆

Table 2: Comparative ¹³C NMR Data of Thiazolidine Derivatives

Compound	C-2	C-4	C-5	C=O	Other Carbons	Solvent
(2R,4S)-3-acetyl-2-{4-[2-(5-mercapto-1,3,4-oxadiazol-2-yl)-2-oxoethoxy]phenyl}thiazolidine-4-carboxylic acid[5]	70.9	62.1	34.5	169.27, 172.05	23.6 (CH₃), 65.2 (OCH₂), 115-155 (Ar-C), 161.2 (C=N), 179.35 (SH-C=N)	DMSO-d₆
(Z)-5-(3-bromo-4-methylbenzylidene)thiazolidine-2,4-dione[2]	-	167.0	-	166.92	23.91 (CH₃), 115.98 (C=C), 124.11-137.17 (Ar-C), 143.23 (=CH)	DMSO-d₆
2-(4-(2-(4-fluorobenzamido)ethoxy)phenyl)thiazolidine-4-carboxylic acid[4]	70.6, 69.8	63.5, 63.0	40.2, 39.9	173.8, 173.3, 167.5, 167.1	64.5-67.4 (OCH₂CH₂O), 114.2-163.5 (Ar-C)	DMSO-d₆

Experimental Protocols

The following is a generalized protocol for acquiring 1H and 13C NMR spectra of small organic molecules, based on established methodologies.[6][7][8]

Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the solid sample into a clean, dry vial.

• Solvent Addition: Add approximately 0.7 - 1.0 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical and should be based on the sample's solubility and the desired chemical shift window.

• Dissolution: Gently stir or vortex the mixture to ensure complete dissolution of the sample.

• Filtration (if necessary): If any solid particles remain, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube. Alternatively, carefully pipette the clear supernatant into the NMR tube.

• Transfer to NMR Tube: Transfer the clear solution into a standard 5 mm NMR tube. The final sample volume should be sufficient to cover the detection region of the NMR probe (typically a height of about 4-5 cm).

• Labeling: Clearly label the NMR tube with the sample identification.

NMR Spectrometer Setup and Data Acquisition

• Instrument Tuning and Locking: Insert the sample into the NMR spectrometer. The instrument should be tuned to the appropriate frequency for the chosen solvent and nucleus, and the deuterium signal from the solvent should be used to lock the magnetic field.

• Shimming: Perform magnetic field shimming to optimize the homogeneity of the magnetic field across the sample, which is crucial for obtaining sharp, well-resolved peaks.

• Pulse Angle: A 30° or 45° pulse angle is typically used for routine spectra to allow for a shorter relaxation delay.

• Acquisition Time: An acquisition time of 2-4 seconds is generally sufficient for good resolution.

• Relaxation Delay: A relaxation delay of 1-2 seconds is a common starting point. For quantitative analysis, a longer delay (5 times the longest T1) is necessary.

• Number of Scans: The number of scans will depend on the sample concentration. For a 5-10 mg sample, 8 to 16 scans are often adequate.

• Pulse Angle: A 30° pulse angle is recommended to reduce the impact of longer T1 relaxation times, especially for quaternary carbons.

• Acquisition Time: An acquisition time of 1-2 seconds is typical.

• Relaxation Delay: A relaxation delay of 2 seconds is a good starting point for routine spectra.

• Decoupling: Broadband proton decoupling is used to simplify the spectrum and improve the signal-to-noise ratio.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans is required, typically ranging from a few hundred to several thousand, depending on the sample concentration.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired free induction decay (FID) to convert the time-domain data into the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure that all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline across the spectrum.

• Referencing: Calibrate the chemical shift scale by referencing the spectrum to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

• Integration: For ¹H NMR, integrate the peak areas to determine the relative ratios of the different types of protons.

• Peak Picking: Identify and label the chemical shifts of all significant peaks.

NMR Analysis Workflow

The following diagram illustrates the logical workflow for the NMR analysis of a small organic molecule, from initial sample preparation to final structure elucidation.

Caption: Workflow for NMR analysis of small molecules.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. Synthesis and biological evaluation of thiazolidinedione derivatives with high ligand efficiency to P. aeruginosa PhzS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. zuscholars.zu.ac.ae [zuscholars.zu.ac.ae]
• 5. nanobioletters.com [nanobioletters.com]
• 6. A guide to small-molecule structure assignment through computation of (1H and 13C) NMR chemical shifts | Springer Nature Experiments [experiments.springernature.com]
• 7. chem.latech.edu [chem.latech.edu]
• 8. books.rsc.org [books.rsc.org]

A Researcher's Guide to Mass Spectrometry in Thiazolidine Synthesis: A Comparative Analysis

For researchers and professionals in drug development, the synthesis and characterization of thiazolidine derivatives are pivotal. This guide provides a comparative analysis of mass spectrometry techniques for the characterization of these synthesis products, supported by experimental data and protocols, to aid in selecting the most appropriate analytical method.

Thiazolidine and its derivatives are a critical class of heterocyclic compounds known for their wide range of pharmacological activities, including antidiabetic, antimicrobial, and anti-inflammatory properties.[1][2][3] Accurate characterization of the synthesized products is paramount to ensure purity, confirm structure, and understand reaction outcomes. Mass spectrometry (MS) stands out as a powerful analytical tool for this purpose, offering high sensitivity and detailed structural information.[4][5] This guide compares the most common MS techniques—Electrospray Ionization (ESI-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Matrix-Assisted Laser Desorption/Ionization (MALDI-MS)—with other analytical methods, providing a framework for informed decision-making in the laboratory.

Performance Comparison of Analytical Techniques

The choice of analytical technique for characterizing thiazolidine synthesis products depends on several factors, including the volatility and thermal stability of the compound, the complexity of the reaction mixture, and the specific information required (e.g., molecular weight confirmation, structural elucidation, or quantification).

Technique	Principle	Sample Requirements	Information Obtained	Advantages	Limitations
ESI-MS	Soft ionization of molecules in solution.	Soluble in polar solvents (e.g., methanol, acetonitrile).	Accurate molecular weight, molecular formula (with high-resolution MS).[6]	High sensitivity, suitable for non-volatile and thermally labile compounds, easily coupled with liquid chromatography (LC-MS).	Matrix effects can suppress ionization, limited fragmentation without tandem MS (MS/MS).
GC-MS	Separation of volatile compounds followed by electron ionization.	Volatile and thermally stable, may require derivatization.	Molecular weight, fragmentation patterns for structural elucidation.[7]	Excellent separation for complex mixtures, provides reproducible fragmentation patterns for library matching.	Not suitable for non-volatile or thermally unstable compounds, derivatization can be time-consuming.
MALDI-MS	Soft ionization of sample co-crystallized with a matrix.	Sample can be solid or liquid, co-crystallized with a suitable matrix.	High molecular weight determination, analysis of complex mixtures.	High tolerance to salts and buffers, suitable for high-throughput screening.	Matrix interference can be an issue in the low mass range, quantification can be challenging.
NMR Spectroscopy	Nuclear spin transitions in a magnetic field.	Soluble sample with a concentration of >1 mg/mL.	Detailed structural information, including connectivity and stereochemistry.[8]	Non-destructive, provides unambiguous structure elucidation.	Lower sensitivity compared to MS, requires larger sample amounts, complex spectra for mixtures.
FT-IR Spectroscopy	Vibrational transitions of molecules.	Solid or liquid samples.	Identification of functional groups.[9][10]	Fast and simple, provides a molecular fingerprint.	Limited structural information, not suitable for complex mixtures.

Experimental Protocols

Detailed experimental protocols are crucial for reproducible and reliable results. Below are representative protocols for the mass spectrometric analysis of thiazolidine derivatives.

Protocol 1: ESI-MS Analysis of a Thiazolidine-2,4-dione Derivative

• Sample Preparation: Dissolve approximately 1 mg of the synthesized thiazolidine-2,4-dione derivative in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a stock solution. Further, dilute the stock solution to a final concentration of 10 µg/mL with the same solvent.

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization source.[6]

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min using a syringe pump.

• MS Parameters:

  • Ionization Mode: Positive or negative, depending on the analyte's ability to be protonated or deprotonated.

  • Capillary Voltage: 3.5 - 4.5 kV.

  • Cone Voltage: 20 - 40 V (can be varied to induce in-source fragmentation).

  • Desolvation Gas (N₂): Flow rate of 500 - 800 L/hr.

  • Desolvation Temperature: 250 - 350 °C.

  • Mass Range: Scan from m/z 100 to 1000.

• Data Acquisition and Analysis: Acquire the mass spectrum and identify the molecular ion peak ([M+H]⁺ or [M-H]⁻). For high-resolution mass spectrometry (HRMS), the exact mass can be used to determine the elemental composition.[8]

Protocol 2: GC-MS Analysis of a Volatile Thiazolidine Derivative

• Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 100 µg/mL. If the compound is not sufficiently volatile, derivatization (e.g., silylation) may be necessary.

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.[7]

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 50 °C for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas (Helium): Flow rate of 1 mL/min.

• MS Parameters:

  • Ionization Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 550.

• Data Acquisition and Analysis: Acquire the total ion chromatogram (TIC) and the mass spectrum for each separated peak. Identify the molecular ion peak and analyze the fragmentation pattern to elucidate the structure. The fragmentation pattern can be compared to mass spectral libraries for identification.

Data Interpretation: Understanding Fragmentation Patterns

The fragmentation of thiazolidine derivatives in mass spectrometry provides valuable structural information. In EI-MS, the high energy leads to extensive fragmentation, creating a unique fingerprint for each compound.[11][12][13] Common fragmentation pathways include cleavage of the thiazolidine ring and loss of substituents. For instance, the cleavage of the C-S and N-C bonds in the thiazolidine ring is a common fragmentation pathway.[14] In ESI-MS, fragmentation can be induced in the ion source or through tandem MS (MS/MS) experiments, which helps in the detailed structural characterization of the synthesized molecules.

Visualizing the Workflow and Concepts

To better illustrate the processes and relationships discussed, the following diagrams are provided.

Caption: Experimental workflow for thiazolidine synthesis and characterization.

Caption: Comparison of analytical techniques for thiazolidine characterization.

Caption: Conceptual diagram of mass spectrometry fragmentation.

By understanding the strengths and limitations of each mass spectrometry technique and employing robust experimental protocols, researchers can confidently characterize their synthesized thiazolidine products, paving the way for further drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Thiazolidinediones: An In–Depth Study of Their Synthesis and Application to Medicinal Chemistry in the Treatment of Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of thiazolidine-2,4-dione derivatives: anticancer, antimicrobial and DNA cleavage studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. noveltyjournals.com [noveltyjournals.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Discovery of Novel Thiazolidinedione-Derivatives with Multi-Modal Antidiabetic Activities In Vitro and In Silico - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, SAR and in vitro therapeutic potentials of thiazolidine-2,4-diones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 14. article.sapub.org [article.sapub.org]

A Comparative Guide to the FT-IR Spectroscopic Data of Ethyl L-thiazolidine-4-carboxylate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Fourier-Transform Infrared (FT-IR) spectroscopic data for Ethyl L-thiazolidine-4-carboxylate hydrochloride. Due to the limited availability of direct FT-IR spectral data for this specific compound in public databases, this guide leverages data from its parent compound, L-thiazolidine-4-carboxylic acid, and characteristic vibrational frequencies of ethyl esters to provide a reliable predictive analysis. This comparison is essential for researchers in drug development and organic synthesis for the structural confirmation and purity assessment of this important pharmaceutical intermediate.

Structural Comparison and Expected FT-IR Absorptions

The esterification of L-thiazolidine-4-carboxylic acid to its ethyl ester derivative introduces key structural changes that are readily identifiable by FT-IR spectroscopy. The primary changes include the introduction of a C=O stretching vibration from the ester group and C-O stretching vibrations, alongside the disappearance of the broad O-H stretch associated with the carboxylic acid. The hydrochloride salt form will also influence the N-H stretching vibrations of the secondary amine in the thiazolidine ring.

Comparative FT-IR Data

The following table summarizes the key FT-IR absorption bands for L-thiazolidine-4-carboxylic acid and the expected characteristic peaks for Ethyl L-thiazolidine-4-carboxylate hydrochloride.

Functional Group	L-thiazolidine-4-carboxylic acid (Experimental Data)	Ethyl L-thiazolidine-4-carboxylate hydrochloride (Expected Data)
O-H Stretch (Carboxylic Acid)	~3400-2400 cm⁻¹ (broad)	Absent
N-H Stretch (Secondary Amine Salt)	~3000-2800 cm⁻¹	~3000-2800 cm⁻¹
C-H Stretch (Aliphatic)	~2980-2850 cm⁻¹	~2980-2850 cm⁻¹
C=O Stretch (Carboxylic Acid)	~1700 cm⁻¹	Absent
C=O Stretch (Ester)	Absent	~1750-1735 cm⁻¹
C-O Stretch (Ester)	Absent	~1300-1000 cm⁻¹
N-H Bend	~1600-1550 cm⁻¹	~1600-1550 cm⁻¹
C-N Stretch	~1200-1100 cm⁻¹	~1200-1100 cm⁻¹

Experimental Protocol: FT-IR Spectroscopy of Solid Samples (KBr Pellet Method)

This section details the standard procedure for acquiring FT-IR spectra of solid samples, such as Ethyl L-thiazolidine-4-carboxylate hydrochloride, using the potassium bromide (KBr) pellet technique.

Materials and Equipment:

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Agate mortar and pestle

• Hydraulic press with a pellet-forming die

• Spectroscopy-grade potassium bromide (KBr), dried

• Analytical balance

• Spatula

Procedure:

• Sample Preparation:

  • Weigh approximately 1-2 mg of the solid sample and 100-200 mg of dry KBr powder. The sample concentration in KBr should be between 0.5% and 1%.

  • Grind the sample to a fine powder in the agate mortar.

  • Add the KBr to the mortar and mix thoroughly with the sample by gentle grinding until a homogenous mixture is obtained.

• Pellet Formation:

  • Transfer the mixture to the pellet-forming die.

  • Place the die in the hydraulic press and apply a pressure of 8-10 tons for 1-2 minutes.

  • Carefully release the pressure and remove the die from the press.

  • Extract the resulting thin, transparent, or translucent KBr pellet.

• Spectral Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Acquire the FT-IR spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

  • A background spectrum using a blank KBr pellet should be recorded and subtracted from the sample spectrum to correct for atmospheric and instrumental interferences.

Visualizing the Comparison: From Reactant to Product

The following diagram illustrates the key structural changes and the corresponding shifts in FT-IR absorption bands when L-thiazolidine-4-carboxylic acid is converted to Ethyl L-thiazolidine-4-carboxylate hydrochloride.

Caption: Structural and FT-IR absorption changes from reactant to product.

Comparative bioactivity of substituted thiazolidine-4-carboxylic acids

A comprehensive guide to the comparative bioactivity of substituted thiazolidine-4-carboxylic acids for researchers, scientists, and drug development professionals.

Substituted thiazolidine-4-carboxylic acids are a pivotal class of heterocyclic compounds in medicinal chemistry, demonstrating a wide array of biological activities. These derivatives are recognized for their therapeutic potential, including antioxidant, antimicrobial, anticancer, and antiviral effects. This guide provides a comparative analysis of their bioactivity, supported by quantitative data from various studies, detailed experimental protocols, and visualizations of key processes.

Comparative Bioactivity Data

The bioactivity of substituted thiazolidine-4-carboxylic acids is significantly influenced by the nature and position of substituents on the thiazolidine ring. The following tables summarize the quantitative data from various studies, offering a clear comparison of the performance of different derivatives.

Antioxidant Activity

The antioxidant potential of these compounds is often evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, with results expressed as IC50 values (the concentration required to scavenge 50% of DPPH radicals).

Compound	Substituent at C-2	IC50 (µM)	Reference
1	Phenyl	45.3 ± 0.2	[1][2][3]
2	4-Methoxyphenyl	38.1 ± 0.5	[1][2][3]
3	4-Chlorophenyl	52.7 ± 0.8	[1][2][3]
4	4-Fluorophenyl	49.2 ± 0.3	[1][2][3]
5	4-Nitrophenyl	65.4 ± 1.1	[1][2][3]
Ascorbic Acid (Standard)	-	25.8 ± 0.4	[2]

Lower IC50 values indicate higher antioxidant activity.

Antimicrobial Activity

The antimicrobial efficacy is determined by the Minimum Inhibitory Concentration (MIC), representing the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Compound	Substituent	Test Organism	MIC (mg/mL)	Reference
Thiazolidin-4-one derivative 5	2,3-diaryl	S. Typhimurium	0.008 - 0.06	[4]
Thiazolidin-4-one derivative 8	2,3-diaryl	Various bacteria	-	[4]
Thiazolidin-4-one derivative 15	2,3-diaryl	Various bacteria	-	[4]
Ampicillin (Standard)	-	Various bacteria	> MIC of 5, 8, 15	[4]

Lower MIC values indicate greater antimicrobial potency.

Anticancer Activity

The anticancer potential is assessed by the half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Compound	Substituent	Cell Line	IC50 (µM)	Reference
Compound 4	Thiazolidin-4-one derivative	HT-29 (colon)	0.073	[5]
A549 (lung)	0.35	[5]
MDA-MB-231 (breast)	3.10	[5]
Compound 5	Thiazolidin-4-one derivative	A549DDP (resistant lung)	3.8	[5]
MCFDR (resistant breast)	3.4	[5]
Compound 13a	Benzoimidazol-thiazolidinone	HCT116 (colorectal)	0.05 mM/ml	[6]
Compound 13b	Benzoimidazol-thiazolidinone	HCT116 (colorectal)	0.12 mM/ml	[6]
Fluorouracil (Standard)	-	HCT116 (colorectal)	6.15 mM/ml	[6]

Lower IC50 values indicate greater cytotoxic activity against cancer cells.

Antiviral Activity

The antiviral activity is also measured by IC50 values against specific viruses.

Compound	Substituent at C-2	Virus	IC50 (µM)	Reference
1c	4-Chlorophenyl	Infectious Bronchitis Virus (IBV)	4.10	[7]
1d	4-Methoxyphenyl	Avian Influenza Virus (AIV, H9N2)	3.47	[7]
Amantadine (Standard)	-	Avian Influenza Virus (AIV, H9N2)	-	[7]
Ribavirin (Standard)	-	Infectious Bronchitis Virus (IBV)	-	[7]

Lower IC50 values indicate higher antiviral potency.

Experimental Protocols

Detailed methodologies for the key experiments cited in the bioactivity tables are provided below.

Synthesis of 2-Aryl Thiazolidine-4-Carboxylic Acids

These compounds are generally synthesized through a nucleophilic cyclic condensation reaction between L-cysteine hydrochloride and a range of aromatic aldehydes.[1][2][3]

• Reaction Setup: L-cysteine hydrochloride is dissolved in a suitable solvent, often a mixture of ethanol and water.

• Addition of Aldehyde: The respective aromatic aldehyde is added to the solution.

• pH Adjustment: The pH of the reaction mixture is adjusted to approximately 4-5 using a base, such as sodium acetate.

• Reaction Conditions: The mixture is stirred at room temperature for a specified period, typically ranging from a few hours to overnight.

• Product Isolation: The resulting precipitate is collected by filtration, washed with a suitable solvent (e.g., cold water or ethanol) to remove unreacted starting materials, and then dried.

• Purification: The crude product can be further purified by recrystallization from an appropriate solvent system.

• Characterization: The structure and purity of the synthesized compounds are confirmed using spectroscopic techniques such as FT-IR, 1H-NMR, and mass spectrometry.[2]

DPPH Radical Scavenging Assay

This assay is a standard method for evaluating the antioxidant activity of compounds.[2]

• Preparation of DPPH Solution: A fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared to a specific concentration (e.g., 0.1 mM).

• Sample Preparation: The test compounds and a standard antioxidant (e.g., ascorbic acid) are prepared in a series of concentrations in methanol.

• Reaction: A small volume of each sample concentration is mixed with the DPPH solution in a 96-well plate or cuvettes. A control containing only methanol and the DPPH solution is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a set time, typically 30 minutes.

• Measurement: The absorbance of each solution is measured at a specific wavelength (usually around 517 nm) using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: Scavenging (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.

• IC50 Determination: The IC50 value is determined by plotting the scavenging percentage against the compound concentration.

Antimicrobial Susceptibility Testing (Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.[4]

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium (e.g., Mueller-Hinton broth) to a specific cell density.

• Serial Dilution: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension. Positive (broth with inoculum) and negative (broth only) controls are included.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used to infer cell viability and cytotoxicity.[6]

• Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24, 48, or 72 hours). Control wells receive only the vehicle.

• MTT Addition: After the incubation period, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plates are then incubated for a few hours.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals formed by viable cells.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (typically around 570 nm) using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting cell viability against the compound concentration.

Visualizations

The following diagrams illustrate key experimental workflows and proposed mechanisms of action.

Caption: Workflow for the synthesis of 2-aryl-thiazolidine-4-carboxylic acids.

Caption: Experimental workflow for the DPPH radical scavenging assay.

Caption: Proposed mechanism of antibacterial action via MurB enzyme inhibition.

References

• 1. [PDF] Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. | Semantic Scholar [semanticscholar.org]
• 2. pjps.pk [pjps.pk]
• 3. Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thiazolidin-4-Ones as Potential Antimicrobial Agents: Experimental and In Silico Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmacophorejournal.com [pharmacophorejournal.com]
• 7. Thiazolidines: Potential anti-viral agents against avian influenza and infectious bronchitis viruses - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Thiazolidine-Based Antioxidants Versus Standard Antioxidants

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antioxidant performance of thiazolidine-based compounds against standard antioxidants, supported by experimental data. The information is intended to assist researchers and professionals in drug development in evaluating the potential of thiazolidine derivatives as therapeutic agents for conditions associated with oxidative stress.

Introduction to Antioxidant Mechanisms

Antioxidants counteract the damaging effects of oxidative stress by neutralizing reactive oxygen species (ROS). Their mechanisms of action can be broadly categorized as direct and indirect.

Standard Antioxidants like Vitamin C (Ascorbic Acid) and Vitamin E (α-tocopherol) primarily act as direct radical scavengers. They donate electrons or hydrogen atoms to neutralize free radicals, thus terminating damaging chain reactions. N-acetylcysteine (NAC), another standard antioxidant, functions indirectly by serving as a precursor to L-cysteine, which is a rate-limiting substrate for the synthesis of glutathione (GSH), a major intracellular antioxidant.[1][2][3]

Thiazolidine-Based Antioxidants exhibit a wider range of mechanisms. Many thiazolidine derivatives, particularly those with phenolic substitutions, can directly scavenge free radicals.[4] Additionally, a significant class of thiazolidine compounds, the thiazolidinediones (TZDs), can exert indirect antioxidant effects. They act as ligands for the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[5][6] Activation of PPARγ leads to the upregulation of antioxidant enzymes, such as catalase, thereby enhancing the cell's endogenous defense against oxidative stress.[5][7] Some thiazolidine-4-carboxylic acid derivatives also act as prodrugs of L-cysteine, similarly to NAC, contributing to GSH synthesis.

Comparative Performance: In Vitro Antioxidant Assays

The antioxidant capacity of thiazolidine derivatives has been evaluated and compared to standard antioxidants using various in vitro assays. The most common assays include the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the FRAP (Ferric Reducing Antioxidant Power) assay. The results are often expressed as IC50 values (the concentration of the antioxidant required to scavenge 50% of the radicals) or as a percentage of inhibition. A lower IC50 value indicates a higher antioxidant activity.

Data Summary Tables

Table 1: DPPH Radical Scavenging Activity (IC50 Values)

Compound	IC50 (µg/mL)	Reference
Thiazolidine Derivatives
Compound 3d (2-(4-hydroxyphenyl)-thiazolidine-4-carboxamide derivative)	18.17	[8]
Compound 9 (Thiazolidinedione derivative)	27.66	[9]
Compound 3 (Thiazolidinedione derivative)	29.04	[9]
Compound 4 (1,3,4-thiadiazole-based thiazolidinone)	~34% inhibition at 1mg/mL	[10][11]
Standard Antioxidants
Ascorbic Acid (Vitamin C)	2.0	[12]
Ascorbic Acid (Vitamin C)	4.97
Trolox	2.926	[13]
Butylated Hydroxytoluene (BHT)	> BHT in some cases	[14]

Table 2: ABTS Radical Scavenging Activity (IC50 Values)

Compound	IC50 (µg/mL)	Reference
Thiazolidine Derivatives
Thiazolidinedione derivatives (1a, 1b, 1c, 1e, 1f, 1m, 1o with hydroxyl group)	>94% inhibition at 100 µM	[15]
Phenolic Thiazole derivative 5a	< Ascorbic Acid	[16]
Phenolic Thiazole derivative 7b	< Ascorbic Acid	[16]
Standard Antioxidants
Ascorbic Acid (Vitamin C)	127.7	[17]
Trolox	2.34	[18]

Table 3: Ferric Reducing Antioxidant Power (FRAP) Assay

Compound	Activity	Reference
Thiazolidine Derivatives
Compound 2 and 4 (Thiazolidinone derivatives)	75% of Vitamin C activity	[10][19]
Compound 1, 3, and 8 (Thiazolidinone derivatives)	45% of Vitamin C activity	[10][19]
Standard Antioxidants
Vitamin C	~100% activity	[10][19]
Vitamin E	~100% activity	[10][19]

Signaling and Mechanistic Pathways

The diverse antioxidant actions of thiazolidine derivatives and standard antioxidants can be visualized through their distinct molecular pathways.

Caption: TZD-mediated activation of PPARγ enhances endogenous antioxidant defenses.

Caption: NAC boosts the synthesis of the key antioxidant glutathione (GSH).

Experimental Protocols

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should have a deep purple color and an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: Dissolve the test compounds (thiazolidine derivatives and standard antioxidants) in a suitable solvent (e.g., methanol, DMSO) to prepare a stock solution. Prepare serial dilutions of the stock solution to obtain a range of concentrations.

• Assay Procedure:

  • In a 96-well microplate, add 50 µL of each sample dilution to triplicate wells.

  • Add 150 µL of the DPPH working solution to each well.

  • For the blank, use 50 µL of the solvent instead of the sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is determined by plotting the percentage of inhibition against the sample concentration.

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

• Preparation of ABTS Radical Cation (ABTS•+) Stock Solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+.

• Preparation of ABTS•+ Working Solution: Dilute the stock solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare various concentrations of the test compounds and standard antioxidants in a suitable solvent.

• Assay Procedure:

  • Add 20 µL of each sample dilution to a 96-well plate in triplicate.

  • Add 180 µL of the ABTS•+ working solution to each well.

  • Incubate the plate at room temperature for 6 minutes.

• Measurement: Read the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition as described for the DPPH assay and determine the IC50 value.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

• Preparation of FRAP Reagent:

  • Prepare a 300 mM acetate buffer (pH 3.6).

  • Prepare a 10 mM solution of 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) in 40 mM HCl.

  • Prepare a 20 mM aqueous solution of ferric chloride (FeCl₃).

  • Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 ratio to prepare the fresh FRAP working reagent. Warm the reagent to 37°C before use.

• Sample Preparation: Prepare dilutions of the test compounds and a ferrous sulfate (FeSO₄) standard curve.

• Assay Procedure:

  • Add 20 µL of the sample, standard, or blank to a 96-well plate.

  • Add 180 µL of the FRAP working reagent to each well.

  • Incubate at 37°C for 4 minutes.

• Measurement: Measure the absorbance at 593 nm.

• Calculation: The antioxidant capacity is determined from the standard curve of FeSO₄ and expressed as Fe²⁺ equivalents.

Caption: A streamlined workflow for assessing antioxidant activity in vitro.

Conclusion

The comparative analysis reveals that thiazolidine-based compounds represent a versatile class of antioxidants with diverse mechanisms of action. While standard antioxidants like Vitamin C and Trolox often exhibit very high direct radical scavenging activity, certain phenolic thiazolidine derivatives have demonstrated comparable or even superior performance in specific in vitro assays.[16] Furthermore, the unique ability of thiazolidinediones to enhance endogenous antioxidant enzyme expression through PPARγ activation presents a distinct and potentially more sustained therapeutic strategy for combating oxidative stress-related pathologies. The selection of an appropriate antioxidant, whether a standard agent or a novel thiazolidine derivative, will ultimately depend on the specific therapeutic context, including the desired mechanism of action and the cellular environment. Further in vivo studies are warranted to fully elucidate the therapeutic potential of promising thiazolidine-based antioxidants.

References

• 1. protocols.io [protocols.io]
• 2. cymbiotika.com [cymbiotika.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Journey of Thiazolidinediones as Modulators of PPARs for the Management of Diabetes: A Current Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism for antioxidative effects of thiazolidinediones in pancreatic β-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The antioxidant and pro-oxidant activity of vitamin C and trolox in vitro: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. bio-protocol.org [bio-protocol.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Phenolic Thiazoles with Antioxidant and Antiradical Activity. Synthesis, In Vitro Evaluation, Toxicity, Electrochemical Behavior, Quantum Studies and Antimicrobial Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 17. In vitro antioxidant and free-radical scavenging activities of polar leaf extracts of Vernonia amygdalina - PMC [pmc.ncbi.nlm.nih.gov]
• 18. e3s-conferences.org [e3s-conferences.org]
• 19. N-acetyl cysteine functions as a fast-acting antioxidant by triggering intracellular H2S and sulfane sulfur production - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of Thiazolidine-4-carboxylic Acids and Thiazolidin-4-ones

For Researchers, Scientists, and Drug Development Professionals

The thiazolidine scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of pharmacological activities. Among these, thiazolidine-4-carboxylic acids and thiazolidin-4-ones have emerged as privileged structures in the quest for novel therapeutic agents. This guide provides an objective comparison of their biological activities, supported by experimental data, to aid researchers in the strategic design and development of new drugs.

At a Glance: Key Biological Activities

Biological Activity	Thiazolidine-4-carboxylic Acids	Thiazolidin-4-ones
Antimicrobial	Moderate to good activity reported, particularly antiviral.	Broad-spectrum activity including antibacterial, antifungal, and antibiofilm properties.[1][2][3][4]
Antioxidant	Demonstrated radical scavenging properties.[5][6]	Significant antioxidant potential observed in various assays.[7][8][9][10]
Anticancer	Limited specific data in initial findings.	Extensive research shows potent activity against various cancer cell lines.[7][11][12][13]
Enzyme Inhibition	Effective against α-amylase and α-glucosidase.[14]	Potent inhibitors of various enzymes including MurB, MMPs, and others.[4][15]
Neuroprotection	Investigated for neuroprotective effects against ethanol-induced neurodegeneration.[16]	Not a primary focus in the reviewed literature.

Quantitative Comparison of Biological Activities

The following tables summarize the quantitative data from various studies, offering a direct comparison of the potency of these two classes of compounds in different biological assays.

Antimicrobial and Antibiofilm Activity

Thiazolidin-4-ones have been extensively studied for their antimicrobial properties and have shown significant potential in combating a wide range of pathogens, including resistant strains.

Compound Type	Target Organism	Activity Metric	Value	Reference
2-iminothiazolidin-4-one derivative	P. aeruginosa	Biofilm Reduction	>50% at MIC	[1]
Pyrrole-thiazolidin-4-one hybrid	MRSA & VRE	BIC	8.23 µg/mL & 7.56 µg/mL	[1]
Thiazolidin-4-one-1,3,5-triazine hybrid	S. aureus	MIC	62.5 µg/mL	[1]
Adamantane-thiazolidin-4-one	Gram-positive/negative bacteria & fungi	-	Greater than ampicillin, streptomycin, bifonazole, and ketoconazole	[2]

Thiazolidine-4-carboxylic acids have demonstrated promising antiviral activity.

Compound Type	Target Virus	Activity Metric	Value	Reference
2-aryl thiazolidine-4-carboxylic acid (1d)	Avian Influenza Virus (H9N2)	IC50	3.47 µM	[17]
2-aryl thiazolidine-4-carboxylic acid (1c)	Infectious Bronchitis Virus (IBV)	IC50	4.10 µM	[17]

Anticancer Activity

Thiazolidin-4-ones and their derivatives are a well-established class of anticancer agents, with numerous studies demonstrating their potent cytotoxic effects against various cancer cell lines.

Compound Type	Cancer Cell Line	Activity Metric	Value	Reference
Isatin-based thiazolidin-4-one	HepG2, MCF-7, HT-29	IC50	4.97 µM, 5.33 µM, 3.29 µM	[7]
5-nitrofuran-2-yl substituted thiazolidin-4-one	MDA-MB-231	IC50	1.9 µM	[7]
Pyrrolizine-thiazolidin-4-one hybrid	MCF-7	IC50	0.16 µM	[8]
Thiazolidin-4-one derivative (16)	Caco-2	IC50	70 µg/ml	[11]

No directly comparable quantitative anticancer data for thiazolidine-4-carboxylic acids was prominently available in the initial search results.

Antioxidant Activity

Both classes of compounds exhibit antioxidant properties, primarily evaluated through their ability to scavenge free radicals.

Compound Type	Assay	Activity Metric	Value	Reference
2-aryl thiazolidine-4-carboxylic acids	DPPH Radical Scavenging	-	Compounds with -OCH3 group showed better activity	[5][6]
5-benzylidene-thiazolidine-2,4-dione	DPPH Radical Scavenging	IC50	9.18–32.43 µg/mL	[8]
Oxazinyl-thiazolidin-4-one (9a)	DPPH Assay	IC50	6.62 µg/mL	[7]
Oxazinyl-thiazolidin-4-one (9c)	NO Assay	IC50	6.05 µg/mL	[7]
2-[(4-NO2)-phenyl]-4-oxo-thiazolidin-3-yl propionic acid ethyl ester	DPPH Radical Scavenging	Inhibition %	91.63%	[9]

Enzyme Inhibition

Thiazolidine-4-carboxylic acids and thiazolidin-4-ones have been shown to be effective inhibitors of various enzymes implicated in disease.

Compound Type	Target Enzyme	Activity Metric	Value	Reference
Thiazolidine-4-carboxylic acid derivative (5e)	α-amylase	IC50	24.13 µg/ml	[14]
Thiazolidine-4-carboxylic acid derivative (5f)	α-glucosidase	IC50	22.76 µg/ml	[14]
4-Thiazolidinone derivative (23)	MMP-9	IC50	40 nM	[15]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols cited in this guide.

Synthesis of 2-aryl substituted thiazolidine-4-carboxylic acids

A mixture of L-cysteine (16.50 mmol) and the appropriate aryl aldehyde (16.50 mmol) in ethanol (30.00 mL) was stirred at room temperature for 2-5 hours. The solid that formed was separated by filtration, washed with diethyl ether, and then dried to yield the final compounds.[17]

DPPH Radical Scavenging Assay

The antioxidant potential of the synthesized compounds was evaluated in vitro using a DPPH assay. This method measures the ability of the compounds to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical. The reduction in absorbance of the DPPH solution in the presence of the test compound is measured spectrophotometrically, and the EC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined.[6]

In vitro Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of the synthesized compounds on cancer cell lines were determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. Cells were seeded in 96-well plates and treated with various concentrations of the test compounds. After a specified incubation period, MTT solution was added, and the resulting formazan crystals were dissolved in a suitable solvent. The absorbance was then measured using a microplate reader to determine cell viability.[12]

Visualizing the Landscape: Diagrams and Pathways

To further elucidate the relationships and processes discussed, the following diagrams have been generated using Graphviz.

Figure 1: Overview of the primary biological activities of thiazolidine-4-carboxylic acids and thiazolidin-4-ones.

Figure 2: A simplified workflow for the synthesis and biological evaluation of thiazolidine-4-carboxylic acid derivatives.

Figure 3: Proposed mechanism of antibacterial action for some thiazolidin-4-ones via MurB enzyme inhibition.

References

• 1. mdpi.com [mdpi.com]
• 2. 4-Thiazolidinone derivatives as potent antimicrobial agents: microwave-assisted synthesis, biological evaluation and docking studies - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Novel 4-Thiazolidinone Derivatives as Anti-Infective Agents: Synthesis, Characterization, and Antimicrobial Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pjps.pk [pjps.pk]
• 7. The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. revmedchir.ro [revmedchir.ro]
• 10. benthamdirect.com [benthamdirect.com]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. biointerfaceresearch.com [biointerfaceresearch.com]
• 14. researchgate.net [researchgate.net]
• 15. 4-Thiazolidinone Derivatives as MMP Inhibitors in Tissue Damage: Synthesis, Biological Evaluation and Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tandfonline.com [tandfonline.com]
• 17. Thiazolidines: Potential anti-viral agents against avian influenza and infectious bronchitis viruses - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Novel Thiazolidinedione Derivatives as Antidiabetic Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro and in vivo performance of newly developed thiazolidinedione (TZD)-based therapeutic agents against established alternatives for the treatment of Type 2 Diabetes Mellitus (T2DM). The following sections detail the experimental data, methodologies, and underlying signaling pathways to support the evaluation of these novel compounds.

Introduction to Thiazolidinediones in Diabetes Therapy

Thiazolidinediones are a class of oral antidiabetic drugs that act as agonists for the peroxisome proliferator-activated receptor-gamma (PPARγ).[1] Activation of PPARγ modulates the transcription of genes involved in glucose and lipid metabolism, ultimately leading to improved insulin sensitivity.[1] While established TZDs like Pioglitazone and Rosiglitazone have been effective in glycemic control, their use has been associated with side effects such as weight gain and fluid retention, prompting the development of new derivatives with improved efficacy and safety profiles.[1] Recent research has focused on synthesizing novel TZD analogs that may offer superior therapeutic windows.

In Vitro Evaluation: A Comparative Analysis

The in vitro assessment of new TZD derivatives is crucial for determining their direct effects on molecular targets and cellular functions. Key assays include the inhibition of carbohydrate-hydrolyzing enzymes like α-amylase and α-glucosidase, which can reduce postprandial hyperglycemia.

Experimental Protocols

α-Amylase Inhibition Assay: The inhibitory activity of the compounds against α-amylase is determined by quantifying the reduction of 3,5-dinitrosalicylic acid to 3-amino-5-nitrosalicylic acid, which results in a color change measured spectrophotometrically at 540 nm.[2] The concentration of the compound required to inhibit 50% of the enzyme's activity (IC50) is then calculated.[3]

α-Glucosidase Inhibition Assay: This assay measures the inhibition of α-glucosidase activity by monitoring the release of p-nitrophenol from the substrate p-nitrophenyl-α-D-glucopyranoside. The absorbance is measured at a specific wavelength, and the IC50 value is determined.

Data Presentation

The following table summarizes the in vitro α-amylase inhibitory activity of several newly synthesized thiazolidinedione derivatives compared to the standard drug, Acarbose.

Compound/Drug	α-Amylase Inhibition IC50 (µg/mL)	Reference
Acarbose (Standard)	24.1	[3][4]
Compound 4	11.8	[3][4]
Compound 5	15.2	[3][4]
Compound 6	21.34	[3][4]
Compound 7	57.34	[3][4]
PT-5	Not Reported for α-amylase	[5]
Lobeglitazone	Not Reported for α-amylase	[1]

Lower IC50 values indicate greater inhibitory potency.

In Vivo Evaluation: Preclinical Models of Diabetes

In vivo studies in animal models of T2DM are essential to evaluate the overall efficacy and safety of new therapeutic agents. These studies provide insights into glycemic control, effects on lipid profiles, and potential side effects.

Experimental Protocols

Induction of Diabetes in Animal Models: A common method for inducing a diabetic state in rodents is through the administration of a high-fat diet combined with a low dose of streptozotocin (STZ) or alloxan.[1][4] This protocol mimics the pathophysiology of T2DM.

Oral Glucose Tolerance Test (OGTT): After a period of fasting, a standard dose of glucose is administered orally to the animals. Blood glucose levels are then measured at various time points to assess the body's ability to clear glucose from the bloodstream.[1]

Measurement of Biochemical Parameters: At the end of the study period, blood samples are collected to measure fasting blood glucose, HbA1c, and lipid profiles (total cholesterol, triglycerides, LDL, HDL).[6][7]

Data Presentation

The following tables compare the in vivo antidiabetic efficacy of novel TZD derivatives with a vehicle control and the standard drug, Pioglitazone.

Table 1: Comparative Efficacy of New Thiazolidinedione Derivatives on Glycemic Control in Diabetic Rat Models

Treatment Group	Fasting Blood Glucose Reduction	HbA1c Reduction	Reference
Pioglitazone	Significant reduction compared to diabetic control	Significant reduction	[1][7]
Lobeglitazone	Greater reduction than Pioglitazone	Higher percentage of subjects achieving <7%	[1]
PT-5	Significant reduction (from 129 to 115 mg/dL in 2h)	Not Reported	[5]
Compound C40	Significant reduction in OGTT	Not Reported	[7]
Compound C81	Significant reduction in OGTT	Not Reported	[7]

Table 2: Comparative Effects of New Thiazolidinedione Derivatives on Lipid Profile in Diabetic Rat Models

Treatment Group	Total Cholesterol	Triglycerides	Reference
Pioglitazone	Significant increase	Significantly lower	[7]
Compound C40	Significant increase	Significantly lower	[7]
Compound C81	Non-significant increase	Significantly lower	[7]
SMI-IV-23	Reversal of rise	Reversal of rise	[6]
SMI-IV-4	Reversal of rise	Reversal of rise	[6]
SMI-IV-31	Reversal of rise	Reversal of rise	[6]

Signaling Pathway and Experimental Workflow

The primary mechanism of action for many thiazolidinediones involves the activation of the PPARγ signaling pathway. The following diagram illustrates this pathway.

Caption: PPARγ signaling pathway activated by thiazolidinediones.

The following diagram illustrates a general workflow for the in vivo screening of novel antidiabetic drugs.

Caption: General workflow for in vivo screening of antidiabetic drugs.

Conclusion

The search for safer and more effective thiazolidinedione derivatives is an active and promising area of research. Recent studies on compounds like Lobeglitazone and other novel derivatives demonstrate the potential for improved glycemic control and better side effect profiles compared to older TZDs.[1] The experimental protocols and signaling pathway information provided in this guide offer a framework for the continued evaluation and development of these promising antidiabetic agents. Further research is warranted to fully elucidate the mechanisms of action and long-term safety of these new chemical entities.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. ijrpas.com [ijrpas.com]
• 3. Thiazolidinedione Derivatives: In Silico, In Vitro, In Vivo, Antioxidant and Anti-Diabetic Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. In Vivo and Ex Vivo Evaluation of 1,3-Thiazolidine-2,4-Dione Derivatives as Euglycemic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride: A Comprehensive Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of laboratory chemicals is a cornerstone of operational safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride (CAS No. 86028-91-3), ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride with appropriate caution. Based on available safety data, this compound is classified as an irritant.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: Wear a lab coat, long trousers, and closed-toe shoes.

• Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhaling dust or vapors.

First Aid Measures:

• In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.[1]

• In case of skin contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[1]

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if you feel unwell.[1]

• If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center immediately.

Hazard Classification

Hazard Category	GHS Code	Description	Source
Skin Corrosion/Irritation	H315	Causes skin irritation	[2]
Serious Eye Damage/Eye Irritation	H319	Causes serious eye irritation	[2]
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	H335	May cause respiratory irritation	[2]

Step-by-Step Disposal Protocol

The cardinal rule for the disposal of this and other hazardous chemicals is that they must not be discarded down the sink or in regular trash.[3][4] All chemical waste must be managed through an approved hazardous waste program.

Step 1: Waste Identification and Segregation

• Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a halogenated organic compound due to the presence of the hydrochloride salt.

• This waste must be segregated from non-halogenated organic waste, acids, bases, and oxidizers to prevent dangerous reactions.[5][6]

• Collect this waste in a designated "Halogenated Organic Waste" container.[6][7]

Step 2: Waste Accumulation and Container Management

• Container: Use a chemically compatible and leak-proof container with a secure screw-top cap. The container should be in good condition.[5][8]

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" from the moment the first drop of waste is added.[8][9] The label must include:

  • The full chemical name: "Waste Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride" (no formulas or abbreviations).

  • The date when waste was first added.

  • An indication of the hazards (e.g., "Irritant").

• Storage: Keep the waste container closed at all times except when adding waste.[3][7] Store it in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[5][8] Ensure the SAA is inspected regularly for any leaks or container degradation.

Step 3: Arranging for Disposal

• Do not accumulate more than 55 gallons of hazardous waste in your SAA.[8]

• Once the container is full or you have no further use for the chemical, contact your institution's Environmental Health and Safety (EHS) or a licensed hazardous waste disposal contractor to arrange for pickup.[8]

• Follow all institutional procedures for waste collection requests.

Step 4: Decontamination of Empty Containers

• An empty container that held this chemical must be managed as hazardous waste unless properly decontaminated.

• For acutely hazardous waste, this involves triple-rinsing with a suitable solvent.[3] The collected rinseate must also be disposed of as hazardous waste.[3] After proper rinsing and removal of the label, the container may be disposed of as regular trash.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Caption: Disposal decision workflow for Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride, protecting both personnel and the environment. Always consult your institution's specific guidelines and the most current Safety Data Sheet for any chemical you handle.

References

• 1. fishersci.com [fishersci.com]
• 2. (R)-Ethyl thiazolidine-4-carboxylate hydrochloride | 86028-91-3 [sigmaaldrich.com]
• 3. vumc.org [vumc.org]
• 4. acs.org [acs.org]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. bucknell.edu [bucknell.edu]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. benchchem.com [benchchem.com]

Essential Safety and Logistics for Handling Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

Disclaimer: Information provided is based on general safety protocols for thiazolidine derivatives and hydrochloride salts of organic compounds. A specific Safety Data Sheet (SDS) for Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride was not available. Researchers should always consult a comprehensive, substance-specific SDS and their institution's safety guidelines before handling any chemical.

Researchers, scientists, and drug development professionals handling Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride must adhere to stringent safety protocols to mitigate potential risks associated with this chemical class. This guide provides essential safety and logistical information, including personal protective equipment (PPE), operational procedures, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride, based on general guidance for similar compounds.

Protection Type	Recommended Equipment	Specifications and Use Cases
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles. A full-face shield may be necessary for high-risk operations.	Essential for all laboratory work to protect against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Double gloving is recommended for high-risk operations. Ensure gloves are tested against similar chemical classes.
Body Protection	Laboratory coat. For larger quantities or high-risk procedures, disposable coveralls are recommended.	Provides a barrier against spills and contamination.
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood. If a fume hood is not available or if aerosol generation is likely, a NIOSH-approved respirator may be required.	To prevent inhalation of dust and aerosols.

Operational Plan: From Preparation to Disposal

A structured operational plan is critical for minimizing exposure risk and ensuring procedural consistency.

Preparation

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

• Fume Hood: Ensure the chemical fume hood is certified and functioning correctly.

• Gather Materials: Prepare all necessary equipment, such as spatulas, weigh boats, and solvent containers, within the fume hood.

• Don PPE: Put on all required personal protective equipment as detailed in the table above.

Handling and Experimental Procedures

• Weighing: Carefully weigh the required amount of the compound in a disposable weigh boat inside the fume hood to contain any dust.

• Dissolving: If dissolving the compound, add the solvent to the vessel containing the compound slowly to avoid splashing.

• All Operations in Fume Hood: All subsequent handling and experimental procedures should be performed within the chemical fume hood.[1]

Disposal Plan

• Waste Segregation: Segregate chemical waste from regular trash.

• Containerization: Dispose of unused material and any contaminated disposable labware in a clearly labeled, sealed container for hazardous waste.

• Local Regulations: Follow all local, state, and federal regulations for chemical waste disposal.[2]

Visualizing Safety Protocols

To further clarify the safety procedures, the following diagrams illustrate the operational workflow and the relationship between hazards and protective measures.

Caption: Operational workflow for safe handling.

Caption: Hazard-PPE relationship diagram.

References

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]